9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

• IUPAC Name: [2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate
• InChI: InChI=1S/C14H18ClN5O4/c1-8(21)23-5-10(6-24-9(2)22)3-4-20-7-17-11-12(15)18-14(16)19-13(11)20/h7,10H,3-6H2,1-2H3,(H2,16,18,19)
• InChI Key: KXPSHSVVYGZKAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(CCN1C=NC2=C1N=C(N=C2Cl)N)COC(=O)C
• Molecular Formula: C14H18ClN5O4
• DSSTOX Substance ID: DTXSID60436245
• Molecular Weight: 355.78 g/mol
• CAS No.: 97845-60-8

Description

An impurity of Famciclovir. Famciclovir is used for the treatment of various herpesvirus infections, most commonly for herpes zoster.

Foundational & Exploratory

A Technical Guide to 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine: Synthesis, Characterization, and its Pivotal Role as a Famciclovir Intermediate

Executive Summary: This document provides a comprehensive technical overview of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine, a critical chemical intermediate in the synthesis of the antiviral prodrug Famciclovir. While not an active pharmaceutical ingredient itself, a thorough understanding of its synthesis, chemical properties, and conversion is paramount for drug development professionals involved in the manufacturing and quality control of Famciclovir. This guide details the synthetic pathways, the crucial subsequent conversion to Famciclovir, and the complete metabolic activation cascade that ultimately yields the active antiviral agent, Penciclovir. Methodologies are presented with an emphasis on the underlying chemical principles and the rationale governing experimental choices, targeting researchers and scientists in the pharmaceutical field.

Compound Profile and Physicochemical Properties

This compound is a substituted purine derivative whose significance is almost exclusively linked to its role as the penultimate precursor in the synthesis of Famciclovir.[1][2] Famciclovir, in turn, is a prodrug designed for high oral bioavailability, which is metabolized in the body to the active antiviral compound, Penciclovir.[3][4] Therefore, the synthesis and purification of this chlorinated intermediate are critical control points in the overall manufacturing process.

The compound is also recognized as a potential impurity in the final Famciclovir drug product, making its characterization essential for analytical and quality control departments.[5][6][7]

Table 1: Physicochemical Properties of this compound

Property	Value	Source(s)
CAS Number	97845-60-8	[3][8]
Molecular Formula	C₁₄H₁₈ClN₅O₄	[3][6][9]
Molecular Weight	355.78 g/mol	[3][6][9]
Appearance	White to off-white crystalline powder	[5][8]
Melting Point	132-134 °C	[6][7][8]
Solubility	Slightly soluble in DMSO and Methanol	[6][7][8]
Storage Conditions	2–8 °C under an inert atmosphere (Nitrogen or Argon)	[6][7][8]
IUPAC Name	[2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate	[10]

Synthesis and Regioselectivity Considerations

The industrial synthesis of this compound is primarily achieved through the N-alkylation of 2-amino-6-chloropurine. A significant challenge in this process is achieving high regioselectivity for the desired N9-alkylated product over the thermodynamically less stable but kinetically competitive N7-isomer, which is antivirally inactive.[2] The choice of solvent, base, and reaction conditions is therefore critical to maximize the yield of the correct isomer.

A common synthetic approach involves the reaction of 2-amino-6-chloropurine with a suitable alkylating agent, such as 2-acetoxymethyl-4-halobut-1-yl-acetate.[11]

Workflow: Synthesis of the Title Compound

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9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine chemical properties

An In-Depth Technical Guide to 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine (Famciclovir Intermediate)

Introduction

Overview and Nomenclature

This compound is a synthetic purine derivative that serves as a critical chemical intermediate.[1] Its systematic IUPAC name is [2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate.[2] This compound is primarily recognized in the field of pharmaceutical chemistry as a direct precursor or a process-related impurity in the synthesis of Famciclovir, a potent antiviral agent.[3][4][5]

Key Identifiers:

• CAS Number: 97845-60-8[1][6]

• Molecular Formula: C₁₄H₁₈ClN₅O₄[1][6][7]

• Molecular Weight: 355.78 g/mol [1][6][7]

• Common Synonyms: 6-Chloro Famciclovir, 2-(2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl)propane-1,3-diyl diacetate[2][7]

Role in Antiviral Drug Synthesis

The significance of this compound lies in its position within the synthetic route to Famciclovir. Famciclovir itself is a prodrug, meaning it is administered in an inactive form and metabolized in the body to its active antiviral component, Penciclovir.[1][8] The subject of this guide, the 6-chloro derivative, is the penultimate intermediate before the final Famciclovir molecule is formed. The conversion of the 6-chloro group to a hydrogen atom is a crucial final step in the synthesis, fundamentally altering the molecule's biological properties and metabolic fate. Understanding the properties of this chlorinated intermediate is therefore essential for process optimization, impurity profiling, and quality control in the manufacturing of Famciclovir.[7]

The Famciclovir-Penciclovir Antiviral Axis

Famciclovir is prescribed for the treatment of herpes virus infections, including herpes zoster (shingles) and herpes simplex virus (HSV) types 1 and 2.[8][9][10] Upon oral administration, Famciclovir exhibits high bioavailability and is rapidly converted to Penciclovir.[11] Penciclovir is the active antiviral agent that targets viral DNA synthesis.[1] Its mechanism involves phosphorylation by viral thymidine kinase to Penciclovir triphosphate, which then competitively inhibits viral DNA polymerase, halting viral replication.[11] The journey from the synthetic intermediate this compound to the clinically effective Penciclovir highlights a sophisticated drug design strategy, and control over the chemical properties of each precursor is paramount.

Physicochemical Properties

The physical and chemical characteristics of this compound are critical for its handling, purification, and reaction optimization. The compound is typically a white to off-white crystalline powder.[4][6]

Property	Value	Source(s)
Appearance	White to pale yellow crystalline powder	[4][6][11]
Melting Point	132-134 °C	[4][5][6][7]
Boiling Point	574.979 °C at 760 mmHg	[6][7]
Density	~1.496 g/cm³	[4][6][7]
Solubility	Slightly soluble in DMSO and Methanol	[5][6][7]
pKa (Predicted)	2.23 ± 0.10	[6][7]
LogP	0.92 - 1.77	[1][6]
Storage Conditions	Store at 2–8 °C under an inert atmosphere (Nitrogen or Argon)	[5][6][7]

The compound's limited solubility in common organic solvents necessitates careful selection of solvent systems for both reaction and purification, such as silica gel chromatography using ethyl acetate/hexane gradients.[1] The recommended storage conditions highlight its potential sensitivity to air, moisture, or thermal degradation, which is a key consideration for maintaining its purity and reactivity for subsequent synthetic steps.

Synthesis and Chemical Reactivity

General Synthetic Pathway

The primary route for synthesizing this compound involves the N9-alkylation of 2-amino-6-chloropurine.[1] This reaction is a cornerstone of purine chemistry, but achieving high regioselectivity for the N9 position over other potential sites (like N7) is a critical challenge.

The process typically involves reacting 2-amino-6-chloropurine with a suitable alkylating agent, such as a halogenated or sulfonate ester derivative of the 4-acetoxy-3-acetoxymethylbutyl side chain, under basic conditions.[1] The choice of base (e.g., potassium carbonate) and solvent (e.g., DMSO) is crucial for promoting the desired N9 alkylation while minimizing side reactions.[1] Modern methods can achieve greater than 90% regioselectivity for the desired N9-alkylated product.[1]

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An In-depth Technical Guide to the Structure Elucidation of 6-Chloro Famciclovir

Introduction: The Critical Role of Impurity Profiling in Antiviral Drug Development

Famciclovir is a widely prescribed antiviral prodrug, which, upon oral administration, undergoes rapid biotransformation to the active antiviral agent, penciclovir.[1][2] Penciclovir is effective against various herpesviruses, including herpes simplex virus types 1 and 2 (HSV-1, HSV-2) and varicella-zoster virus (VZV).[2][3][4] The efficacy and safety of any pharmaceutical agent are contingent upon its purity. Regulatory bodies worldwide mandate stringent control over impurities in drug substances and products.[5][6] Impurity profiling—the identification, quantification, and characterization of these unwanted chemicals—is a cornerstone of modern pharmaceutical development, ensuring patient safety and product consistency.[7][8][9]

This guide provides a comprehensive, in-depth technical overview of the structure elucidation of a known process-related impurity in the synthesis of famciclovir: 6-Chloro famciclovir. This impurity arises from the synthetic pathway of famciclovir, which often utilizes 2-amino-6-chloropurine as a key starting material.[10][11] Incomplete conversion or side reactions can lead to the retention of the chloro-group at the 6-position of the purine ring, resulting in the formation of 6-Chloro famciclovir.

This document is intended for researchers, scientists, and drug development professionals, offering a detailed roadmap for the isolation and definitive structural characterization of this specific impurity, grounded in established analytical techniques and scientific reasoning.

Postulated Structure and Initial Assessment

Based on the known synthetic route of famciclovir, 6-Chloro famciclovir is postulated to be 9-[4-Acetoxy-3-(acetoxymethyl)butyl]-2-amino-6-chloropurine. Publicly available data confirms this structure, providing the molecular formula C₁₄H₁₈ClN₅O₄ and a molecular weight of 355.78 g/mol .[12][13][14][15][16]

Our elucidation strategy will be a multi-step process designed to confirm this structure unequivocally. The workflow is designed to first isolate the impurity and then use a combination of mass spectrometry and nuclear magnetic resonance spectroscopy to piece together its molecular architecture.

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Introduction: The Critical Role of Impurity Profiling in Drug Development

An In-Depth Technical Guide to the Physicochemical Characteristics of Famciclovir 6-Chloro Impurity

Famciclovir is a potent antiviral agent, an orally administered prodrug of penciclovir, widely used in the treatment of herpes virus infections.[1][2][3] As with any active pharmaceutical ingredient (API), ensuring its purity is paramount to the safety and efficacy of the final drug product. The manufacturing process and subsequent storage can introduce impurities—process-related substances or degradation products—that must be meticulously identified, quantified, and controlled.[4]

This guide focuses on a key process-related impurity: the Famciclovir 6-Chloro Impurity. This compound is structurally similar to the parent drug and is primarily associated with the synthetic route of famciclovir, which often utilizes 2-amino-6-chloropurine as a starting material.[5][6][7] Incomplete conversion or side reactions can lead to its presence in the final drug substance. Understanding the physicochemical characteristics of this impurity is not merely an academic exercise; it is fundamental to developing robust analytical methods for its detection, establishing appropriate control strategies, and ensuring compliance with stringent global regulatory standards, such as those outlined by the International Council for Harmonisation (ICH).[8][9]

This document provides a comprehensive overview of the 6-chloro impurity, from its fundamental chemical identity to the advanced analytical methodologies required for its characterization and control.

Chemical Identity and Core Physicochemical Properties

The Famciclovir 6-Chloro Impurity, chemically known as 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate, is a critical reference point in the quality control of famciclovir.[10][11] Its core identity is established by its unique chemical structure and associated identifiers.

Structural and Molecular Data

The molecular structure of the 6-chloro impurity differs from famciclovir only by the presence of a chlorine atom at the 6-position of the purine ring, where famciclovir has a hydrogen atom. This seemingly minor substitution has significant implications for its synthesis, reactivity, and analytical detection.

Property	Value	Source(s)
Chemical Name	2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate	[10][11]
Synonyms	6-Chloro Famciclovir; Penciclovir Impurity E	[12]
CAS Number	97845-60-8	[10][11][12][13][14]
Molecular Formula	C₁₄H₁₈ClN₅O₄	[11][13][14]
Molecular Weight	355.78 g/mol	[11][13][14]

Solubility and Stability Profile

While specific, experimentally determined solubility data for the 6-chloro impurity is not extensively published, its solubility profile can be inferred from its structure and data available for famciclovir. Famciclovir is freely soluble in methanol and acetone and sparingly soluble in ethanol.[15] Given the structural similarity, the 6-chloro impurity is expected to exhibit comparable solubility in polar organic solvents.

Famciclovir itself is known to degrade under oxidative, acidic, and basic stress conditions while remaining relatively stable under thermal and photolytic stress.[] Forced degradation studies are essential to confirm that analytical methods can adequately separate the 6-chloro impurity from any potential degradants that may form under similar conditions.[17][18]

Analytical Characterization: A Multi-Technique Approach

The cornerstone of controlling any impurity is a robust, validated, and stability-indicating analytical method. For the 6-chloro impurity, High-Performance Liquid Chromatography (HPLC) is the primary technique, often coupled with mass spectrometry (MS) for definitive identification and nuclear magnetic resonance (NMR) for structural confirmation of reference standards.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating Reverse-Phase HPLC (RP-HPLC) method is the industry standard for separating and quantifying famciclovir and its related substances. The goal is to achieve baseline resolution between the main famciclovir peak, the 6-chloro impurity, and other potential process or degradation impurities.

• Column Choice: A C18 or C8 column is typically selected for its hydrophobic stationary phase, which provides effective retention and separation of the moderately polar famciclovir and its impurities.[17][19][20]

• Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., phosphate or ammonium bicarbonate buffer) and an organic modifier (e.g., acetonitrile and/or methanol) is often necessary.[][20][21] A gradient is crucial for resolving closely eluting peaks like the 6-chloro impurity and propionyl famciclovir, as noted in the USP monograph method.[22] The buffer pH is controlled (e.g., pH 4.0 or 6.0) to ensure consistent ionization states of the analytes, leading to reproducible retention times.[][22]

• Detection: UV detection is standard, with wavelengths typically set between 220 nm and 305 nm to capture the chromophoric purine ring system common to both famciclovir and the impurity.[][20]

This protocol represents a synthesis of best practices derived from published, validated methods.[][20][22]

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/PDA detector.

• Chromatographic Conditions:

  • Column: Inertsil ODS 3V (250 x 4.6 mm, 5 µm) or equivalent C18/C8 column.[][22]

  • Mobile Phase A: 0.01 M Potassium Dihydrogen Orthophosphate buffer, pH adjusted to 6.0.[]

  • Mobile Phase B: Methanol.[]

  • Gradient Program: A typical gradient might start with a low percentage of Mobile Phase B, ramping up to elute more retained components, before re-equilibrating. (e.g., T/%B: 0/5, 15/30, 45/60, 55/5, 60/5).[]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient or controlled at 40°C.[21]

  • Detection Wavelength: 220 nm or 305 nm.[20]

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the famciclovir drug substance in a suitable diluent (e.g., a mixture of mobile phase A and B) to a final concentration appropriate for detecting impurities at the required levels (e.g., 0.1%).

• System Suitability (Self-Validation):

  • Before sample analysis, inject a system suitability solution containing famciclovir and known impurities, including the 6-chloro impurity.

  • Resolution: The resolution between the 6-chloro famciclovir peak and any adjacent peak (e.g., propionyl famciclovir) must be ≥ 1.2.[22]

  • Precision: Replicate injections of a standard solution should yield a Relative Standard Deviation (RSD) of ≤ 5.0%.[22]

  • Tailing Factor: The tailing factor for the famciclovir peak should be ≤ 2.0.

Mass Spectrometry (MS) and NMR Spectroscopy

For definitive structural confirmation, especially of an isolated impurity or a newly synthesized reference standard, MS and NMR are indispensable.

• Mass Spectrometry: LC-MS/MS is a powerful tool for identifying impurities during method development or in degradation studies.[23][24] The parent mass of the 6-chloro impurity (m/z 356 for [M+H]⁺) can be confirmed. Tandem MS (MS/MS) experiments would reveal characteristic fragmentation patterns, such as the loss of the diacetate side chain, providing unequivocal evidence of the structure.[23]

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to elucidate the complete chemical structure of the impurity reference standard.[23][25] The chemical shifts and coupling constants provide a detailed map of the molecule's protons and carbons, confirming the presence of the chlorine atom on the purine ring and the integrity of the side chain.

Formation Pathway and Control Strategy

The 6-chloro impurity is primarily considered a process-related impurity, originating from the synthetic route used to produce famciclovir.

Synthetic Origin

A common synthesis pathway for famciclovir involves coupling a side-chain precursor with 2-amino-6-chloropurine.[5][6] The final step is typically a catalytic hydrogenation to remove the chlorine atom and yield the famciclovir molecule.

If the hydrogenation (dechlorination) step is incomplete, the 6-chloro intermediate will be carried through as an impurity in the final API.

Regulatory Control and Strategy

Control of the 6-chloro impurity is mandated by regulatory guidelines such as ICH Q3A, which sets thresholds for reporting, identification, and qualification of impurities in new drug substances.[8][9]

• Reporting Threshold: The level at which an impurity must be reported in regulatory filings.

• Identification Threshold: The level above which the structure of an impurity must be confirmed.

• Qualification Threshold: The level above which an impurity's biological safety must be established through toxicological studies.[8]

The control strategy involves two main pillars:

• Process Optimization: Ensuring the final hydrogenation step is robust and driven to completion to minimize the formation of the impurity to levels below the established thresholds.

• Analytical Control: Utilizing a validated, stability-indicating HPLC method to test each batch of famciclovir, ensuring the level of the 6-chloro impurity does not exceed its specified limit.

Conclusion

The Famciclovir 6-Chloro Impurity serves as a critical quality attribute in the production of famciclovir. A thorough understanding of its physicochemical properties—from its molecular weight and formula to its chromatographic behavior—is essential for the modern pharmaceutical scientist. By employing robust analytical techniques like the HPLC method detailed here, and grounding these methods in a solid understanding of the impurity's synthetic origin, drug developers can ensure the consistent purity, safety, and efficacy of famciclovir for patients worldwide.

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An In-depth Technical Guide to the Biological Activity of 6-Chloro Famciclovir

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the biological activity of 6-Chloro famciclovir, a chlorinated analog of the antiviral prodrug famciclovir. While famciclovir is a well-established therapeutic agent for herpesvirus infections, 6-Chloro famciclovir is primarily recognized as a synthetic impurity. This document delves into its presumed mechanism of action, predicted antiviral spectrum, and potential pharmacokinetic properties, drawing parallels with its parent compound. Crucially, this guide offers detailed experimental protocols for the systematic evaluation of 6-Chloro famciclovir's biological profile, positioning it as a valuable resource for researchers investigating novel antiviral agents and structure-activity relationships in the purine nucleoside analog class.

Introduction: The Context of 6-Chloro Famciclovir

Famciclovir is a highly effective oral prodrug that is rapidly converted in the body to its active antiviral form, penciclovir.[1][2][3] Penciclovir exhibits potent activity against several members of the herpesvirus family, including herpes simplex virus types 1 and 2 (HSV-1, HSV-2) and varicella-zoster virus (VZV).[4][5] The clinical success of famciclovir has spurred further research into related purine analogs, seeking to enhance antiviral potency, broaden the spectrum of activity, and improve pharmacokinetic profiles.

6-Chloro famciclovir, chemically known as 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate, is a structural analog of famciclovir and is often identified as a process-related impurity in the synthesis of the parent drug.[6][7][8][9][10] The introduction of a chlorine atom at the 6-position of the purine ring is a common strategy in medicinal chemistry to modulate the electronic properties of the molecule, which can, in turn, influence its biological activity and metabolic stability. While the biological activity of 6-Chloro famciclovir is not extensively documented in publicly available literature, its structural similarity to famciclovir allows for informed hypotheses regarding its potential as an antiviral agent. This guide aims to provide a foundational understanding of 6-Chloro famciclovir and a practical framework for its scientific investigation.

Presumed Mechanism of Antiviral Action

The antiviral mechanism of famciclovir is contingent upon its metabolic activation to penciclovir triphosphate.[1][11] It is highly probable that 6-Chloro famciclovir, if it possesses antiviral activity, follows a similar bioactivation pathway.

The proposed activation cascade is as follows:

• Oral Administration and Absorption: Following oral ingestion, 6-Chloro famciclovir would be absorbed from the gastrointestinal tract.

• Conversion to 6-Chloro-Penciclovir: Analogous to famciclovir, 6-Chloro famciclovir is expected to undergo deacetylation and oxidation to form its corresponding active metabolite, 6-Chloro-penciclovir.[4]

• Viral Thymidine Kinase-Mediated Phosphorylation: In cells infected with herpesviruses, the viral thymidine kinase (TK) would selectively phosphorylate 6-Chloro-penciclovir to its monophosphate form. This step is crucial for the selectivity of the drug, as cellular kinases in uninfected cells do not efficiently phosphorylate the parent compound.[1]

• Cellular Kinase-Mediated Di- and Triphosphate Formation: Host cell kinases would then further phosphorylate the monophosphate to the diphosphate and subsequently to the active triphosphate derivative, 6-Chloro-penciclovir triphosphate.

• Inhibition of Viral DNA Polymerase: The resulting 6-Chloro-penciclovir triphosphate would act as a competitive inhibitor of the viral DNA polymerase, competing with the natural substrate, deoxyguanosine triphosphate (dGTP).[1] Its incorporation into the growing viral DNA chain would lead to the termination of DNA synthesis and, consequently, the inhibition of viral replication.[1]

Diagram: Presumed Bioactivation Pathway of 6-Chloro Famciclovir

Caption: Presumed metabolic activation of 6-Chloro famciclovir.

Chemical Properties and Synthesis

The synthesis of 6-Chloro famciclovir and related purine derivatives typically involves the alkylation of a substituted purine, such as 2-amino-6-chloropurine, with an appropriate side chain.[12][13]

Property	Value
IUPAC Name	2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate[6]
Molecular Formula	C₁₄H₁₈ClN₅O₄[7][8][9]
Molecular Weight	355.78 g/mol [7][9]
CAS Number	97845-60-8[6][9]

Predicted Antiviral Spectrum and Potential for Resistance

Based on the established activity of penciclovir, 6-Chloro famciclovir is predicted to be active against:

• Herpes Simplex Virus Type 1 (HSV-1)

• Herpes Simplex Virus Type 2 (HSV-2)

• Varicella-Zoster Virus (VZV)

The presence of the chloro group at the 6-position could potentially alter the affinity of the molecule for viral thymidine kinase or DNA polymerase, thereby modulating its potency. It is also possible that this modification could affect its activity against other herpesviruses, such as Epstein-Barr virus (EBV), against which penciclovir has known activity.[4]

Resistance to penciclovir typically arises from mutations in the viral thymidine kinase gene, leading to deficient or altered enzyme activity, or less commonly, mutations in the viral DNA polymerase gene. It is anticipated that the mechanisms of resistance to 6-Chloro famciclovir would be similar.

Pharmacokinetic Considerations

The pharmacokinetic profile of famciclovir is well-characterized, with good oral bioavailability (approximately 77% for penciclovir) and elimination primarily through the kidneys.[4][5][14]

Key pharmacokinetic parameters for famciclovir include:

Parameter	Value
Bioavailability (as penciclovir)	~77%[4][5]
Time to Peak Plasma Concentration (penciclovir)	~0.9 hours[15]
Plasma Half-life (penciclovir)	2-2.5 hours[14]
Elimination	Primarily renal[4][14]

The 6-chloro substitution in 6-Chloro famciclovir could potentially influence its pharmacokinetic properties. For instance, it might alter its absorption, plasma protein binding, or metabolic stability, including its conversion to the active penciclovir analog. The conversion of the inactive metabolite 6-deoxy penciclovir to penciclovir is catalyzed by aldehyde oxidase[4][16]; the chloro-substituent may affect the efficiency of this enzymatic step.

Experimental Protocols for Biological Evaluation

To ascertain the biological activity of 6-Chloro famciclovir, a systematic experimental approach is necessary. The following protocols provide a framework for its in vitro and in vivo characterization.

Diagram: Experimental Workflow for the Evaluation of 6-Chloro Famciclovir

Caption: A systematic workflow for evaluating 6-Chloro famciclovir.

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

Objective: To determine the 50% inhibitory concentration (IC₅₀) of 6-Chloro famciclovir against herpesviruses.

Methodology:

• Cell Culture: Grow a monolayer of susceptible host cells (e.g., Vero cells for HSV) in 6-well plates to confluence.

• Virus Infection: Infect the cell monolayers with a known titer of the virus (e.g., 100 plaque-forming units per well) for 1 hour at 37°C to allow for viral adsorption.

• Compound Treatment: Prepare serial dilutions of 6-Chloro famciclovir in culture medium. After the adsorption period, remove the viral inoculum and overlay the cell monolayers with the medium containing the different concentrations of the test compound. Include a positive control (e.g., penciclovir) and a negative control (no compound).

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for 2-3 days, or until viral plaques are visible in the negative control wells.

• Plaque Visualization: Fix the cells with methanol and stain with a crystal violet solution.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque inhibition for each compound concentration relative to the negative control. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the 50% cytotoxic concentration (CC₅₀) of 6-Chloro famciclovir.

Methodology:

• Cell Seeding: Seed host cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 6-Chloro famciclovir for the same duration as the antiviral assay.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Determine the CC₅₀ value from the dose-response curve. The therapeutic index (TI) can then be calculated as CC₅₀ / IC₅₀.

Viral DNA Polymerase Inhibition Assay

Objective: To confirm that the active triphosphate form of 6-Chloro famciclovir inhibits viral DNA polymerase.

Methodology:

• Enzyme and Substrate Preparation: Purify viral DNA polymerase from infected cells or use a commercially available recombinant enzyme. Prepare the active 6-Chloro-penciclovir triphosphate through chemical synthesis.

• Reaction Mixture: Set up a reaction mixture containing the viral DNA polymerase, a template-primer DNA, radiolabeled dNTPs (including dGTP), and varying concentrations of 6-Chloro-penciclovir triphosphate.

• Incubation: Incubate the reaction mixture at 37°C to allow for DNA synthesis.

• Quantification of DNA Synthesis: Stop the reaction and quantify the amount of incorporated radiolabeled dNTPs using methods such as trichloroacetic acid precipitation followed by scintillation counting.

• Data Analysis: Determine the concentration of 6-Chloro-penciclovir triphosphate that inhibits DNA synthesis by 50% (IC₅₀).

Future Research Directions

The comprehensive characterization of 6-Chloro famciclovir requires further investigation. Key areas for future research include:

• Broad-Spectrum Antiviral Screening: Evaluating its activity against a wider range of viruses, including other herpesviruses and hepatitis B virus.[4]

• In Vivo Efficacy Studies: Assessing its therapeutic efficacy in established animal models of herpesvirus infections.

• Pharmacokinetic Profiling: Conducting detailed pharmacokinetic studies in animals to determine its absorption, distribution, metabolism, and excretion profile.

• Resistance Studies: Selecting for and characterizing resistant viral strains to understand the molecular basis of resistance.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating other halogenated and substituted analogs of famciclovir to build a comprehensive SAR profile.

Conclusion

6-Chloro famciclovir represents an intriguing, yet understudied, analog of the clinically significant antiviral drug famciclovir. While currently categorized as a synthetic impurity, its structural features warrant a thorough investigation into its biological activity. This guide provides a robust scientific framework for such an endeavor, outlining its presumed mechanism of action, predictable antiviral spectrum, and detailed experimental protocols for its comprehensive evaluation. The insights gained from studying 6-Chloro famciclovir could not only unveil a potentially novel antiviral agent but also contribute valuable knowledge to the broader field of nucleoside analog drug discovery.

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An In-depth Technical Guide to the Solubility Profile of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

This guide provides a comprehensive technical overview of the solubility profile of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine, a key intermediate and impurity in the synthesis of the antiviral drug Famciclovir.[1][2] Understanding the solubility of this compound is critical for researchers, scientists, and drug development professionals involved in the manufacturing, purification, and formulation of Famciclovir, as well as for those studying its impurity profile.

Executive Summary

This compound is a purine derivative that plays a significant role in the synthesis of Famciclovir, which is a prodrug of the active antiviral agent Penciclovir.[2] The solubility of this intermediate directly impacts process efficiency, impurity control, and ultimately, the quality of the final active pharmaceutical ingredient (API). This document delineates the predicted solubility characteristics of this compound based on its structural relationship to Famciclovir and Penciclovir, and provides detailed methodologies for its empirical determination.

Physicochemical Properties and Structural Analysis

A foundational understanding of the molecule's physicochemical properties is essential for predicting its solubility behavior.

Property	Value	Source
Molecular Formula	C₁₄H₁₈ClN₅O₄	[1][2][3]
Molecular Weight	355.78 g/mol	[1][2][3]
Melting Point	132-134 °C	[1]
Appearance	White to pale yellow solid	[4][5] (inferred from related compounds)
pKa (Predicted)	2.23 ± 0.10	[1]
LogP (Predicted)	0.92	[2]
Qualitative Solubility	Slightly soluble in DMSO and Methanol	[1][2]

Structural Causality: The molecule's structure features a purine core, a flexible butyl side chain with two acetoxy groups, and a chloro-substituent at the 6-position of the purine ring. The acetoxy groups increase lipophilicity compared to the hydroxyl groups present in Penciclovir.[4][5] The 2-amino group and the nitrogen atoms in the purine ring can act as hydrogen bond acceptors and donors, potentially contributing to solubility in polar protic solvents. The chloro group at the 6-position, replacing the hydroxyl group of guanine in Penciclovir, is expected to decrease aqueous solubility due to its electron-withdrawing nature and reduced hydrogen bonding capacity.

Predicted Solubility Profile

Direct experimental data for the solubility of this compound across a range of solvents is not extensively published. However, by leveraging data from its closely related analogues, Famciclovir and Penciclovir, a predictive solubility profile can be constructed.

Solvent/Medium	Predicted Solubility	Rationale
Water	Sparingly soluble	The increased lipophilicity from the acetoxy groups and the presence of the 6-chloro substituent likely result in lower aqueous solubility compared to Penciclovir (1.7 mg/mL at 20°C).[4][5] Famciclovir, a similar diacetate ester, is initially freely soluble in water but rapidly precipitates as a less soluble monohydrate.[6][7]
Aqueous Buffers (pH 1.2 - 7.4)	pH-dependent; higher solubility at low pH	The predicted pKa of 2.23 suggests that the molecule will be protonated and more soluble in acidic conditions.[1] This is consistent with Penciclovir, which shows significantly increased solubility in aqueous buffer at pH 2 (10.0 mg/mL).[4][5]
Methanol	Slightly to moderately soluble	The compound is reported to be slightly soluble in methanol.[1] Its polarity should allow for some interaction.
Ethanol	Slightly to moderately soluble	Similar to methanol, ethanol is expected to be a moderately effective solvent.
Propylene Glycol	Moderately soluble	Penciclovir exhibits a solubility of 1.3 mg/mL in propylene glycol.[4][5] The diacetate ester may show comparable or slightly different solubility.
Dimethyl Sulfoxide (DMSO)	Soluble	The compound is reported to be slightly soluble in DMSO,[1] though purine analogs often exhibit good solubility in this aprotic polar solvent.[8]
Acetone	Moderately soluble	Famciclovir is freely soluble in acetone.[7]

Experimental Determination of Solubility: Protocols and Workflows

To empirically determine the solubility profile, a systematic approach using established methodologies is required. The shake-flask method is a reliable technique for determining thermodynamic solubility.[9]

Materials and Equipment

• This compound (purity >98%)

• HPLC-grade solvents (Water, Methanol, Ethanol, Propylene Glycol, DMSO, Acetone)

• Phosphate and acetate buffers (pH 1.2, 4.5, 6.8, 7.4)

• Analytical balance

• Vortex mixer

• Thermostatic shaker bath

• Centrifuge

• HPLC system with UV detector

• pH meter

• Syringe filters (0.22 µm)

Experimental Workflow: Shake-Flask Method

The following diagram illustrates the workflow for determining the equilibrium solubility of the target compound.

Caption: Workflow for thermodynamic solubility determination using the shake-flask method.

Detailed Protocol

• Preparation of Supersaturated Solutions:

  • To a series of glass vials, add an excess amount of this compound (e.g., 10 mg).

  • Add a known volume (e.g., 2 mL) of the desired solvent or buffer to each vial.

• Equilibration:

  • Tightly cap the vials and place them in a thermostatic shaker bath set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of the equilibration period is necessary.[9]

• Sample Collection and Preparation:

  • Remove the vials from the shaker and allow them to stand to let the excess solid settle.

  • Centrifuge the vials to further separate the solid and liquid phases.

  • Carefully withdraw an aliquot of the supernatant and immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Analysis:

  • Dilute the filtered supernatant with a suitable mobile phase to a concentration within the calibrated range of the analytical method.

  • Quantify the concentration of the dissolved compound using a validated HPLC-UV method. A standard curve should be prepared using known concentrations of the compound.

Factors Influencing Solubility

Several factors can significantly impact the solubility of this compound.

pH

As a purine derivative with a basic amino group, the solubility of this compound is expected to be highly pH-dependent.[10] In acidic environments, the amino group will be protonated, leading to the formation of a more soluble salt.

Temperature

The dissolution of most solid compounds is an endothermic process; therefore, solubility is expected to increase with temperature. This should be experimentally verified.

Co-solvents

The use of co-solvents such as ethanol, propylene glycol, or polyethylene glycol in aqueous solutions can significantly enhance the solubility of poorly soluble compounds by reducing the polarity of the solvent system.

Conclusion and Future Directions

The solubility profile of this compound is a critical parameter for the efficient synthesis and purification of Famciclovir. While direct experimental data is limited, a predictive profile can be established based on its structural similarity to Famciclovir and Penciclovir. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of its solubility in a variety of pharmaceutically relevant solvents and conditions. Future work should focus on generating comprehensive experimental data to validate the predicted profile and to investigate the impact of different salt forms on the aqueous solubility of this important intermediate.

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An In-depth Technical Guide to Understanding the Origin of Famciclovir Impurities

Abstract

Famciclovir, a prodrug of the antiviral agent penciclovir, is a critical therapeutic for managing herpesvirus infections.[1][2] The purity of the active pharmaceutical ingredient (API) is paramount to its safety and efficacy. This guide provides a comprehensive technical overview of the origins of impurities in famciclovir, delineating between process-related substances and degradation products. We will explore the synthetic pathways, identify critical steps prone to impurity formation, and detail the mechanisms of degradation under various stress conditions. Furthermore, this document outlines robust analytical methodologies for the identification and quantification of these impurities, supported by detailed experimental protocols and visual aids to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction: The Imperative of Purity in Famciclovir

Famciclovir is a guanosine analogue that, after oral administration, undergoes rapid metabolic conversion to the active antiviral compound, penciclovir.[3][4] This active metabolite then inhibits viral DNA polymerase, effectively halting the replication of herpesviruses.[3][4] The intricate multi-step synthesis and inherent chemical nature of the famciclovir molecule make it susceptible to the formation of various impurities. These can arise from the manufacturing process itself—such as starting materials, intermediates, and by-products—or from the degradation of the drug substance over time.[5]

Regulatory bodies like the FDA and EMA, guided by the International Council for Harmonisation (ICH), mandate stringent control over impurities in pharmaceutical products. Understanding the genesis of these impurities is not merely a regulatory hurdle; it is a fundamental aspect of ensuring patient safety and drug efficacy. This guide serves as a technical resource to elucidate the origins of famciclovir impurities, thereby empowering professionals to develop more robust manufacturing processes and control strategies.

Classification of Famciclovir Impurities

Impurities in famciclovir can be broadly categorized into two main classes:

• Process-Related Impurities: These are substances that are generated during the synthesis of the famciclovir API. They include residual starting materials, intermediates, by-products from side reactions, and reagents. Their presence and concentration are directly influenced by the synthetic route and the control of reaction parameters.[5]

• Degradation Products: These impurities result from the chemical decomposition of the famciclovir molecule during storage, formulation, or exposure to stress conditions such as heat, light, humidity, acid, base, and oxidation.[3][5] Forced degradation studies are a critical tool for identifying potential degradation pathways.[6]

The Genesis of Process-Related Impurities

The synthesis of famciclovir is a complex process involving several chemical transformations.[7] While multiple synthetic routes exist, a common pathway involves the coupling of a purine derivative with a suitably functionalized side chain. Each step in this synthesis carries the potential for impurity formation.

A crucial step in many synthetic routes is the alkylation of a purine base, such as 2-amino-6-chloropurine, with a side-chain precursor.[7][8] This reaction can lead to the formation of positional isomers, a common class of process-related impurities.

// Reactants Purine [label="2-Amino-6-chloropurine"]; SideChain [label="Side-Chain Precursor\n(e.g., 4-acetoxy-3-(acetoxymethyl)butyl bromide)"];

// Intermediates & Products Coupling [label="Coupling Reaction", shape=ellipse, style=filled, fillcolor="#FBBC05"]; N9_Intermediate [label="N-9 Substituted Intermediate\n(Desired Product Precursor)"]; N7_Isomer [label="N-7 Isomer\n(Process Impurity)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Hydrogenation [label="Hydrogenation\n(Dechlorination)", shape=ellipse, style=filled, fillcolor="#34A853"]; Famciclovir [label="Famciclovir\n(Final API)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Chloro_Impurity [label="6-Chloro Famciclovir\n(Incomplete Reaction Impurity)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Relationships Purine -> Coupling; SideChain -> Coupling; Coupling -> N9_Intermediate [label="Major Product"]; Coupling -> N7_Isomer [label="Side Product"]; N9_Intermediate -> Hydrogenation; Hydrogenation -> Famciclovir [label="Complete Reaction"]; Hydrogenation -> Chloro_Impurity [label="Incomplete Reaction"]; }

Figure 1: Simplified schematic of a key famciclovir synthesis step illustrating the formation of N-7 isomer and 6-Chloro impurities.

Common Process-Related Impurities:

Impurity Name	Origin
N-7 Isomer of Famciclovir	Arises from the alkylation reaction at the N-7 position of the purine ring instead of the desired N-9 position.[3]
6-Chloro Famciclovir	An intermediate that persists due to incomplete hydrogenation (dechlorination) in the final synthetic steps.[3]
Penciclovir	The active metabolite of famciclovir, it can be present as an impurity if hydrolysis of the diacetyl ester occurs during workup or purification.[3][]
N-Acetyl Famciclovir	Can be formed by the acetylation of the 2-amino group on the purine ring during the synthesis.[3][]
Famciclovir Related Compound A	A known impurity often monitored in pharmacopeial methods.[]
Famciclovir Related Compound B	Another specified impurity in regulatory monographs.[]

Controlling these impurities requires careful optimization of reaction conditions, such as temperature, solvent, and catalyst, as well as robust purification methods.[7] For instance, setting the reaction temperature between 50°C and 60°C can help minimize the generation of certain by-products while maintaining reaction efficiency.[7]

Uncovering Degradation Pathways

Famciclovir, as an ester-containing molecule, is susceptible to hydrolysis. Forced degradation studies are essential to predict the degradation products that might form under various environmental conditions during the product's shelf life.[6] These studies involve subjecting the drug substance to stress conditions more severe than accelerated stability testing.[10]

Key Degradation Pathways:

• Hydrolytic Degradation (Acidic and Alkaline): Famciclovir shows significant degradation under both acidic and basic conditions. The primary degradation pathway is the hydrolysis of the two acetate ester groups to form the active drug, penciclovir. A study showed 12.4% degradation in 1N HCl and 13.5% in 1N NaOH.[11]

• Oxidative Degradation: Exposure to oxidative agents, such as hydrogen peroxide, can also lead to the formation of degradation products. One study reported 15% degradation in 30% hydrogen peroxide.[11]

• Thermal and Photolytic Degradation: Famciclovir is relatively stable under thermal and photolytic stress. Studies have shown minimal degradation (e.g., 3.3% at 105°C and 2.6% in sunlight) with no significant formation of new degradation products under these conditions.[11]

// Nodes Famciclovir [label="Famciclovir", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Penciclovir [label="Penciclovir\n(Major Degradant)"]; Oxidative_DP [label="Oxidative Degradation\nProducts"]; Other_DP [label="Other Minor\nDegradants"];

// Stress Conditions Stress_Hydrolysis [label="Acid/Base Hydrolysis", shape=ellipse, style=filled, fillcolor="#FBBC05"]; Stress_Oxidation [label="Oxidation\n(e.g., H₂O₂)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Stress_Stable [label="Thermal / Photolytic Stress", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Famciclovir -> Stress_Hydrolysis [dir=none]; Stress_Hydrolysis -> Penciclovir [label="Ester Cleavage"];

Famciclovir -> Stress_Oxidation [dir=none]; Stress_Oxidation -> Oxidative_DP;

Famciclovir -> Stress_Stable [label="Largely Stable"]; }

Figure 2: Degradation pathways of famciclovir under various stress conditions.

Analytical Strategies for Impurity Profiling

A robust analytical strategy is crucial for the identification, quantification, and control of impurities. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this purpose.

5.1. HPLC Method for Impurity Profiling

A stability-indicating HPLC method must be able to separate the main famciclovir peak from all known process impurities and degradation products. The United States Pharmacopeia (USP) provides a monograph method for famciclovir tablets.

Typical HPLC Method Parameters:

Parameter	Specification	Rationale
Column	Purospher™ STAR RP-8 endcapped (5 µm) 250x4.6 mm or equivalent C18	Provides good resolution for famciclovir and its related compounds.
Mobile Phase	Gradient of Acetonitrile and Potassium Phosphate buffer (pH 4.0)	The gradient elution is necessary to resolve early-eluting polar compounds and later-eluting non-polar impurities within a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC, balancing analysis time and column efficiency.[11]
Detection	UV at 220 nm	Famciclovir and its purine-containing impurities have significant UV absorbance at this wavelength.
Column Temp.	50 °C	Elevated temperature can improve peak shape and reduce viscosity, leading to better resolution.

5.2. Characterization by Mass Spectrometry (LC-MS)

While HPLC-UV is excellent for quantification, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable for the structural elucidation of unknown impurities.[10][11] By coupling the separation power of LC with the mass-resolving capability of MS, one can determine the molecular weight of an impurity and deduce its structure from its fragmentation pattern (MS/MS).[11] This is particularly vital during forced degradation studies to identify novel degradation products.[12]

Experimental Protocol: Forced Degradation Study

• Preparation of Stock Solution: Accurately weigh and dissolve famciclovir API in a suitable solvent (e.g., mobile phase diluent) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for a specified time (e.g., 2 hours). Cool, neutralize with 1N NaOH, and dilute to a final concentration.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for a specified time (e.g., 30 minutes). Neutralize with 1N HCl and dilute.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for a specified time (e.g., 24 hours) and dilute.

• Thermal Degradation: Keep the solid API in a hot air oven at 105°C for 6 hours.[11] Dissolve the stressed sample in the diluent.

• Photolytic Degradation: Expose the API solution to sunlight or a photostability chamber for a defined period (e.g., 12 hours).[11]

• Analysis: Inject all stressed samples, along with an unstressed control sample, into the validated stability-indicating LC-MS system.

• Evaluation: Compare the chromatograms of stressed samples to the control. Identify and quantify the degradation products. Use the MS and MS/MS data to propose structures for any unknown peaks.

// Nodes Start [label="Famciclovir Sample\n(API or Formulation)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Prep [label="Sample Preparation\n& Forced Degradation"]; HPLC [label="HPLC Separation\n(UV Detection)"]; Peak [label="Peak Detection &\nQuantification"]; Known [label="Known Impurity?", shape=diamond, style=filled, fillcolor="#FBBC05"]; Report [label="Report Results", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; LCMS [label="LC-MS/MS Analysis"]; Elucidate [label="Structural Elucidation\n(Fragmentation Analysis)"]; Characterize [label="Characterize & Identify\nNew Impurity"];

// Edges Start -> Prep; Prep -> HPLC; HPLC -> Peak; Peak -> Known; Known -> Report [label="Yes"]; Known -> LCMS [label="No"]; LCMS -> Elucidate; Elucidate -> Characterize; Characterize -> Report; }

Figure 3: A typical workflow for the identification and characterization of famciclovir impurities.

Conclusion and Control Strategies

A thorough understanding of the origins of famciclovir impurities is fundamental to the development of a safe and effective drug product. Process-related impurities are best controlled by optimizing the synthetic route and implementing rigorous in-process controls and purification steps. Degradation products are managed by understanding the drug's stability profile through forced degradation studies and establishing appropriate storage conditions and shelf-life specifications.

The combination of a well-validated, stability-indicating HPLC method for routine quality control and advanced LC-MS techniques for structural characterization provides a powerful toolkit for pharmaceutical scientists. By applying the principles and methodologies outlined in this guide, drug development professionals can ensure the quality, safety, and regulatory compliance of famciclovir products.

References

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• Impactfactor. (2022-09-25). Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. [Link]

• Synthesis Process Improvement of Famciclovir Drug Substance. (2024). [Link]

• Patsnap Synapse. (2024-07-17). What is the mechanism of Famciclovir?. [Link]

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• MDPI. (2021-01-28). Born out of Fire and Ice: Polymorph Studies of the Antiviral Famciclovir. [Link]

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• ResearchGate. LC-MS/MS method for the characterization of the forced degradation products of Entecavir | Request PDF. [Link]

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The Genesis of a Process Impurity: A Technical Guide to the Formation and Control of 6-Chloro Famciclovir

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Famciclovir, a prodrug of the antiviral agent penciclovir, is a cornerstone in the management of herpesvirus infections. The efficacy and safety of any active pharmaceutical ingredient (API) are intrinsically linked to its purity. This technical guide provides a detailed examination of the formation mechanism, analysis, and control of 6-chloro famciclovir (Systematic Name: 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate), a critical process-related impurity. By synthesizing information from process chemistry patents and analytical research, this document offers field-proven insights into the causality behind synthetic choices and the self-validating systems required for robust impurity control, serving as a vital resource for professionals in drug development and manufacturing.

The Synthetic Landscape: Famciclovir's Route from a Chlorinated Precursor

The most common and industrially viable synthetic routes to famciclovir begin with the purine derivative, 2-amino-6-chloropurine.[1][2] This starting material is advantageous due to its reactivity and commercial availability. The synthesis involves the alkylation of the 2-amino-6-chloropurine core at the N9 position with a suitable side-chain precursor, followed by functional group manipulations to yield the diacetate ester side-chain characteristic of famciclovir.

The key takeaway is that the 6-chloro substituent is not an accidentally formed impurity but a deliberate feature of a key intermediate. The compound known as 6-chloro famciclovir is, in fact, the penultimate intermediate in the main synthetic pathway.[3][4] Its presence in the final famciclovir drug substance is therefore not a matter of its formation, but of its incomplete removal.

The overall transformation can be visualized as follows:

Figure 1: Simplified workflow for Famciclovir synthesis highlighting the critical conversion step.

Mechanistic Deep Dive: The Catalytic Hydrogenolysis of 6-Chloro Famciclovir

The conversion of 6-chloro famciclovir to famciclovir is a catalytic hydrodechlorination (or hydrogenolysis) reaction. This step is the lynchpin of the entire process regarding the purity of the final product. The reaction involves the cleavage of the carbon-chlorine bond on the purine ring and its replacement with a hydrogen atom.

The Catalyst and Hydrogen Source

The reaction is almost universally catalyzed by palladium, typically supported on activated carbon (Pd/C).[4][5] Palladium is the catalyst of choice due to its high activity and selectivity for the hydrogenolysis of aryl halides. The hydrogen source can be molecular hydrogen (H₂) gas or a hydrogen donor molecule in a process called transfer hydrogenation. Ammonium formate (HCOONH₄) is a frequently cited hydrogen donor for this specific transformation.[3]

The Catalytic Cycle

From a mechanistic standpoint, the palladium-catalyzed hydrodechlorination of the 6-chloropurine ring follows a well-established catalytic cycle, analogous to that for other aryl chlorides.[6][7]

• Oxidative Addition: The cycle begins with the active Palladium(0) species inserting into the carbon-chlorine bond of the 6-chloro famciclovir molecule. This forms a new organopalladium(II) intermediate. This is often the rate-determining step of the cycle.[8]

• Metathesis/Hydride Transfer: The hydrogen source (either H₂ or formate) delivers a hydride (H⁻) to the Pd(II) center, displacing the chloride ion.

• Reductive Elimination: The final step is the reductive elimination of the arylpalladium(II)-hydride intermediate. This step forms the C-H bond, yielding the final famciclovir product and regenerating the active Pd(0) catalyst, allowing the cycle to continue.

Sources

• 1. US6093819A - Preparation of penciclovir or famciclovir - Google Patents [patents.google.com]
• 2. issplc.com [issplc.com]
• 3. US20040266795A1 - Process for the preparation of famciclovir - Google Patents [patents.google.com]
• 4. US6761767B2 - Production method of famciclovir and production and crystallization method of intermediate therefor - Google Patents [patents.google.com]
• 5. CN107488176B - Method for synthesizing famciclovir impurity C - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Methodological & Application

Application Notes and Protocols for the Synthesis of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Abstract

This document provides a detailed guide for the synthesis, purification, and characterization of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine (CAS No: 97845-60-8). This compound is a critical intermediate in the pharmaceutical industry, primarily serving as a precursor for the synthesis of the antiviral agent Famciclovir.[1][2][3][4] Famciclovir itself is a prodrug that undergoes metabolic conversion to the active antiviral compound, Penciclovir, which is effective against herpes viruses like herpes simplex and varicella-zoster virus.[5][6] The core mechanism of Penciclovir involves the inhibition of viral DNA synthesis.[5] This guide is intended for researchers, scientists, and professionals in drug development, offering a robust protocol grounded in established chemical principles to ensure reproducibility and high purity of the final product.

Introduction and Strategic Overview

The synthesis of nucleoside analogues is a cornerstone of antiviral drug development.[7][8][9] The target molecule, this compound, is synthesized via a nucleophilic substitution reaction. The primary synthetic challenge in the alkylation of purine bases is achieving regioselectivity, as the reaction can occur at either the N-9 or N-7 position of the purine ring.[10][11]

This protocol focuses on the direct alkylation of 2-amino-6-chloropurine with an appropriate acyclic side chain. The methodology has been optimized to preferentially yield the therapeutically relevant N-9 isomer.[5][10] The choice of a non-nucleophilic base and a polar aprotic solvent is critical for facilitating the desired SN2 reaction pathway while minimizing side reactions. Subsequent purification via silica gel column chromatography is essential to isolate the N-9 product from the N-7 isomer and other impurities.[5][7][12]

Chemical Reaction Pathway

The overall reaction involves the N-alkylation of the 2-amino-6-chloropurine base with a halogenated side-chain precursor.

Sources

• 1. Cas 97845-60-8,9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine | lookchem [lookchem.com]
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• 3. 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine CAS 97845-60-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
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• 5. This compound | 97845-60-8 | Benchchem [benchchem.com]
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• 7. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols for the Purification of 6-Chloro Famciclovir

Introduction: The Critical Role of 6-Chloro Famciclovir Purity

6-Chloro famciclovir, systematically named 9-[4-Acetoxy-3-(acetoxymethyl)butyl]-2-amino-6-chloropurine, is a pivotal intermediate in the synthesis of Famciclovir, a potent antiviral prodrug used for the treatment of herpes virus infections.[1][2] The purity of this intermediate is paramount as it directly influences the quality, safety, and yield of the final Active Pharmaceutical Ingredient (API). The synthetic route to 6-Chloro famciclovir, often starting from 2-amino-6-chloropurine, is frequently challenged by a lack of regioselectivity.[3][4] This leads to the co-formation of the undesired N7-isomer, a process-related impurity that is structurally similar to the desired N9-isomer (6-Chloro famciclovir) and can be difficult to separate.[3][5]

This document provides a comprehensive guide to the purification and quality control of 6-Chloro famciclovir, designed for researchers and professionals in drug development and chemical synthesis. We will explore field-proven purification methodologies, explain the scientific rationale behind procedural choices, and provide detailed, step-by-step protocols for immediate application.

Core Challenge: Isomer Separation and Impurity Profiling

The primary obstacle in obtaining high-purity 6-Chloro famciclovir is the removal of the N7-alkylated isomer. Both isomers exhibit similar physical properties, making simple purification techniques ineffective. Therefore, robust methods that exploit subtle differences in polarity and crystallinity are required. This guide focuses on two primary, scalable purification strategies: Recrystallization and Flash Column Chromatography .

Purification Strategy I: Selective Recrystallization

Recrystallization is a powerful, cost-effective, and scalable technique for purifying crystalline solids. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. For 6-Chloro famciclovir, the goal is to select a solvent in which the desired N9-isomer has high solubility at an elevated temperature and low solubility at a reduced temperature, while the N7-isomer and other impurities remain in solution.

Causality Behind Solvent Selection

The choice of solvent is the most critical parameter. An ideal solvent should:

• Effectively dissolve the crude material (solute) at or near its boiling point.

• Yield a high recovery of the purified solid upon cooling.

• Be non-reactive with the solute.

• Be easily removable from the purified crystals (i.e., have a relatively low boiling point).

Based on patent literature and common organic synthesis practices, polar protic and aprotic solvents are effective. Methanol and ethyl acetate are excellent starting points for optimization.[3][6]

Protocol 1: Recrystallization from Methanol

This protocol is adapted from methodologies used for related purine derivatives and is effective for removing less polar impurities.[3]

Step-by-Step Methodology:

• Dissolution: Place the crude 6-Chloro famciclovir solid into a clean, dry Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of methanol (e.g., 3-5 mL per gram of crude material) to start.

• Heating: Gently heat the mixture on a hot plate with stirring. Add methanol portion-wise until all the solid has just dissolved. Expert Tip: Avoid adding excessive solvent, as this will reduce the final yield.

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove them.

• Cooling & Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is crucial for the formation of large, pure crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation and precipitation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold methanol to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals under vacuum at a temperature not exceeding 40-50°C to yield the final product.

Purification Strategy II: Flash Column Chromatography

For achieving the highest possible purity, particularly for removing the stubborn N7-isomer, flash column chromatography is the method of choice.[2] This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent or mixture of solvents). The slightly different polarities of the N9 and N7 isomers allow for their separation on a silica column.

Principle of Separation

Silica gel is a polar stationary phase. Compounds with higher polarity will interact more strongly with the silica and thus elute more slowly. The N9-isomer of 6-Chloro famciclovir is typically less polar than the N7-isomer, allowing it to elute first when using a mobile phase of appropriate polarity. A gradient of ethyl acetate in a non-polar solvent like hexanes is commonly effective.[2]

Protocol 2: Silica Gel Flash Chromatography

Step-by-Step Methodology:

• Column Packing: Prepare a flash chromatography column with silica gel (230-400 mesh) using a wet slurry method with the initial, low-polarity mobile phase (e.g., 20% ethyl acetate in hexanes).

• Sample Preparation: Dissolve the crude 6-Chloro famciclovir in a minimal amount of dichloromethane or the mobile phase. Alternatively, for less soluble materials, create a dry-load by adsorbing the crude product onto a small amount of silica gel.

• Loading: Carefully load the prepared sample onto the top of the packed silica gel bed.

• Elution: Begin elution with the mobile phase. Start with a low concentration of the polar solvent (e.g., 20-30% ethyl acetate in hexanes) and gradually increase the polarity (e.g., to 50-70% ethyl acetate) to elute the compounds.

• Fraction Collection: Collect fractions and monitor the elution process using Thin Layer Chromatography (TLC) with a suitable stain (e.g., UV light at 254 nm). The desired N9-isomer should appear as the higher Rf spot.

• Pooling and Concentration: Combine the fractions containing the pure product, as identified by TLC.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 6-Chloro famciclovir.

Visualization of Workflows

General Purification and QC Workflow

Caption: Overall workflow for purification and quality control.

Decision Logic for Method Selection

Caption: Decision tree for selecting the optimal purification method.

Quality Control: A Self-Validating System

Purification is incomplete without rigorous analytical verification. High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of 6-Chloro famciclovir and quantifying any related impurities.[7][8]

Protocol 3: Reversed-Phase HPLC for Purity Assessment

This method is designed to be stability-indicating and capable of resolving 6-Chloro famciclovir from its key impurities, including the N7-isomer and other related substances mentioned in the USP monograph for Famciclovir.[8]

Parameter	Specification	Rationale
Column	C18 or RP-8, 250 mm x 4.6 mm, 5 µm	Provides excellent resolution for purine derivatives and related substances.[7][8][9]
Mobile Phase A	0.05 M Potassium Dihydrogen Phosphate Buffer	Buffering agent ensures reproducible retention times.
Mobile Phase B	Methanol or Acetonitrile	Organic modifier to elute the analyte. Methanol is a common choice.[7][9]
Gradient	Isocratic (e.g., 35:65 B:A) or Gradient	An isocratic method is simpler, but a gradient may be needed for complex impurity profiles.[10][11]
Flow Rate	1.0 mL/min	Standard flow rate for analytical separations.[7][10]
Detection	UV at 242 nm or 304 nm	Wavelengths where the purine chromophore has significant absorbance.[7]
Column Temp.	Ambient or 30°C	Controlled temperature ensures stable retention times.
Injection Vol.	10-20 µL	Standard injection volume for analytical HPLC.[9]

System Suitability: Before sample analysis, the system must be validated. A system suitability solution containing Famciclovir, 6-Chloro famciclovir, and Propionyl famciclovir should be injected. The resolution between propionyl famciclovir and 6-chloro famciclovir must be not less than 1.2, as per USP guidelines.[8]

Structural Confirmation

In addition to purity analysis by HPLC, the identity and structural integrity of the purified material must be confirmed.

• Proton Nuclear Magnetic Resonance (¹H-NMR): Confirms the chemical structure and can reveal the presence of residual solvents or isomeric impurities if their signals do not overlap with the main compound.[12]

• Mass Spectrometry (MS): Verifies the molecular weight of the compound (355.78 g/mol for C₁₄H₁₈ClN₅O₄), confirming its elemental composition.[12][13]

Conclusion

The purification of 6-Chloro famciclovir is a critical step that demands a well-designed and validated strategy. For large-scale operations where initial purity is relatively high, optimized recrystallization offers an economical and efficient solution. For achieving the highest levels of purity and for the definitive removal of the challenging N7-isomer, silica gel chromatography is indispensable. The successful implementation of these protocols, combined with rigorous in-process and final HPLC analysis , ensures that the purified intermediate meets the stringent quality requirements for the synthesis of Famciclovir API.

References

• Benchchem. A Comparative Guide to Analytical Method Validation for Famciclovir and its Metabolites.
• Nizamuddin, S. et al. RP-HPLC METHOD FOR THE ESTIMATION OF FAMCICLOVIR IN BULK AND PHARMACEUTICAL DOSAGE FORM. TSI Journals.
• GSC Online Press. UV spectrophotometric method for estimation of famciclovir in pharmaceutical formulation. (2021-09-23).
• Karasakal, A. et al. Spectrofluorimetric determination of famciclovir in pure and pharmaceutical preparations. Optics and Spectroscopy. (2015).
• Impactfactor. Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. (2022-09-25).
• Protheragen. Famciclovir 6-Chloro Impurity (Usp).
• Google Patents. US20060264629A1 - Preparation of famciclovir and other purine derivatives.
• Pharmaffiliates. famciclovir-impurities.
• SynThink Research Chemicals. 6-Chloro Famciclovir; Penciclovir Impurity E | 97845-60-8.
• Veeprho. Famciclovir 6-Chloro Impurity | CAS 97845-60-8.
• Atlantis Press. Synthesis Process Improvement of Famciclovir Drug Substance.
• Google Patents. EP1883639B1 - Preparation of famciclovir and other purine derivatives.
• Simson Pharma Limited. Famciclovir 6-Chloro Impurity | CAS No- 97845-60-8.
• Google Patents. CN102924455A - Synthetic method of famciclovir intermediate.
• Sigma-Aldrich. Famciclovir Tablets USP Monograph Method Using a Purospher™ STAR RP-8 endcapped HPLC Column and UV Detection.
• Benchchem. 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine.
• Research Journal of Pharmacy and Technology. A Stability Indicating LC Method for Famciclovir.
• Pharmaffiliates. CAS No : 97845-60-8 | Product Name : Famciclovir 6-Chloro Impurity.
• ResearchGate. Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC.

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• 13. Famciclovir 6-Chloro Impurity (Usp) - Protheragen [protheragen.ai]

Application Note and Protocol: Analytical Method for the Detection of 6-Chloro Impurity in Famciclovir

Introduction

Famciclovir is an antiviral prodrug that is converted to the active compound penciclovir in the body.[1] It is primarily used for the treatment of various herpes virus infections. During the synthesis of famciclovir, process-related impurities can be introduced, one of which is 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate, commonly known as the 6-chloro impurity.[2][3] The presence of this impurity, even in trace amounts, can affect the safety and efficacy of the final drug product. Therefore, robust and sensitive analytical methods are crucial for its detection and quantification to ensure compliance with regulatory standards.[4]

This document provides a detailed application note and a comprehensive protocol for the determination of the 6-chloro impurity in famciclovir drug substance using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. The methodology has been structured to align with the principles of analytical procedure validation as outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5]

Principle of the Method

The analytical method is based on reversed-phase HPLC with UV detection. This technique separates the 6-chloro impurity from the active pharmaceutical ingredient (API), famciclovir, and other related substances based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase. The choice of a C18 column provides excellent resolving power for the structurally similar compounds. The mobile phase composition and gradient are optimized to achieve a balance between resolution, analysis time, and sensitivity. UV detection is employed for the quantification of the impurity, leveraging the chromophoric nature of the purine ring system.

Materials and Reagents

Material/Reagent	Grade	Supplier
Famciclovir Reference Standard	USP/EP grade	Commercially Available
Famciclovir 6-Chloro Impurity Reference Standard	Characterized	Commercially Available[6]
Acetonitrile	HPLC Grade	Commercially Available
Methanol	HPLC Grade	Commercially Available
Potassium Dihydrogen Phosphate	Analytical Reagent Grade	Commercially Available
Orthophosphoric Acid	Analytical Reagent Grade	Commercially Available
Water	HPLC Grade/Milli-Q or equivalent	In-house

Instrumentation and Chromatographic Conditions

A validated HPLC system equipped with a UV-Vis detector is required. The following chromatographic conditions have been optimized for the separation and quantification of the 6-chloro impurity.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0
15
25
30
35
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Run Time	35 minutes

Rationale for Chromatographic Conditions:

• C18 Column: A C18 stationary phase is a common choice for reversed-phase chromatography due to its hydrophobicity, which allows for good retention and separation of a wide range of organic molecules, including famciclovir and its impurities.

• Phosphate Buffer: The phosphate buffer in the mobile phase helps to control the pH and maintain the ionization state of the analytes, leading to consistent retention times and peak shapes. A pH of 3.0 was chosen to ensure the protonation of the amine groups, enhancing their interaction with the stationary phase.

• Acetonitrile as Organic Modifier: Acetonitrile is a widely used organic solvent in reversed-phase HPLC. Its low viscosity and UV transparency make it an ideal choice for gradient elution.

• Gradient Elution: A gradient program is employed to ensure the elution of all components with good resolution and within a reasonable analysis time. The gradient starts with a lower percentage of the organic modifier to retain the more polar compounds and gradually increases to elute the more nonpolar compounds.

• Detection Wavelength: The wavelength of 220 nm was selected as it provides good sensitivity for both famciclovir and the 6-chloro impurity.

Experimental Protocol

Preparation of Solutions

a. Mobile Phase A (Buffer Preparation):

• Weigh and dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water.

• Adjust the pH of the solution to 3.0 ± 0.05 with orthophosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter and degas prior to use.

b. Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile in the ratio of 80:20 (v/v).

c. Standard Stock Solution of Famciclovir (1000 µg/mL):

• Accurately weigh about 25 mg of Famciclovir Reference Standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent.

d. Standard Stock Solution of 6-Chloro Impurity (100 µg/mL):

• Accurately weigh about 2.5 mg of 6-Chloro Impurity Reference Standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent.

e. Standard Solution (for quantification):

• Pipette 1.0 mL of the 6-Chloro Impurity Standard Stock Solution into a 100 mL volumetric flask.

• Dilute to volume with the diluent to obtain a final concentration of 1.0 µg/mL.

f. System Suitability Solution (Spiked Sample):

• Pipette 1.0 mL of the Famciclovir Standard Stock Solution and 1.0 mL of the 6-Chloro Impurity Standard Stock Solution into a 100 mL volumetric flask.

• Dilute to volume with the diluent. This solution will contain approximately 10 µg/mL of famciclovir and 1 µg/mL of the 6-chloro impurity.

g. Sample Solution (Test Solution):

• Accurately weigh about 25 mg of the famciclovir sample into a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent to obtain a final concentration of approximately 1000 µg/mL.

Chromatographic Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure there are no interfering peaks.

• Inject the System Suitability Solution five times.

• Inject the Standard Solution in duplicate.

• Inject the Sample Solution in duplicate.

System Suitability

The system suitability test is an integral part of the analytical procedure and is performed to ensure that the chromatographic system is adequate for the intended analysis.[7]

Parameter	Acceptance Criteria
Tailing Factor (for famciclovir and 6-chloro impurity peaks)	Not more than 2.0
Theoretical Plates (for famciclovir and 6-chloro impurity peaks)	Not less than 2000
Resolution (between famciclovir and 6-chloro impurity peaks)	Not less than 2.0
Relative Standard Deviation (RSD) for peak areas of 6-chloro impurity (from five replicate injections)	Not more than 5.0%

Calculation

The percentage of the 6-chloro impurity in the famciclovir sample is calculated using the following formula:

Where:

• Area_impurity_sample is the peak area of the 6-chloro impurity in the sample chromatogram.

• Area_impurity_standard is the average peak area of the 6-chloro impurity in the standard chromatogram.

• Conc_standard is the concentration of the 6-chloro impurity in the standard solution (µg/mL).

• Conc_sample is the concentration of the famciclovir sample in the sample solution (µg/mL).

Method Validation Protocol

To ensure the reliability and accuracy of the analytical method, it must be validated according to ICH Q2(R1) guidelines.[5][8] The following validation parameters should be assessed:

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• Forced Degradation Studies: Subject the famciclovir sample to various stress conditions to induce degradation.[9][10] This will demonstrate that the method can separate the 6-chloro impurity from any potential degradation products.

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 2 hours.

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 2 hours.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid sample to 105°C for 24 hours.

  • Photolytic Degradation: Expose the sample to UV light (254 nm) for 24 hours.

• Analyze the stressed samples using the proposed HPLC method.

• Peak purity analysis of the famciclovir and 6-chloro impurity peaks should be performed using a photodiode array (PDA) detector to confirm that they are spectrally homogeneous and free from co-eluting peaks.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[8]

Protocol:

• Prepare a series of at least five solutions of the 6-chloro impurity at different concentrations, ranging from the limit of quantitation (LOQ) to 150% of the specified limit for the impurity.

• Inject each solution in triplicate.

• Plot a calibration curve of the mean peak area against the concentration.

• Determine the correlation coefficient (r²), y-intercept, and slope of the regression line. The correlation coefficient should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare a famciclovir sample solution and spike it with the 6-chloro impurity at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the spiked samples and calculate the percentage recovery of the 6-chloro impurity.

• The mean recovery should be within 90.0% to 110.0%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).

Protocol:

• Repeatability (Intra-day precision):

  • Prepare six separate sample solutions of famciclovir spiked with the 6-chloro impurity at the 100% specification level.

  • Analyze the samples on the same day and by the same analyst.

  • Calculate the RSD of the results. The RSD should be ≤ 5.0%.

• Intermediate Precision (Inter-day precision):

  • Repeat the repeatability study on a different day, with a different analyst, and on a different instrument if possible.

  • Calculate the RSD of the combined results from both days. The RSD should be ≤ 10.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol: LOD and LOQ can be determined based on the signal-to-noise ratio or from the standard deviation of the response and the slope of the calibration curve.

• Signal-to-Noise Ratio:

  • LOD is typically determined at a signal-to-noise ratio of 3:1.

  • LOQ is typically determined at a signal-to-noise ratio of 10:1.

• Calibration Curve Method:

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[11]

Protocol:

• Introduce small, deliberate changes to the chromatographic conditions, one at a time.

• Examples of variations include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.2 units)

  • Mobile phase composition (± 2% organic)

• Analyze the system suitability solution under each of the modified conditions and evaluate the impact on system suitability parameters. The system suitability criteria should still be met.

Data Presentation

Table 1: System Suitability Results

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (Famciclovir)	≤ 2.0
Tailing Factor (6-Chloro Impurity)	≤ 2.0
Theoretical Plates (Famciclovir)	≥ 2000
Theoretical Plates (6-Chloro Impurity)	≥ 2000
Resolution	≥ 2.0
RSD of 6-Chloro Impurity Peak Area	≤ 5.0%

Table 2: Summary of Validation Parameters

Parameter	Acceptance Criteria	Results
Specificity	No interference at the retention time of the 6-chloro impurity. Peak purity index > 0.99.
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	90.0% - 110.0%
Precision (RSD)
Repeatability	≤ 5.0%
Intermediate Precision	≤ 10.0%
LOD (µg/mL)	Report Value
LOQ (µg/mL)	Report Value
Robustness	System suitability criteria met under all varied conditions.

Visualization

Experimental Workflow

Caption: Workflow for the HPLC analysis of 6-chloro impurity in famciclovir.

Conclusion

The described HPLC method is a reliable and robust analytical procedure for the determination of the 6-chloro impurity in famciclovir. The method is specific, linear, accurate, and precise over the specified range. The forced degradation studies demonstrate the stability-indicating nature of the method, making it suitable for routine quality control analysis and stability studies of famciclovir drug substance. Adherence to the outlined protocol and validation procedures will ensure the generation of high-quality, reliable data that meets regulatory expectations.

References

• SynThink Research Chemicals. Famciclovir EP Impurities & USP Related Compounds. [Link]

• Research Journal of Pharmacy and Technology. A Stability Indicating LC Method for Famciclovir. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Journal of Pharmaceutical Negative Results. A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. [Link]

• Pharmaffiliates. Famciclovir-impurities. [Link]

• International Journal of Pharmaceutical Sciences. To Develop And Validate Stability Indicating Assay Of Famciclovir By Using UV And HPLC Method For Pharmaceutical Dosage Form. [Link]

• USP-NF. Famciclovir. [Link]

• Pharmaffiliates. famciclovir-impurities. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Abraham Entertainment. ICH Q2 R1: Mastering Analytical Method Validation. [Link]

• Slideshare. ICH Q2 Analytical Method Validation. [Link]

• Veeprho. Famciclovir N-Acetyl Impurity. [Link]

• Impactfactor. Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. [Link]

• ResearchGate. Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. [Link]

• ResearchGate. Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC. [Link]

• GLP Pharma Standards. Famciclovir 6-Chloro Impurity (USP) | CAS No- 97845-60-8. [Link]

• Veeprho. Famciclovir 6-Chloro Impurity | CAS 97845-60-8. [Link]

• Google Patents.
• Google Patents.

• SSP Jinss. Synthesis Process Improvement of Famciclovir Drug Substance. [Link]

• Gsrs. 6-CHLORO FAMCICLOVIR. [Link]

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Application Note: A Validated Reversed-Phase HPLC Method for the Accurate Quantification of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Abstract

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method for the precise quantification of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine. This compound is a known process-related impurity and intermediate in the synthesis of Famciclovir, an important antiviral agent.[1][2][3][4] The accurate determination of this impurity is critical for ensuring the quality, safety, and efficacy of the final drug product. The developed method utilizes a reversed-phase C18 column with UV detection, offering excellent specificity, linearity, accuracy, and precision. This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, detailing the chromatographic conditions, protocol, and a full validation strategy according to the International Council for Harmonisation (ICH) guidelines.[5][6]

Introduction and Scientific Rationale

This compound is a key synthetic precursor and potential impurity in the manufacturing of Famciclovir, a prodrug that is metabolically converted to the active antiviral agent, Penciclovir.[4][7] Controlling impurity levels in active pharmaceutical ingredients (APIs) is a mandatory regulatory requirement to ensure patient safety. Therefore, a reliable and validated analytical method is essential for its quantification.

Methodology Rationale:

• Reversed-Phase HPLC (RP-HPLC): This technique was selected as the primary mode of separation. The target analyte is a moderately nonpolar molecule, indicated by a predicted LogP value between 0.92 and 1.77, making it ideally suited for retention on a nonpolar stationary phase like C18.[1][7][8] RP-HPLC is a powerful and widely used technique for the analysis of pharmaceutical compounds due to its high resolution and reproducibility.[9][10]

• Buffered Mobile Phase: The analyte contains a primary amine group with a predicted pKa of approximately 2.23.[1][2] To ensure consistent interaction with the stationary phase and to achieve symmetrical peak shapes, the mobile phase is buffered to a pH of 4.0. At this pH, the amine group is consistently protonated, preventing peak tailing and shifts in retention time that can occur when operating near a compound's pKa.

• UV Detection: The purine core of the molecule contains a chromophore that strongly absorbs ultraviolet (UV) light.[11] Based on the structure and data from similar nucleoside analogs, a detection wavelength of 254 nm is chosen to provide high sensitivity for the analyte.[10][12][13]

Materials and Methods

Category	Item
Reference Standard	This compound (Purity ≥98%)
Reagents & Solvents	Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (HPLC Grade or Milli-Q), Ammonium Acetate (ACS Grade), Acetic Acid (Glacial, ACS Grade)
HPLC Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Instrumentation	HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD)
Labware	Volumetric flasks (Class A), pipettes (calibrated), analytical balance, 0.45 µm syringe filters

Detailed Experimental Protocols

Preparation of Solutions

Mobile Phase A (Aqueous): 25 mM Ammonium Acetate Buffer, pH 4.0

• Weigh 1.93 g of Ammonium Acetate and dissolve it in 950 mL of HPLC-grade water.

• Adjust the pH to 4.0 ± 0.05 with Glacial Acetic Acid.

• Transfer to a 1 L volumetric flask and add water to the mark.

• Filter through a 0.45 µm membrane filter and degas before use.

Mobile Phase B (Organic): Acetonitrile

• Use HPLC-grade Acetonitrile directly. Filter and degas before use.

Diluent:

• Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

• Dissolve and dilute to volume with Methanol. Sonicate if necessary to ensure complete dissolution.

Working Standard Solutions (for Calibration Curve):

• Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the Diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation (Example for API Analysis)

• Accurately weigh approximately 50 mg of the Famciclovir API sample into a 50 mL volumetric flask.

• Add approximately 40 mL of Diluent and sonicate for 15 minutes to dissolve.

• Allow the solution to return to room temperature and dilute to volume with Diluent.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 25 mM Ammonium Acetate, pH 4.0B: Acetonitrile
Gradient	0-5 min: 30% B5-20 min: 30% to 70% B20-22 min: 70% to 30% B22-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	30 minutes

HPLC Analysis Workflow

The general workflow for sample analysis is depicted below. This process ensures that the system is suitable for analysis before proceeding with the quantification of the target analyte in unknown samples.

Caption: General workflow for the HPLC analysis.

Method Validation Protocol (ICH Q2(R1) Framework)

A robust analytical method must be validated to demonstrate its suitability for the intended purpose.[14] The following protocols are based on ICH guidelines.[5][6][15][16]

Validation Parameter	Acceptance Criteria
Specificity	Peak for the analyte is pure and resolved from other components (Resolution > 2.0).
Linearity (R²)	Correlation coefficient (R²) ≥ 0.999.
Range	1 - 100 µg/mL.
Accuracy (% Recovery)	98.0% - 102.0% at three concentration levels.
Precision (% RSD)	Repeatability (n=6): ≤ 2.0%.Intermediate Precision (different day/analyst): ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3:1.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10:1; Precision (%RSD) at this concentration should be ≤ 10%.
Robustness	%RSD of results should be ≤ 2.0% after minor changes in method parameters.

Step-by-Step Validation Experiments:

• Specificity: Analyze a blank (diluent), a standard solution, a sample solution, and a spiked sample solution (spiked with related substances like Famciclovir and 2-amino-6-chloropurine). Use a Diode Array Detector to assess peak purity and ensure no co-eluting peaks interfere with the analyte peak.

• Linearity: Prepare and inject the calibration standards (1-100 µg/mL) in triplicate. Plot a graph of the average peak area versus concentration and perform a linear regression analysis.

• Accuracy: Prepare a sample solution of the API at a known concentration. Spike the sample with the analyte standard at three different levels (e.g., 50%, 100%, and 150% of the target concentration). Analyze each level in triplicate and calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate preparations of a standard solution at 100% of the target concentration (e.g., 25 µg/mL) on the same day by the same analyst.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst or on a different instrument.

• LOD & LOQ: Determine these values either by the signal-to-noise ratio method (by injecting progressively lower concentrations of the standard) or by using the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally make small, deliberate variations to the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.1 units) Analyze a standard solution under each condition and evaluate the effect on the results.

Data Interpretation & System Suitability

Before any sample analysis, the system's performance must be verified.

System Suitability Test (SST): Inject a working standard solution (e.g., 25 µg/mL) five times. The results must conform to the following criteria before proceeding.

SST Parameter	Acceptance Limit	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is crucial for accurate integration.
Theoretical Plates (N)	≥ 2000	Indicates column efficiency and good separation performance.
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and the stability of the detector response.
% RSD of Retention Time	≤ 1.0%	Indicates the stability and consistency of the pump and mobile phase composition.

Conclusion

This application note describes a specific, linear, accurate, precise, and robust reversed-phase HPLC method for the quantification of this compound. The provided protocols for analysis and validation are grounded in established scientific principles and adhere to international regulatory standards. This method is suitable for use in quality control laboratories for monitoring impurity levels in Famciclovir API and for supporting pharmaceutical development activities.

References

• HELIX Chromatography. HPLC Method for Analysis of Nucleosides and Nucleoside Derivatives on Amaze HD Column. Available from: [Link]

• LookChem. This compound. Available from: [Link]

• PubMed. [Identification and quantitation of purine derivatives in urinary calculi as markers of abnormal purine metabolism by using high-performance liquid chromatography (HPLC)]. Available from: [Link]

• PubMed. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Available from: [Link]

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• PubMed. [Determination of purine and pyrimidine derivatives in acid-soluble fractions of organs and tissues using high-performance reverse-phase ion-pair chromatography]. Available from: [Link]

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Application Note: A Multi-Technique Protocol for the Comprehensive Characterization of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Abstract

This document provides a comprehensive guide for the definitive structural characterization and purity assessment of 9-(4-acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine (CAS: 97845-60-8), a critical purine derivative often encountered as an intermediate or impurity in the synthesis of the antiviral prodrug Famciclovir.[1][2] Given its role in pharmaceutical development, rigorous characterization is imperative to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide moves beyond a simple listing of procedures, explaining the scientific rationale behind the selection of a multi-technique approach. We present detailed, field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Resolution Mass Spectrometry (HRMS), High-Performance Liquid Chromatography (HPLC), Elemental Analysis, and Fourier-Transform Infrared (FTIR) Spectroscopy. The integration of these orthogonal techniques provides a self-validating system for unambiguous confirmation of identity, structure, and purity, meeting the stringent requirements of researchers, scientists, and drug development professionals.

Compound Profile and Strategic Overview

This compound is an acyclic nucleoside analog. Its structure comprises a 2-amino-6-chloropurine core attached via an N9-alkylation to a flexible butyl side-chain functionalized with two acetoxy groups.[3] Accurate confirmation of this intricate structure, including the specific regioselectivity of the alkylation and the integrity of the ester groups, necessitates a multi-faceted analytical strategy. No single technique can provide a complete picture; instead, we leverage the unique strengths of several methods to build a cohesive and definitive characterization package.

Table 1: Physicochemical Properties of the Analyte

Property	Value	Source(s)
Molecular Formula	C₁₄H₁₈ClN₅O₄	[3][4][5]
Molecular Weight	355.78 g/mol	[3][4][5]
CAS Number	97845-60-8	[3][4][5]
Appearance	White crystalline powder	[6]
Melting Point	132-134 °C	[1][6]
Solubility	Slightly soluble in DMSO and Methanol	[1][6]
Storage	Under inert gas (nitrogen or Argon) at 2–8 °C	[1][6]

The overall workflow is designed to be sequential and confirmatory. Information from one technique validates and complements the findings of another, creating a robust analytical framework.

Caption: Integrated workflow for comprehensive compound characterization.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful technique for elucidating the precise covalent structure of organic molecules. ¹H NMR confirms the number and environment of protons, while ¹³C NMR provides complementary information for the carbon skeleton. This is essential to confirm the N9-alkylation (versus the N7 isomer, a common byproduct) and the integrity of the diacetate side chain.[7]

Step-by-Step Protocol

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is preferred if solubility is sufficient, as residual solvent peaks are less intrusive.[3]

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 16-64, depending on concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 1024 or more, as ¹³C has low natural abundance.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak (CDCl₃ at δ 7.26 ppm) and the ¹³C spectrum (CDCl₃ at δ 77.16 ppm).

Expected Data and Interpretation

The spectra should be consistent with the proposed structure. Key diagnostic signals are summarized below.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale
Purine H-8	~8.0	~141	Deshielded aromatic proton on the purine ring.[3]
-NH₂	~5.0-5.5	N/A	Broad singlet, exchangeable with D₂O.
Purine C-2, C-4, C-5, C-6, C-8	N/A	~150-160	Characteristic shifts for the purine carbon core.
N-CH ₂-	~4.2 (t)	~45	Methylene group directly attached to the purine nitrogen.
-CH (CH₂OAc)₂	~2.2 (m)	~35	Methine proton on the alkyl chain.
-CH ₂-CH-	~1.8 (q)	~28	Methylene group adjacent to the methine.
-O-CH ₂-	~4.0 (d)	~65	Methylene protons of the acetoxymethyl groups.
-COO-CH ₃	~2.0-2.1 (s)	~21	Methyl protons of the two equivalent acetoxy groups.[3]
-C =O	N/A	~170	Carbonyl carbons of the ester groups.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS provides an extremely accurate mass measurement, allowing for the determination of the elemental formula. This technique serves as an orthogonal confirmation of the compound's identity, distinguishing it from isomers or compounds with similar nominal masses. Electrospray ionization (ESI) is an effective soft ionization technique for polar molecules like purine derivatives.[8][9]

Step-by-Step Protocol

• Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in an appropriate solvent such as methanol or acetonitrile.

• Instrumentation: Use an ESI-Time-of-Flight (TOF) or ESI-Orbitrap mass spectrometer capable of resolution >10,000.

• Infusion and Acquisition:

  • Ionization Mode: Positive ion mode (ESI+).

  • Mass Range: Scan from m/z 100 to 500.

  • Capillary Voltage: ~3.5-4.5 kV.

  • Data Acquisition: Acquire data in centroid mode for at least 1 minute to obtain an averaged spectrum.

• Data Analysis:

  • Identify the peak corresponding to the protonated molecule, [M+H]⁺.

  • Use the instrument software to calculate the elemental composition from the measured accurate mass.

Expected Data and Interpretation

The analysis should yield a mass measurement that confirms the molecular formula C₁₄H₁₈ClN₅O₄.

Table 3: High-Resolution Mass Spectrometry Data

Ion	Theoretical m/z	Observed m/z	Mass Error (ppm)
[M+H]⁺	356.1120	Within ± 5 ppm of theoretical	< 5 ppm
[M+Na]⁺	378.0939	May also be observed	< 5 ppm

A mass error of less than 5 ppm provides high confidence in the assigned elemental formula.

Protocol 3: Reversed-Phase HPLC for Purity Analysis

Causality: HPLC is the gold standard for assessing the purity of pharmaceutical compounds. A reversed-phase method separates the target compound from potential impurities (e.g., starting materials, reaction byproducts) based on differences in polarity. This protocol is adapted from established methods for the related compounds Famciclovir and Penciclovir.[10]

Caption: Experimental workflow for RP-HPLC purity analysis.

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Phase A: 0.02 M Potassium Phosphate buffer. Adjust to pH 3.5 with phosphoric acid.

  • Phase B: HPLC-grade Acetonitrile.

  • Filter both phases through a 0.45 µm membrane filter and degas.

• Sample Preparation: Accurately weigh and dissolve the compound in a suitable diluent (e.g., 50:50 Acetonitrile/Water) to a final concentration of ~0.5 mg/mL.

• Chromatographic Conditions:

Table 4: HPLC Method Parameters

Parameter	Condition
Column	Kromasil C18 (or equivalent), 250 x 4.6 mm, 5 µm[10]
Mobile Phase	Isocratic: 25% Acetonitrile : 75% Phosphate Buffer[10]
Flow Rate	1.0 mL/min[10]
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm[3]
Run Time	15 minutes

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity using the formula:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Acceptance Criteria

For a reference standard or high-quality material, the purity should be ≥98%.[3] The chromatogram should show a single major peak with good symmetry (tailing factor between 0.9 and 1.5).

Protocol 4: Elemental and Infrared Analysis

Causality: Elemental analysis provides a fundamental measure of the mass percentages of carbon, hydrogen, nitrogen, and chlorine, directly validating the empirical formula derived from HRMS.[11] FTIR spectroscopy serves as a rapid check for the presence of key functional groups (esters, amines, C-Cl bond), complementing the structural data from NMR.[4]

Elemental Analysis Protocol

• Sample Preparation: Submit ~2-3 mg of the dried, pure compound to a certified analytical laboratory.

• Analysis: The sample is combusted, and the resulting gases (CO₂, H₂O, N₂) are quantified. Chlorine is typically determined by titration or ion chromatography after combustion.

• Data Interpretation: Compare the experimental percentages to the theoretical values.

Table 5: Elemental Composition Data

Element	Theoretical %	Acceptable Experimental Range
Carbon (C)	47.26	± 0.4%
Hydrogen (H)	5.10	± 0.4%
Chlorine (Cl)	9.96	± 0.4%
Nitrogen (N)	19.68	± 0.4%

FTIR Spectroscopy Protocol

• Sample Preparation: Use either the KBr pellet method or an Attenuated Total Reflectance (ATR) accessory. Ensure the sample is dry.

• Acquisition: Scan the sample from 4000 to 400 cm⁻¹.

• Data Interpretation: Identify characteristic absorption bands.

Table 6: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
3300-3450	-NH₂	N-H Stretch
2850-2960	C-H (Alkyl)	C-H Stretch
~1740	C=O (Ester)	C=O Stretch
~1650	C=N, C=C	Ring Stretch
~1240	C-O (Ester)	C-O Stretch
600-800	C-Cl	C-Cl Stretch

Conclusion

The suite of protocols detailed in this application note provides a robust, multi-technique framework for the definitive characterization of this compound. By integrating data from NMR, HRMS, HPLC, Elemental Analysis, and FTIR, researchers can establish an unequivocal identity, confirm the molecular structure, and accurately quantify the purity of the material. This comprehensive approach ensures data integrity and is essential for any research or development program involving this important pharmaceutical intermediate.

References

• Gao, F., et al. (2009). Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC. ResearchGate. Available from: [Link]

• Giatti, S., et al. (2022). Exploring the Most Effective Strategy for Purine Metabolite Quantification in Veterinary Medicine Using LC–MS/MS. MDPI. Available from: [Link]

• Zarghi, A., et al. (2006). HPLC Method for the Determination of Penciclovir in Human Plasma and Application to a Bioequivalence Study. Journal of Chromatographic Science. Available from: [Link]

• Krijt, J., et al. (2003). Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. ResearchGate. Available from: [Link]

• LookChem. Cas 97845-60-8, 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine. Available from: [Link]

• Sravan, U., et al. (2014). A new validated RP- HPLC method for determination of penciclovir in human plasma. ResearchGate. Available from: [Link]

• Jang, J., et al. (2024). Mass Spectrometric Analysis of Purine Intermediary Metabolism Indicates Cyanide Induces Purine Catabolism in Rabbits. MDPI. Available from: [Link]

• Nizamuddin, S., et al. (2009). RP-HPLC METHOD FOR THE ESTIMATION OF FAMCICLOVIR IN BULK AND PHARMACEUTICAL DOSAGE FORM. Trade Science Inc. Available from: [Link]

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• Jang, J., et al. (2024). Mass Spectrometric Analysis of Purine Intermediary Metabolism Indicates Cyanide Induces Purine Catabolism in Rabbits. PubMed. Available from: [Link]

• Zhang, Y., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. National Institutes of Health (NIH). Available from: [Link]

• Cohen, A., et al. (1997). Assays for detection of purine metabolites. Google Patents.

• Adamiak, R., et al. (2020). Chemo-Enzymatic Generation of Highly Fluorescent Nucleoside Analogs Using Purine-Nucleoside Phosphorylase. National Institutes of Health (NIH). Available from: [Link]

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• Wei, Y., et al. (2021). Efficient Synthesis of Purine Nucleoside Analogs by a New Trimeric Purine Nucleoside Phosphorylase from Aneurinibacillus migulanus AM007. MDPI. Available from: [Link]

• ResearchGate. Synthetic strategies for purine nucleoside analogs. Available from: [Link]

• Dolan, J.W., et al. (1973). Element specific gas chromatographic analyses of organochlorine pesticides in the presence of PCB's [polychlorinated biphenyls] by selective cancellation of interfering peaks. ACS Publications. Available from: [Link]

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Application Note: Structural Elucidation of 6-Chloro Famciclovir using Mass Spectrometry and NMR Spectroscopy

Abstract: This document provides a detailed technical guide for the structural characterization of 6-Chloro famciclovir, a known impurity in the synthesis of the antiviral drug famciclovir.[1][2] We present comprehensive protocols and theoretical considerations for the application of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry, offering field-proven insights into experimental design and data interpretation for the unambiguous identification of this critical process-related impurity.

Introduction: The Imperative for Characterizing 6-Chloro Famciclovir

Famciclovir is a prodrug of the antiviral agent penciclovir, widely used in the treatment of herpes virus infections.[2][3][4] During its synthesis, various process-related impurities can be generated, which must be rigorously identified and controlled to ensure the safety and efficacy of the final drug product, in line with regulatory expectations such as those outlined by the International Council for Harmonisation (ICH).[1]

6-Chloro famciclovir, chemically known as 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate, is a key intermediate and potential impurity arising from the coupling of 2-amino-6-chloropurine with the diacetate side chain.[5][6][7][8] Its structural similarity to the active pharmaceutical ingredient (API) necessitates the use of high-resolution analytical techniques for its definitive identification and quantification. This note details the synergistic application of Mass Spectrometry and NMR spectroscopy to achieve complete and reliable structural elucidation.

Chemical Profile:

• Systematic Name: [2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate[9]

• Molecular Formula: C₁₄H₁₈ClN₅O₄[7][9][10]

• Molecular Weight: 355.78 g/mol [7][9][10]

Mass Spectrometry: Molecular Weight Confirmation and Fragmentation Analysis

Mass spectrometry is the primary technique for determining the molecular weight of an analyte and gaining initial structural insights through controlled fragmentation. For a molecule like 6-Chloro famciclovir, which is amenable to ionization, Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which typically preserves the molecular ion.[11]

Rationale for ESI-MS/MS

We employ tandem mass spectrometry (MS/MS) for a multi-layered validation of the structure. The first stage (MS1) isolates the protonated molecular ion ([M+H]⁺), confirming the overall molecular weight. The second stage (MS2), involving Collision-Induced Dissociation (CID), fragments this isolated ion. The resulting fragmentation pattern provides a structural "fingerprint," revealing the connectivity of the purine core and the diacetate side chain. This approach is crucial for distinguishing 6-Chloro famciclovir from other isomeric or related impurities.[12][13]

Experimental Protocol: ESI-MS/MS

• Sample Preparation: Dissolve an accurately weighed sample of 6-Chloro famciclovir reference standard in HPLC-grade methanol or acetonitrile to a final concentration of approximately 1-10 µg/mL. The use of a volatile solvent is critical for efficient desolvation and ionization in the ESI source.

• Instrumentation: The analysis can be performed on a triple quadrupole or Q-TOF mass spectrometer equipped with an ESI source.

• Data Acquisition:

  • Full Scan (MS1): Acquire data in positive ion mode over a mass range of m/z 100-500 to detect the protonated molecule.

  • Product Ion Scan (MS/MS): Select the protonated molecular ion ([M+H]⁺ at m/z 356.1) as the precursor ion. Apply collision energy (typically 10-40 eV, optimized for the specific instrument) to induce fragmentation and acquire the resulting product ion spectrum.

Data Presentation & Interpretation

Table 1: Key MS Instrument Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The purine ring's nitrogen atoms are readily protonated.
Capillary Voltage	3.0 - 4.5 kV	Optimizes the formation and sampling of ions.
Cone Voltage	20 - 50 V	Prevents in-source fragmentation, preserving the molecular ion.
Desolvation Temp.	350 - 500 °C	Ensures efficient solvent evaporation.
Desolvation Gas Flow	600 - 1000 L/hr (N₂)	Aids in desolvation and prevents ion recombination.

| Collision Gas | Argon | Inert gas used to induce fragmentation in the collision cell. |

Expected Results: The full scan mass spectrum will prominently feature the protonated molecular ion [M+H]⁺ at m/z 356.1 . The characteristic isotopic pattern for a chlorine-containing compound ([M+H]⁺ and [M+H+2]⁺ in an approximate 3:1 ratio) will also be observed, providing strong evidence for the presence of a single chlorine atom.

Fragmentation Pathway: The fragmentation of purine analogues is well-documented. For 6-Chloro famciclovir, the primary fragmentation pathways are expected to involve the side chain, as it contains labile ester groups.

• Loss of Acetic Acid (CH₃COOH): A neutral loss of 60 Da is common from acetate esters, leading to a fragment at m/z 296.1 .

• Loss of Ketene (CH₂CO): A neutral loss of 42 Da from an acetyl group can also occur, resulting in a fragment at m/z 314.1 .[13]

• Cleavage of the Side Chain: Scission of the C-N bond linking the side chain to the purine ring would yield a fragment corresponding to the protonated 2-amino-6-chloropurine base at m/z 170.0 .

Diagram 1: ESI-MS/MS Experimental Workflow.

NMR Spectroscopy: Unambiguous Structure Confirmation

While MS provides molecular weight and fragmentation data, NMR spectroscopy offers the definitive, high-resolution information required to map the complete atomic connectivity of the molecule. Both ¹H and ¹³C NMR are essential for a comprehensive analysis.[14]

Causality Behind NMR Experimental Choices

• ¹H NMR: This experiment is the cornerstone of structure elucidation, providing information on the number of distinct protons, their chemical environment (chemical shift), their neighboring protons (spin-spin coupling), and their relative abundance (integration).

• ¹³C NMR: Complements the ¹H NMR by providing a count of the unique carbon atoms and information about their electronic environment. This is particularly useful for identifying quaternary carbons and carbonyl groups that are not visible in the ¹H spectrum.

• 2D NMR (COSY, HSQC): While not always necessary for a known impurity, experiments like COSY (Correlation Spectroscopy) can confirm H-H coupling relationships, and HSQC (Heteronuclear Single Quantum Coherence) directly correlates each proton with its attached carbon, providing irrefutable evidence of C-H bonds.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve ~5-10 mg of the 6-Chloro famciclovir sample in ~0.6 mL of a suitable deuterated solvent, such as Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Chloroform-d (CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for its exchangeable proton signals (e.g., -NH₂) which can be observed.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Ensure a sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio, particularly for the less sensitive ¹³C nucleus.

Data Presentation & Interpretation

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 6-Chloro Famciclovir (in DMSO-d₆) Note: These are predicted values based on known data for purine derivatives and similar structures. Actual values may vary slightly.[15][16][17]

Assignment	Predicted ¹H Shift (ppm), Multiplicity	Predicted ¹³C Shift (ppm)
H-8 (Purine)	~8.2, s	~145
NH₂ (Purine)	~7.0, br s	-
N-CH₂	~4.1, t	~45
CH₂-CH	~1.9, m	~30
CH-CH₂	~2.2, m	~35
CH₂-O	~3.9, d	~65
O-C=O	-	~170
CH₃ (Acetyl)	~2.0, s	~21
C-2 (Purine)	-	~158
C-4 (Purine)	-	~155
C-5 (Purine)	-	~118
C-6 (Purine)	-	~150

Interpretation Notes:

• The singlet at ~8.2 ppm is characteristic of the H-8 proton on the purine ring.

• The broad singlet around 7.0 ppm corresponds to the two protons of the amino group.

• The two singlets around 2.0 ppm integrate to 6 protons, representing the two equivalent acetyl methyl groups.

• The remaining multiplets in the aliphatic region (~1.9-4.1 ppm) correspond to the protons of the diacetate side chain. Detailed analysis of their coupling patterns will confirm the connectivity of the butyl chain.

Diagram 2: NMR Spectroscopy Experimental Workflow.

Integrated Analysis: A Self-Validating System

The true power of this analytical approach lies in the integration of MS and NMR data. Each technique provides a piece of the puzzle, and together they form a self-validating system for structural confirmation.

• MS Confirms the Formula: The high-resolution mass measurement provides the elemental composition (C₁₄H₁₈ClN₅O₄), which is then validated by the NMR data.

• NMR Builds the Framework: The ¹H and ¹³C NMR spectra account for every proton and carbon in the proposed formula, establishing the carbon-hydrogen framework and the connectivity of functional groups.

• MS/MS Validates Connectivity: The fragmentation pattern observed in the MS/MS spectrum confirms the major structural subunits identified by NMR, such as the 2-amino-6-chloropurine base and the diacetate side chain.

This integrated approach leaves no ambiguity and provides the authoritative evidence required for regulatory submissions and quality assurance.

Diagram 3: Integrated Analytical Workflow for Structural Elucidation.

Conclusion

The structural characterization of pharmaceutical impurities like 6-Chloro famciclovir is a critical component of drug development and manufacturing. The orthogonal and complementary nature of Mass Spectrometry and NMR spectroscopy provides a robust and reliable methodology for this task. By confirming the molecular weight and fragmentation pathways with MS and delineating the precise atomic arrangement with NMR, scientists can achieve an authoritative and unambiguous structural assignment, ensuring the quality and safety of famciclovir drug products.

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• Famciclovir - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

• Famciclovir. (2014). USP-NF.

• Famciclovir–fumaric acid: an all-in-one multicomponent system with salt, cocrystal and salt–cocrystal continuum. (2023). CrystEngComm (RSC Publishing). Retrieved from [Link]

• NMR Spectroscopy Can Help Accelerate Antiviral Drug Discovery Programs. (2023). arXiv. Retrieved from [Link]

• Ion fragmentation of small molecules in mass spectrometry. (2012). SlideShare. Retrieved from [Link]

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Application Notes and Protocols for 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine in Antiviral Research

Prepared by: Gemini Senior Application Scientist

Introduction: A Pivotal Intermediate in Antiviral Drug Development

9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine is a purine derivative of significant interest in the field of antiviral research and pharmaceutical development.[1][2][3] Its primary and most critical application is as a key intermediate in the chemical synthesis of Famciclovir, a widely used antiviral medication.[4][5] Famciclovir itself is a prodrug that, upon oral administration, is metabolized to the active antiviral agent, Penciclovir.[6][7][8] Penciclovir is highly effective against various herpesviruses, including herpes simplex virus (HSV) types 1 and 2, and varicella-zoster virus (VZV).[6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the applications of this compound. It will cover its central role in the synthesis of Famciclovir, its use as an analytical standard for quality control, and potential exploratory applications in direct antiviral screening based on the known bioactivity of related 6-chloropurine nucleoside analogs.[9][10][11]

Compound Profile

Property	Value
Chemical Name	This compound
Synonyms	6-Chloro Famciclovir, Famciclovir Impurity 15
CAS Number	97845-60-8
Molecular Formula	C₁₄H₁₈ClN₅O₄
Molecular Weight	355.78 g/mol
Appearance	White crystalline powder
Solubility	Slightly soluble in DMSO and Methanol
Storage	2–8 °C under an inert atmosphere (Nitrogen or Argon)

Part 1: Application in the Synthesis of Famciclovir

The most significant application of this compound is as the penultimate intermediate in the synthesis of Famciclovir. The presence of the chloro group at the 6-position of the purine ring allows for a crucial dehalogenation step to yield the final Famciclovir product.

Conceptual Workflow: Synthesis of Famciclovir

The conversion of this compound to Famciclovir is a critical step that drives the overall efficiency of the synthesis. The following diagram illustrates the conceptual workflow.

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• 11. researchgate.net [researchgate.net]

Topic: A Comprehensive Protocol for the Stability Testing of 6-Chloro Famciclovir

An Application Note from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed application note and a set of robust protocols for conducting comprehensive stability testing of 6-Chloro famciclovir, an important analogue and impurity related to the antiviral agent famciclovir. The protocols are designed to meet the stringent requirements of international regulatory guidelines, primarily the ICH Q1A(R2) standard. We will cover forced degradation studies to elucidate degradation pathways, the development and validation of a stability-indicating HPLC-UV method, and the setup of long-term and accelerated stability programs. The causality behind experimental choices is explained to provide a deeper understanding of the scientific principles at play, ensuring the generation of reliable and defensible stability data crucial for drug development and regulatory submissions.

Introduction and Regulatory Framework

6-Chloro famciclovir, chemically known as [2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate, is a key related substance to famciclovir, a prodrug of the active antiviral agent penciclovir.[1][2][3][4] Understanding its stability profile is critical for ensuring the quality, safety, and efficacy of any drug substance or product containing it as an impurity. Stability testing is a non-negotiable component of pharmaceutical development, providing the necessary evidence on how the quality of a substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[5][6]

The International Council for Harmonisation (ICH) guideline Q1A(R2) is the global standard for stability testing and forms the foundation of the protocols described herein.[7][8] This guideline mandates a systematic approach, including stress testing, to identify potential degradation products and develop validated analytical methods that can accurately measure the stability of the molecule.[6]

Physicochemical Properties of 6-Chloro Famciclovir

A foundational understanding of the molecule's properties is essential before commencing stability studies.

Property	Value	Source
IUPAC Name	[2-(acetyloxymethyl)-4-(2-amino-6-chloropurin-9-yl)butyl] acetate	PubChem CID 10155164[1]
Molecular Formula	C₁₄H₁₈ClN₅O₄	PubChem CID 10155164[1][9]
Molecular Weight	355.78 g/mol	PubChem CID 10155164[1][9]
Structure	2-amino-6-chloropurine core with a di-acetylated butyl side chain	SynThink[10]

Overall Stability Testing Workflow

A well-structured stability program is a multi-stage process. It begins with understanding the molecule's intrinsic vulnerabilities through forced degradation, which then informs the development of a specific, stability-indicating analytical method. This validated method is subsequently used to monitor the drug substance over extended periods under defined storage conditions.

Caption: High-level workflow for a comprehensive stability program.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential to establish the intrinsic stability of 6-Chloro famciclovir and to demonstrate the specificity of the analytical method.[11][12] The goal is to achieve 5-20% degradation of the parent compound to ensure that the primary degradation products are formed without secondary, irrelevant reactions.

Protocol:

• Stock Solution Preparation: Prepare a stock solution of 6-Chloro famciclovir in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 48 hours.

  • Withdraw samples at intermediate time points (e.g., 2, 8, 24 hours).

  • Before analysis, neutralize the sample with an equivalent volume of 0.1 M NaOH. Dilute with mobile phase to the target concentration.

  • Rationale: Mild heat accelerates the reaction to reveal susceptibility to acid-catalyzed hydrolysis, particularly of the ester linkages and potentially the 6-chloro substituent.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at room temperature (25°C) for 24 hours.

  • Withdraw samples at intermediate time points (e.g., 1, 4, 8 hours).

  • Before analysis, neutralize the sample with an equivalent volume of 0.1 M HCl. Dilute with mobile phase.

  • Rationale: Base-catalyzed hydrolysis of the acetate esters is typically rapid. The 6-chloro group on the purine ring is also susceptible to nucleophilic substitution by hydroxide.[13]

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Store in the dark at room temperature for 48 hours.

  • Monitor the reaction at several time points.

  • Quench the reaction by adding a small amount of sodium bisulfite solution if necessary, and dilute with mobile phase.

  • Rationale: The purine ring system and the tertiary amine within it are potential sites for oxidation.

• Thermal Degradation:

  • Place the solid drug substance in a thermostatically controlled oven at 80°C.

  • Examine samples at 24, 48, and 72 hours.

  • Prepare solutions of the stressed solid material for analysis.

  • Rationale: This test assesses the solid-state thermal stability of the molecule.

• Photostability Testing:

  • Expose the solid drug substance and a solution (e.g., 0.1 mg/mL) to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.

  • A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

  • Rationale: The conjugated purine ring system is a chromophore that may absorb UV light, making the molecule susceptible to photolytic degradation.[13]

Potential Degradation Pathways

Based on the structure of 6-Chloro famciclovir and the known metabolism of famciclovir, several degradation pathways can be postulated.[2] The primary points of lability are the two acetate ester groups and the 6-chloro substituent on the purine ring.

Caption: Proposed degradation pathway for 6-Chloro famciclovir.

The most likely degradation products are the mono- and di-deacetylated forms resulting from ester hydrolysis. A further key degradation product would arise from the hydrolysis of the 6-chloro group to a 6-hydroxy group, forming a penciclovir-like analogue. LC-MS/MS would be required for definitive structural elucidation of these products.[14]

Stability-Indicating HPLC-UV Method Protocol

A robust, stability-indicating HPLC method is one that can quantify the decrease in the active ingredient concentration due to degradation and simultaneously resolve the parent peak from all degradation products and process impurities.[12][15] A gradient reversed-phase method is typically required.[15]

Chromatographic Conditions

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for moderately polar compounds.
Mobile Phase A	0.02 M Potassium Phosphate Buffer, pH 6.0	Buffering is critical for reproducible chromatography of ionizable compounds.[16][17]
Mobile Phase B	Acetonitrile	Common organic modifier providing good peak shape.
Gradient Program	0-5 min (10% B), 5-25 min (10-80% B), 25-30 min (80% B), 30-31 min (80-10% B), 31-40 min (10% B)	A gradient is necessary to elute early polar degradants and late-eluting hydrophobic species.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.[18]
Column Temperature	30°C	Controls retention time stability and improves peak shape.
Detection	UV, Photodiode Array (PDA) at 220 nm & 305 nm	Dual wavelength monitoring allows for detection of the parent and potential degradants with different chromophores. PDA allows for peak purity assessment.[16]
Injection Volume	10 µL	A small volume to prevent peak distortion.
Diluent	Acetonitrile:Water (50:50, v/v)	Ensures sample solubility and compatibility with the mobile phase.

Preparation of Solutions

• Standard Solution (50 µg/mL): Accurately weigh about 5 mg of 6-Chloro famciclovir reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

• Sample Solution (50 µg/mL): Prepare the sample to be tested (e.g., from a stressed solution or a long-term stability sample) to a final nominal concentration of 50 µg/mL using the diluent.

Method Validation Protocol (ICH Q2(R1))

The developed method must be validated to prove its suitability for its intended purpose.[12][19]

Parameter	Protocol	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), standard, and samples from all forced degradation studies.	Peak for 6-Chloro famciclovir is resolved from all degradation products (Resolution > 2.0). No interference at the retention time of the analyte. Peak purity must pass.
Linearity	Prepare solutions at five concentrations from 50% to 150% of the nominal concentration (25-75 µg/mL). Perform linear regression analysis of peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Analyze triplicate samples at three concentrations (e.g., 80%, 100%, 120%) of a known standard.	Mean recovery should be between 98.0% and 102.0% at each level.[19]
Precision	Repeatability: Six replicate injections of the 100% standard solution. Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0% for repeatability. RSD ≤ 2.0% for intermediate precision.[19]
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Determine based on the signal-to-noise ratio method.	S/N ratio should be ~3 for LOD and ~10 for LOQ.[14]
Robustness	Systematically vary method parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2 units).	System suitability parameters (resolution, tailing factor, etc.) must remain within acceptable limits.

Long-Term and Accelerated Stability Study Protocol

This formal study evaluates the stability of the drug substance under recommended storage conditions to establish a re-test period.[20]

Study Design

• Batches: At least three primary batches of the drug substance should be included.[20]

• Container Closure System: The substance should be stored in a container closure system that is the same as or simulates the packaging proposed for storage and distribution.

• Storage Conditions: The following conditions are based on ICH Q1A(R2) for a substance intended for storage in a general climate zone.[5][7]

Study Type	Storage Condition	Minimum Duration	Testing Frequency (Months)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months (or proposed re-test period)	0, 3, 6, 9, 12, 18, 24
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6

Note: The intermediate study is only required if a significant change occurs during the accelerated study.

Testing Schedule and Parameters

At each designated time point, samples should be withdrawn and tested for the following:

• Appearance: Visual inspection for any changes in physical state, color, or clarity.

• Assay: Determination of the potency of 6-Chloro famciclovir using the validated stability-indicating HPLC method.

• Purity/Degradation Products: Quantitation of any specified and unspecified degradation products using the same HPLC method.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the stability testing of 6-Chloro famciclovir. By following these protocols, researchers and drug developers can generate high-quality, reliable data that elucidates the intrinsic stability of the molecule, establishes its degradation profile, and supports the determination of an appropriate re-test period or shelf life. Adherence to these systematic procedures, rooted in ICH guidelines, is paramount for ensuring product quality and successful regulatory outcomes.

References

• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs - Journal of Pharmaceutical Negative Results. (n.d.).

• 6-Chloro famciclovir | C14H18ClN5O4 | CID 10155164 - PubChem. (n.d.). Retrieved January 4, 2026, from [Link]

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Retrieved from [Link]

• Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review - Journal of Young Pharmacists. (n.d.).

• Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs - GSC Online Press. (2021, July 26). Retrieved January 4, 2026, from [Link]

• Q1A (R2) A deep dive in Stability Studies - YouTube. (2025, April 3). Retrieved January 4, 2026, from [Link]

• Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX - Slideshare. (n.d.). Retrieved January 4, 2026, from [Link]

• Clarke, S. E., et al. (1995). Role of aldehyde oxidase in the in vitro conversion of famciclovir to penciclovir in human liver. Drug Metabolism and Disposition, 23(2), 251-254. Retrieved from [Link]

• Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC - ResearchGate. (n.d.). Retrieved January 4, 2026, from [Link]

• ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products - IKEV. (2003, February 6). Retrieved January 4, 2026, from [Link]

• Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. (n.d.). Retrieved January 4, 2026, from [Link]

• A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs | Journal of Pharmaceutical Negative Results. (2022, October 3). Retrieved January 4, 2026, from [Link]

• HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - NIH. (n.d.). Retrieved January 4, 2026, from [Link]

• Spectrofluorimetric determination of famciclovir in pure and pharmaceutical preparations. (2025, August 7). Retrieved January 4, 2026, from [Link]

• 6-CHLORO FAMCICLOVIR - gsrs. (n.d.). Retrieved January 4, 2026, from [Link]

• Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS - Impactfactor. (2022, September 25). Retrieved January 4, 2026, from [Link]

• What is the mechanism of Famciclovir? - Patsnap Synapse. (2024, July 17). Retrieved January 4, 2026, from [Link]

• Famciclovir Tablets - Definition, Identification, Assay - USP 2025. (2025, December 22). Retrieved January 4, 2026, from [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC International. (n.d.). Retrieved January 4, 2026, from [Link]

• Development and validation of RP-HPLC method for analysis and stability study of 8-carboxyphenyl-2'- deoxyguanosine and 8 - ThaiScience. (n.d.). Retrieved January 4, 2026, from [Link]

• Famciclovir | C14H19N5O4 | CID 3324 - PubChem. (n.d.). Retrieved January 4, 2026, from [Link]

• Famciclovir - Wikipedia. (n.d.). Retrieved January 4, 2026, from [Link]

• Stability Indicating HPLC Method Development: A Review - IRJPMS. (n.d.). Retrieved January 4, 2026, from [Link]

• 2278-6074 - Stability Indicating HPLC Method Development and Validation - SciSpace. (n.d.). Retrieved January 4, 2026, from [Link]

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Troubleshooting & Optimization

Technical Support Center: Synthesis of 6-Chloro Famciclovir

Welcome to the technical support guide for the synthesis of 6-Chloro Famciclovir, a critical intermediate in the production of the antiviral agent Famciclovir. This resource is designed for researchers, chemists, and drug development professionals to navigate the common hurdles encountered during its synthesis. We will delve into the causality behind experimental choices, offering field-proven insights to enhance the success of your work.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of 6-Chloro Famciclovir?

The most significant challenge is controlling the regioselectivity during the N-alkylation of 2-amino-6-chloropurine.[1] The purine ring has two nucleophilic nitrogen atoms (N-7 and N-9) available for alkylation. The reaction often yields a mixture of the desired N-9 isomer (which leads to the active drug) and the undesired, inactive N-7 isomer.[1] Separating these isomers is difficult due to their similar physical properties, which complicates purification, reduces the overall yield, and increases production costs.[2]

Q2: Why is the alkylation at the N-9 position crucial?

The N-9 position is the biologically relevant attachment point for the side chain. Famciclovir is a prodrug that is converted in vivo to Penciclovir. The specific structure resulting from N-9 alkylation is required for this metabolic activation and subsequent antiviral activity against herpesviruses. The N-7 isomer is considered an inactive byproduct.

Q3: What are the typical starting materials for this synthesis?

The synthesis generally begins with two key components:

• The Purine Base: 2-amino-6-chloropurine is the most common and commercially available starting material.[1][3]

• The Side Chain Precursor: A variety of alkylating agents can be used to introduce the 4-(acetoxy)-3-(acetoxymethyl)butyl side chain. A common precursor is 2-[2-(bromomethyl)ethyl]-1,3-propanediol diacetate or a related derivative with a suitable leaving group.[1]

Q4: What are the major process-related impurities I should monitor, other than the N-7 isomer?

Besides the N-7 isomer, several other impurities can arise during synthesis or storage. These include degradation products and substances related to incomplete reactions. Key impurities to monitor are:

• 6-Chloro Didesacetyl Famciclovir: Results from the hydrolysis of both acetate groups on the side chain.[4][5]

• 6-Chloro Desacetyl Famciclovir: Results from the hydrolysis of one of the acetate groups.[4][6]

• Unreacted 2-amino-6-chloropurine.

• Byproducts from side reactions involving the solvent or base.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis and provides actionable solutions.

Problem 1: Low Yield and Poor Regioselectivity (High N-7 Isomer Formation)

A low yield of 6-Chloro Famciclovir is most often linked to a poor N-9 to N-7 isomer ratio. Several factors can influence this outcome.

• Possible Cause A: Suboptimal Reaction Temperature

  • Explanation: The reaction temperature significantly impacts the kinetics and thermodynamics of the alkylation, thereby affecting the isomer ratio.[7] While higher temperatures can increase the reaction rate, they may also favor the formation of the thermodynamically more stable, but undesired, N-7 isomer.

  • Solution: Carefully control the reaction temperature. Studies have shown that an optimal temperature range is between 55°C and 75°C when using dimethylformamide (DMF) as a solvent.[7] It is crucial to perform small-scale optimization studies to find the ideal temperature for your specific reaction setup.

Parameter	Condition A	Condition B (Optimized)	Condition C	Impact on N-9/N-7 Ratio
Temperature	< 50°C	60-65°C	> 80°C	Very slow reaction rate.
Solvent	DMF	DMF	DMF	Favorable for N-9 isomer.[1][7]
Base	K₂CO₃	K₂CO₃	K₂CO₃	May favor N-7 isomer formation.

• Possible Cause B: Incorrect Stoichiometry or Choice of Reagents

  • Explanation: The molar ratio of the base (e.g., potassium carbonate) to the purine starting material is critical. Insufficient base can lead to an incomplete reaction, while an excessive amount can promote side reactions. The choice of solvent also plays a key role.

  • Solution: A common and effective ratio for the reactants is approximately 1.25 parts side-chain precursor, 1 part 2-amino-6-chloropurine, and 1.5 parts light anhydrous potassium carbonate.[7] DMF is a widely used solvent for this reaction as it effectively dissolves the reactants.[1][8]

Troubleshooting Workflow: Low N-9 Isomer Yield

Caption: Troubleshooting flowchart for low N-9 isomer yield.

Problem 2: Difficulty in Purifying 6-Chloro Famciclovir

• Explanation: The N-9 and N-7 isomers often co-elute in standard chromatography and have similar solubilities, making separation by column chromatography or simple recrystallization challenging and inefficient.[1]

• Solution: Fractional Recrystallization: This is a viable method for purification. The process relies on slight differences in the solubility of the two isomers in a specific solvent system.

  • Protocol:

    • Dissolve the crude product (mixture of isomers) in a minimal amount of a suitable hot solvent, such as ethyl acetate or an ethanol/water mixture.[7]

    • Allow the solution to cool slowly and undisturbed. The less soluble isomer should crystallize out first. In many systems, the desired N-9 isomer is less soluble and will precipitate.

    • Filter the crystals and analyze the mother liquor and the solid by HPLC or TLC to check for enrichment of the desired isomer.

    • Repeat the process on both the crystalline fraction and the concentrate from the mother liquor to maximize recovery and purity.

Key Experimental Protocol: N-Alkylation of 2-amino-6-chloropurine

This protocol is a representative procedure based on established methods.[1][7] Note: All operations should be carried out in a fume hood with appropriate personal protective equipment.

• Setup: To a 250 mL three-neck flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add 2-amino-6-chloropurine (10 g, 1 eq) and light anhydrous potassium carbonate (12.2 g, 1.5 eq).

• Solvent Addition: Add 55 mL of anhydrous dimethylformamide (DMF).

• Heating & Alkylation: Begin stirring and heat the mixture to 65-70°C. Once the temperature is stable, slowly add the side-chain precursor (e.g., 3-bromopropan-1,1,1-tricarboxylic acid triethyl ester, 25 g, 1.25 eq) over 30 minutes. The reaction mixture will typically change color from yellow to brownish-red.[7]

• Reaction Monitoring: Maintain the temperature at 65-70°C and monitor the reaction progress using TLC (e.g., mobile phase of dichloromethane/methanol 9:1). The reaction is typically complete within 6-8 hours.

• Workup: Cool the reaction mixture to room temperature and filter to remove inorganic salts. Wash the filter cake with a small amount of DMF.

• Isolation: Concentrate the filtrate under reduced pressure to remove the DMF. The resulting crude oil or solid contains the mixture of N-9 and N-7 isomers and can be taken forward for purification.

Visualizing the Core Challenge: N-9 vs. N-7 Alkylation

Caption: Competing N-9 and N-7 alkylation pathways.

References

• Synthesis Process Improvement of Famciclovir Drug Substance. SSPHE.
• Penciclovir-impurities.
• Famciclovir EP Impurities & USP Related Compounds. SynThink Research Chemicals.
• Preparation of famciclovir and other purine derivatives (US20060264629A1).
• Penciclovir EP Impurities & USP Rel
• Improved industrial syntheses of penciclovir and famciclovir using N2-acetyl-7-benzylguanine and a cyclic side chain precursor. PubMed.
• Preparation of famciclovir and other purine derivatives (EP1883639B1).
• A Direct Approach to the Synthesis of Famciclovir and Penciclovir. Taylor & Francis Online.
• A New Method to Synthesize Famciclovir.
• Synthetic method of famciclovir intermediate (CN102924455A).
• Famciclovir Impurities.
• Famciclovir 6-Chloro Impurity | CAS 97845-60-8. Veeprho.

Sources

• 1. US20060264629A1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]
• 2. CN102924455A - Synthetic method of famciclovir intermediate - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. veeprho.com [veeprho.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. issplc.com [issplc.com]
• 8. EP1883639B1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]

Technical Support Center: Optimizing Regioselectivity in Purine Alkylation

Welcome to the technical support center for optimizing regioselectivity in purine alkylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of purine chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions to address specific challenges encountered during your experiments. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary sites of alkylation on a purine ring?

The purine ring system has several nitrogen atoms that can potentially be alkylated. The most common sites for alkylation are the N9 and N7 positions of the imidazole ring.[1][2][3] Alkylation can also occur at the N1 and N3 positions of the pyrimidine ring, and on exocyclic amino groups, depending on the purine substrate and reaction conditions.

Q2: Why is N9 alkylation often the major product in purine alkylation?

The N9-alkylated purine is generally the thermodynamically more stable isomer compared to the N7-alkylated product.[4][5] This is often attributed to the aromaticity and electronic distribution of the purine ring system. Many standard alkylation procedures lead to a mixture of isomers, with the N9 product predominating.[4][5]

Q3: What are the key factors that influence regioselectivity in purine alkylation?

Several factors can be manipulated to control the regioselectivity of purine alkylation. These include:

• The nature of the purine substrate: Substituents on the purine ring can influence the nucleophilicity of the different nitrogen atoms.

• The alkylating agent: The size and nature of the alkylating agent can introduce steric hindrance that favors one position over another.

• Reaction conditions: Temperature, solvent, and the choice of base can all impact the kinetic versus thermodynamic control of the reaction.[6]

• Protecting groups: The use of bulky protecting groups can sterically hinder one nitrogen atom, directing alkylation to a specific site.[7]

• Catalysts: Phase-transfer catalysts and Lewis acids can influence the reaction pathway and, consequently, the regioselectivity.[4][8]

Troubleshooting Guide

Problem 1: My reaction yields a mixture of N7 and N9 alkylated products. How can I improve selectivity for the N9 isomer?

This is a common challenge in purine alkylation. The formation of a mixture of N7 and N9 isomers is often a result of competing reaction pathways.[4][5] To favor the formation of the thermodynamically more stable N9 isomer, consider the following strategies:

Underlying Cause: The N7 and N9 positions have comparable nucleophilicity, and the energy barrier for alkylation at either position can be similar under certain conditions. The N9 isomer is typically the thermodynamically favored product.

Solutions and Optimization Strategies:

• Employ Steric Hindrance at N7:

  • Use of Bulky Protecting Groups: Introducing a sterically demanding protecting group on the exocyclic amino group (e.g., at C6) can block access to the N7 position.[7] For instance, a dicyclohexylsuccinimide (Cy₂SI) group has been shown to effectively direct alkylation to the N9 position by sterically shielding the N7 nitrogen.[7]

  • Substituents on the Purine Ring: Purines with bulky substituents at the C6 position can inherently favor N9 alkylation due to steric hindrance around N7.[3][9]

• Leverage Reaction Conditions for Thermodynamic Control:

  • Higher Reaction Temperatures: Running the reaction at a higher temperature can favor the formation of the more stable N9 isomer by allowing the reaction to reach thermodynamic equilibrium. However, this may also lead to side product formation, so optimization is key.

  • Choice of Solvent: Less polar solvents can sometimes favor N9 selectivity.[7] Experiment with solvents like dioxane, THF, or toluene in place of more polar solvents like DMF.

• Utilize Specific Methodologies:

  • Phase-Transfer Catalysis (PTC): Solid-liquid phase-transfer catalysis, for example using 18-crown-6 or tetraglyme with a base like potassium tert-butoxide at low temperatures (0°C), has been shown to be highly regioselective for N9 alkylation.[8][10]

  • Mitsunobu Reaction: The Mitsunobu reaction can be highly regioselective for N9 alkylation, particularly with 6-chloropurine and various alcohols.[11] The choice of substituents on the purine and the alcohol can influence the outcome.[11][12]

Workflow for Optimizing N9 Selectivity

Caption: Decision workflow for enhancing N9 regioselectivity.

Problem 2: I need to synthesize the N7 alkylated purine, but the N9 isomer is always the major product. How can I reverse the selectivity?

Achieving N7 selectivity is challenging because it often requires overcoming the thermodynamic preference for the N9 isomer. This typically involves strategies that favor kinetic control or selectively activate the N7 position.

Underlying Cause: The N7 isomer is generally the kinetically favored product in some reactions, but it is thermodynamically less stable than the N9 isomer.[4][5] Therefore, reaction conditions must be carefully controlled to trap the kinetic product.

Solutions and Optimization Strategies:

• Kinetic Control through Reaction Conditions:

  • Low Temperatures: Running the alkylation at lower temperatures can help to trap the kinetically favored N7 product and prevent rearrangement or equilibration to the N9 isomer.

  • Choice of Catalyst and Solvent: A recently developed method for direct N7-tert-alkylation of 6-substituted purines utilizes a Lewis acid catalyst like SnCl₄ in a non-polar solvent under kinetically controlled conditions.[4][5]

• Silylation Strategy:

  • The Vorbrüggen (silylation) method, typically used for N9 nucleoside synthesis, can be adapted to favor N7 alkylation under specific conditions.[4][5] The reaction of an N-trimethylsilylated purine with a tert-alkyl halide in the presence of SnCl₄ can lead to the N7 isomer.[4][5]

• Multi-step Synthesis via N9 Protection:

  • A more complex but highly regioselective approach involves protecting the N9 position, followed by alkylation at N7, and subsequent deprotection of N9.[4] This multi-step process offers unambiguous control over the regioselectivity.

Experimental Protocol: N7-tert-Butylation of 6-Chloropurine [4][5]

• Silylation: To a suspension of 6-chloropurine (1 equivalent) in anhydrous dichloroethane (DCE), add N,O-bis(trimethylsilyl)acetamide (BSA) (1.5 equivalents) under an inert atmosphere (e.g., argon).

• Heat the mixture at 76-80°C for 30 minutes until a clear solution is obtained.

• Alkylation: Cool the solution in an ice bath and add SnCl₄ (1-2.1 equivalents).

• Remove the ice bath and stir at room temperature for 10 minutes.

• Add tert-butyl bromide (3 equivalents) and continue stirring at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction and purify the N7-tert-butyl-6-chloropurine using standard chromatographic techniques.

Data Summary: Factors Influencing N7 vs. N9 Selectivity

Factor	To Favor N9 (Thermodynamic)	To Favor N7 (Kinetic)
Temperature	Higher temperatures	Lower temperatures[4]
Protecting Groups	Bulky groups at C6 to block N7[7]	Protection of N9 in a multi-step synthesis[4]
Catalyst	Phase-transfer catalysts (e.g., 18-crown-6)[8][10]	Lewis acids (e.g., SnCl₄) with silylated purines[4]
Methodology	Mitsunobu Reaction[11], Phase-Transfer Catalysis[8]	Directed tert-alkylation with silylation[4][5]

Problem 3: I am observing alkylation at the N3 position of adenine derivatives. How can I avoid this?

N3 alkylation of adenine derivatives is less common than N7 or N9 alkylation but can occur under certain conditions, particularly when the N9 and N7 positions are sterically hindered or when the electronic properties of the purine are altered by substituents.[1]

Underlying Cause: The electronic nature of substituents on the purine ring can influence the nucleophilicity of the N3 position. Electron-donating groups can increase the electron density at N3, making it more susceptible to alkylation.[1]

Solutions and Optimization Strategies:

• Modify Purine Substituents: The presence of an electron-withdrawing group (e.g., a chlorine atom) can decrease the nucleophilicity of the N3 position and favor alkylation at N9.[1]

• Mitsunobu Reaction Conditions: In the context of the Mitsunobu reaction, the regioselectivity between N9 and N3 can be tuned by the electronic effects of substituents at the 2 and 6 positions of the purine.[1][12]

• Solvent Effects: The choice of solvent can influence the tautomeric equilibrium of the purine, which in turn can affect the accessibility and nucleophilicity of the different nitrogen atoms. Experiment with a range of solvents to find one that disfavors N3 alkylation.

Logical Relationship of Substituent Effects on Adenine Alkylation

Caption: Influence of electronic effects on alkylation sites.

References

• Lazrek, H. B., Taourirte, M., Barascut, J.-L., & Imbach, J.-L. (1991). Solid-Liquid Phase-Transfer Catalysis I: Studies of the N-Alkylation of Purines and Pyrimidines. Nucleosides and Nucleotides, 10(6), 1285-1294. [Link]

• Lazrek, H. B., et al. (1991). Solid-Liquid Phase-Transfer Catalysis I: Studies of the N-Alkylation of Purines and Pyrimidines. Nucleosides and Nucleotides, 10(6), 1285-1294. [Link]

• Kierzek, R., & Lonnberg, H. (2013). 2,3-Dicyclohexylsuccinimide as a directing/protecting group for the regioselective glycosylation or alkylation of purines. Organic & Biomolecular Chemistry, 11(10), 1636-1641. [Link]

• Freccero, M., Gandolfi, R., & Sarzi-Amadè, M. (2003). Selectivity of purine alkylation by a quinone methide. Kinetic or thermodynamic control? The Journal of Organic Chemistry, 68(16), 6411-6423. [Link]

• García-Rubiño, M. E., et al. (2014). Stereospecific alkylation of substituted adenines by the Mitsunobu coupling reaction under microwave-assisted conditions. RSC Advances, 4(53), 28061-28072. [Link]

• Toyota, A., Katagiri, N., & Kaneko, C. (1993). Mitsunobu Reactions for the Synthesis of Carbocyclic Analogues of Nucleosides: Examination of the Regioselectivity. Nucleosides and Nucleotides, 12(10), 1295-1307. [Link]

• Janeba, Z., et al. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega, 9(15), 17305–17318. [Link]

• Sagan, S., et al. (2004). Synthesis and N-Alkylation of 6-Benzyloxypurine Under Phase-Transfer Conditions. Collection of Czechoslovak Chemical Communications, 69(5), 1129-1136. [Link]

• Li, Y., et al. (2019). Regioselective C6-H Hydroxyalkylation of Purines and Purine Nucleosides via α-C-H Functionalization of Alcohols at Room Temperature. Organic Letters, 21(13), 5036-5040. [Link]

• García-Rubiño, M. E., et al. (2014). Stereospecific alkylation of substituted adenines by the Mitsunobu coupling reaction under microwave-assisted conditions. RSC Advances, 4(53), 28061-28072. [Link]

• Janeba, Z., et al. (2024). Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. ACS Omega, 9(15), 17305–17318. [Link]

• Vinuesa, S., et al. (2022). Regioselective alkylation reaction of purines under microwave Irradiation. Journal of Heterocyclic Chemistry, 59(10), 1735-1743. [Link]

• Robins, R. K., & Lin, H. H. (1957). Potential Purine Antagonists. XII. The Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C-H. Journal of the American Chemical Society, 79(2), 490-494. [Link]

• Robins, R. K., & Lin, H. H. (1957). Potential Purine Antagonists. XII. The Regiospecific N9 Alkylation of 6-(Heteroaryl)purines: Shielding of N7 by a Proximal Heteroaryl C-H. Journal of the American Chemical Society, 79(2), 490-494. [Link]

Sources

• 1. Stereospecific alkylation of substituted adenines by the Mitsunobu coupling reaction under microwave-assisted conditions - RSC Advances (RSC Publishing) DOI:10.1039/C4RA01968G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Selectivity of purine alkylation by a quinone methide. Kinetic or thermodynamic control? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2,3-Dicyclohexylsuccinimide as a directing/protecting group for the regioselective glycosylation or alkylation of purines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Regiospecific N9 alkylation of 6-(heteroaryl)purines: shielding of N7 by a proximal heteroaryl C-H1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Stereospecific alkylation of substituted adenines by the Mitsunobu coupling reaction under microwave-assisted conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Welcome to the technical support guide for the synthesis of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine. This crucial intermediate, a precursor to powerful antiviral agents like famciclovir, presents unique synthetic challenges that can impact yield and purity.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to navigate these complexities, troubleshoot common issues, and optimize synthesis for higher yields and purity.

This document provides in-depth, field-tested insights and actionable protocols to address the most frequent obstacles encountered during this synthesis, with a primary focus on the critical alkylation step of 2-amino-6-chloropurine.

Core Synthesis Pathway: An Overview

The most prevalent synthetic route involves the direct alkylation of 2-amino-6-chloropurine with a suitable side-chain electrophile, such as 2-acetoxymethyl-4-halobut-1-yl-acetate.[4] The primary challenge in this step is controlling the regioselectivity of the alkylation. Purines have multiple nucleophilic nitrogen atoms, but for this synthesis, alkylation must occur at the N9 position. Alkylation at the N7 position is a common and often difficult-to-separate side product.[4][5]

Caption: General Alkylation Pathway and Isomer Formation.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common problems encountered during the synthesis in a question-and-answer format, providing both diagnostic steps and validated solutions.

Q1: My yield is consistently low. How can I identify the bottleneck?

Low overall yield is a frequent issue that can stem from multiple factors. A systematic approach is crucial for diagnosis.

Possible Causes & Systematic Troubleshooting:

• Incomplete Reaction: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). If a significant amount of the starting 2-amino-6-chloropurine remains even after extended reaction times, it points to an incomplete reaction.

  • Solution: Increase the reaction temperature moderately or extend the reaction time. Ensure the stoichiometry of the reagents is correct, and consider a slight excess of the alkylating agent.

• Reagent Quality: The purity of starting materials is critical.

  • Solution: Ensure 2-amino-6-chloropurine is of high purity and completely dry. The alkylating side-chain reagent should be freshly prepared or properly stored to prevent degradation.

• Moisture Contamination: Anhydrous conditions are essential.[6] Moisture can hydrolyze intermediates and react with the base, reducing its effectiveness.

  • Solution: Use dry solvents (e.g., dry DMF) and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Suboptimal Base/Solvent System: The choice of base and solvent significantly influences the reaction rate and selectivity.

  • Solution: While potassium carbonate in DMF is common, other systems might be more effective.[7] Consider screening other bases like cesium carbonate or organic bases such as DBU, in a polar aprotic solvent.

Caption: Systematic Workflow for Troubleshooting Low Yield.

Q2: I'm getting a significant amount of the N7 isomer. How can I improve N9 selectivity?

This is the most critical challenge in this synthesis. The formation of the N7 isomer is a competing reaction, and separating it from the desired N9 product can be difficult and costly, especially at scale.[5]

Factors Influencing N9/N7 Regioselectivity:

• Steric Hindrance: The N7 position is generally more sterically hindered than the N9 position. Modifying the purine or the alkylating agent to increase steric hindrance around N7 can favor N9 alkylation.

• Solvent: Polar aprotic solvents like DMF or DMSO are commonly used and generally favor N9 alkylation.

• Base: The choice of base is crucial. Strong, non-nucleophilic bases are often preferred. Some studies have shown that using certain bases can significantly improve the N9/N7 ratio.[1][3]

• Temperature: Reaction temperature can influence the kinetic vs. thermodynamic control of the reaction. Generally, lower temperatures may favor the formation of the kinetic N7 product, while higher temperatures can lead to the more stable N9 product.

Strategies to Enhance N9 Selectivity:

• Optimize the Base: While potassium carbonate is widely used, switching to a milder base like cesium carbonate can sometimes improve selectivity.

• Protecting Groups: While adding complexity, transient protection of the N7 position is a known strategy in purine chemistry to ensure N9 alkylation.

• Alternative Synthetic Routes: Some routes avoid direct alkylation of 2-amino-6-chloropurine, instead building the purine ring onto the side chain, which can offer better regiocontrol.[5]

Condition	N9:N7 Ratio (Approx.)	Yield	Reference
K₂CO₃ in DMF	80:20	Moderate	[4]
K₂CO₃ in DMSO	>90:10	High	[1]
NaH in DMF	5:1	Variable	[8]

Q3: Purification is difficult. How can I effectively separate the N9 and N7 isomers?

The structural similarity of the N9 and N7 isomers makes their separation challenging.

Effective Purification Strategies:

• Column Chromatography: This is the most common method.

  • Solvent System: A gradient elution using a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate) on silica gel is typically effective.[1] Fine-tuning the gradient is key.

  • TLC Analysis: Before running a column, carefully develop a TLC method that shows good separation between the two spots.

• Recrystallization: If a suitable solvent system can be found, fractional recrystallization can be a highly effective and scalable purification method. The desired N9 isomer may have different solubility properties than the N7 isomer. Isopropanol has been noted as a potential solvent.[2][9]

• Preparative HPLC: For small-scale synthesis or for obtaining highly pure analytical samples, preparative High-Performance Liquid Chromatography (HPLC) is an excellent, albeit more expensive, option.

Frequently Asked Questions (FAQs)

• Q: How critical is the quality of 2-amino-6-chloropurine?

  • A: It is extremely critical. Impurities in the starting material can lead to the formation of side products that complicate purification and reduce the overall yield. Always use a high-purity grade and ensure it is completely dry before use.

• Q: Can I use a different halogen on the side-chain (e.g., chloro or iodo instead of bromo)?

  • A: Yes, but the reactivity will change. An iodo- leaving group will be more reactive than a bromo- group, which is more reactive than a chloro- group. A more reactive electrophile might lead to a faster reaction but could potentially decrease selectivity. The bromo- derivative is often a good compromise between reactivity and stability.

• Q: What are the key considerations for scaling up this reaction?

  • A: When scaling up, heat transfer becomes a major consideration. The reaction is often exothermic, so controlled addition of reagents and efficient stirring are crucial to maintain a consistent temperature. Purification by column chromatography becomes less practical at a large scale, so developing a robust recrystallization method for the final product is highly advantageous.

Experimental Protocols

Protocol 1: Optimized Alkylation of 2-amino-6-chloropurine

This protocol is a representative example and may require optimization for your specific setup.

• To a dry, three-necked flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, add 2-amino-6-chloropurine (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to create a stirrable slurry.

• Stir the mixture under a nitrogen atmosphere at room temperature for 30 minutes.

• Add a solution of 2-acetoxymethyl-4-bromobut-1-yl-acetate (1.1 eq) in anhydrous DMF dropwise over 30-60 minutes, ensuring the temperature does not exceed 30°C.

• Stir the reaction mixture at room temperature for 16-24 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate).

• Once the reaction is complete, filter the mixture to remove the inorganic salts and wash the filter cake with DMF.

• Combine the filtrate and washes, and remove the DMF under reduced pressure.

• The resulting crude oil or foam can then be taken to the purification step.

Protocol 2: Purification by Silica Gel Chromatography

• Dissolve the crude product from Protocol 1 in a minimal amount of dichloromethane.

• Adsorb the crude mixture onto a small amount of silica gel and dry it to a free-flowing powder.

• Prepare a silica gel column packed in hexane.

• Load the dried, adsorbed crude product onto the top of the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect fractions and analyze them by TLC to identify those containing the pure N9 product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield the purified this compound as a solid or foam.[7]

References

• 1. This compound | 97845-60-8 | Benchchem [benchchem.com]
• 2. Cas 97845-60-8,9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine | lookchem [lookchem.com]
• 3. US20060264629A1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]
• 4. US20050222413A1 - Process for preparing 9-[4-acetoxy-3-(acetoxymethyl)but-1-yl]-2-aminopurine - Google Patents [patents.google.com]
• 5. CN102924455A - Synthetic method of famciclovir intermediate - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Support Center: Investigating the Degradation Pathways of 6-Chloro Famciclovir

Welcome to the technical support center for the analysis of 6-Chloro famciclovir. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound, a known process impurity and potential degradant of the antiviral drug famciclovir. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in your laboratory investigations.

Introduction: Understanding 6-Chloro Famciclovir

6-Chloro famciclovir, chemically known as 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate, is a critical compound to monitor during the synthesis and stability testing of famciclovir.[1][2] Its structural similarity to famciclovir suggests analogous behavior under stress conditions, making a thorough understanding of its degradation profile essential for ensuring the quality, safety, and efficacy of the final drug product. This guide will equip you with the foundational knowledge and practical tools to confidently investigate its degradation pathways.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions that may arise during the analysis of 6-Chloro famciclovir and its degradation products.

Q1: What are the most probable degradation pathways for 6-Chloro famciclovir?

A1: Based on its chemical structure, which features two ester linkages and a chlorinated purine ring, the most anticipated degradation pathways are hydrolysis and potential dehalogenation under harsh conditions.

• Hydrolysis: The ester groups are susceptible to both acid- and base-catalyzed hydrolysis. This will occur in a stepwise manner, leading to the formation of a mono-deacetylated intermediate and a fully deacetylated diol. These are known as 6-Chloro Desacetyl Famciclovir and 6-Chloro Didesacetyl Famciclovir, respectively.[3][4]

• Oxidative Degradation: While less information is available for the 6-chloro derivative specifically, the parent compound famciclovir is known to undergo oxidation on the purine ring, forming 6-oxo and 8-oxo metabolites.[5] Similar oxidative pathways may be possible for 6-Chloro famciclovir under strong oxidizing conditions.

• Dehalogenation: The 6-chloro substituent can be removed via catalytic hydrogenation, a common step in the synthesis of famciclovir to yield the final active pharmaceutical ingredient.[6] While not a typical degradation pathway under normal storage conditions, it could potentially occur under certain reductive stress conditions.

Q2: I am seeing unexpected peaks in my HPLC chromatogram when analyzing a stressed sample of 6-Chloro famciclovir. How can I identify them?

A2: The first step is to consider the likely degradation products mentioned in Q1. A systematic approach to peak identification would involve:

• Mass Spectrometry (MS) Analysis: Couple your HPLC to a mass spectrometer to determine the mass-to-charge ratio (m/z) of the unknown peaks. Compare these masses with the theoretical masses of potential degradation products (see Table 1).

• Reference Standards: If available, inject reference standards of potential impurities like 6-Chloro Desacetyl Famciclovir and 6-Chloro Didesacetyl Famciclovir to confirm retention times.

• Forced Degradation Comparison: Run individual stress tests (acid, base, peroxide) and observe which conditions generate specific peaks. For example, peaks appearing under acidic or basic conditions are likely hydrolytic products.

Q3: What are the key differences in chromatographic behavior I should expect between 6-Chloro famciclovir and its hydrolytic degradants?

A3: The primary difference is polarity. As the acetyl groups are hydrolyzed to hydroxyl groups, the resulting molecules become more polar. In a reversed-phase HPLC system, you should expect the following elution order:

• 6-Chloro famciclovir (least polar) - Longest retention time.

• 6-Chloro Desacetyl Famciclovir (intermediate polarity) - Intermediate retention time.

• 6-Chloro Didesacetyl Famciclovir (most polar) - Shortest retention time.

If you are not seeing adequate separation, consider adjusting the mobile phase composition by decreasing the organic solvent percentage to increase the retention of the more polar analytes.

Q4: My 6-Chloro famciclovir sample appears to be stable under photolytic and thermal stress. Is this expected?

A4: Yes, this is consistent with the behavior of the parent compound, famciclovir. Studies have shown that famciclovir is relatively stable under photolytic and thermal stress conditions.[] Therefore, it is reasonable to expect 6-Chloro famciclovir to exhibit similar stability. However, it is always crucial to perform these stress tests as part of a comprehensive stability-indicating method validation.

Part 2: Troubleshooting Guide for HPLC Analysis

This section provides solutions to common problems encountered during the HPLC analysis of 6-Chloro famciclovir.

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Column degradation. 2. Incompatible sample solvent. 3. pH of the mobile phase is too close to the pKa of the analyte.	1. Flush the column with a strong solvent or replace it if necessary. 2. Ensure the sample is dissolved in a solvent similar in composition to the mobile phase. 3. Adjust the pH of the mobile phase buffer. For amine-containing purines, a slightly acidic pH (e.g., pH 3-4) often yields better peak shape.
Inadequate Resolution Between Degradation Products	1. Mobile phase composition is not optimal. 2. Inappropriate column chemistry.	1. Perform a gradient optimization. A shallower gradient can improve the separation of closely eluting peaks. 2. Consider a different column stationary phase. While a C18 column is a good starting point, a phenyl-hexyl or a polar-embedded phase might offer different selectivity.
Drifting Retention Times	1. Inadequate column equilibration. 2. Changes in mobile phase composition. 3. Fluctuation in column temperature.	1. Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before injection. 2. Prepare fresh mobile phase daily and ensure it is well-mixed. 3. Use a column oven to maintain a constant temperature.
Low Signal Intensity or No Peaks Detected	1. Incorrect detection wavelength. 2. Sample degradation in the autosampler. 3. Injection issue.	1. Verify the UV detector wavelength. Purine derivatives typically have strong absorbance around 220 nm and 254 nm. A wavelength of 220 nm is often used for related substances.[8] 2. If samples are unstable, use a cooled autosampler. 3. Check the injector for blockages and ensure the correct injection volume is programmed.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study of 6-Chloro Famciclovir

This protocol outlines the conditions for conducting a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method.

1. Sample Preparation:

• Prepare a stock solution of 6-Chloro famciclovir in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Heat at 60°C for 2 hours. Cool and neutralize with 1N NaOH.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1N NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1N HCl.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the stock solution at 60°C for 24 hours.

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and visible light for 24 hours.

3. Analysis:

• Dilute the stressed samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Analyze the samples by a suitable stability-indicating HPLC method (see Protocol 2 for a starting point).

• Use an unstressed sample as a control.

Protocol 2: Stability-Indicating RP-HPLC Method

This method provides a starting point for the separation of 6-Chloro famciclovir and its degradation products. Method optimization will likely be required.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.0 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	50	50
  25	50	50
  30	95	5

  | 35 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 220 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Part 4: Data Interpretation and Visualization

Mass Spectrometry Data

When analyzing stressed samples by LC-MS, the following table of molecular weights and m/z values for the protonated species [M+H]⁺ will be crucial for identifying degradation products.

Compound	Molecular Formula	Molecular Weight ( g/mol )	[M+H]⁺ (m/z)
6-Chloro famciclovir	C₁₄H₁₈ClN₅O₄	355.78	356.1
6-Chloro Desacetyl Famciclovir	C₁₂H₁₆ClN₅O₃	313.74	314.1
6-Chloro Didesacetyl Famciclovir	C₁₀H₁₄ClN₅O₂	271.70	272.1

Degradation Pathway Diagram

The primary degradation pathway for 6-Chloro famciclovir is through sequential hydrolysis of its ester groups.

Caption: Hydrolytic degradation pathway of 6-Chloro famciclovir.

References

• Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• CN102924455A - Synthetic method of famciclovir intermediate. (n.d.). Google Patents.
• CN107488176B - Method for synthesizing famciclovir impurity C. (n.d.). Google Patents.
• US20040266795A1 - Process for the preparation of famciclovir. (n.d.). Google Patents.
• US20060264629A1 - Preparation of famciclovir and other purine derivatives. (n.d.). Google Patents.
• US6761767B2 - Production method of famciclovir and production and crystallization method of intermediate therefor. (n.d.). Google Patents.
• WO2004099208A1 - Process for the preparation of famciclovir. (n.d.). Google Patents.

• In vitro oxidation of famciclovir and 6-deoxypenciclovir by aldehyde oxidase from human, guinea pig, rabbit, and rat liver. (1994). PubMed. Retrieved from [Link]

• Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. (2022). Impactfactor. Retrieved from [Link]

• Famciclovir-impurities. (n.d.). Pharmaffiliates. Retrieved from [Link]

• Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. (2021). GSC Online Press. Retrieved from [Link]

• 6-CHLORO FAMCICLOVIR. (n.d.). Gsrs. Retrieved from [Link]

• Famciclovir 6-Chloro Impurity. (n.d.). Veeprho. Retrieved from [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. CN102924455A - Synthetic method of famciclovir intermediate - Google Patents [patents.google.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 6-Chloro Desacetyl Famciclovir | CymitQuimica [cymitquimica.com]
• 5. WO2004099208A1 - Process for the preparation of famciclovir - Google Patents [patents.google.com]
• 6. US6761767B2 - Production method of famciclovir and production and crystallization method of intermediate therefor - Google Patents [patents.google.com]
• 8. CN107488176B - Method for synthesizing famciclovir impurity C - Google Patents [patents.google.com]

Overcoming poor solubility of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine in analytical solvents

Technical Support Center: Famciclovir Intermediate

Overcoming Poor Solubility of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine in Analytical Solvents

Welcome to the technical support guide for this compound (CAS 97845-60-8), a key intermediate in the synthesis of the antiviral agent Famciclovir.[1][2] This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility challenges during analytical method development, quality control, and stability studies.

Frequently Asked Questions (FAQs)

Q1: Why is my compound poorly soluble in common reversed-phase solvents like methanol and acetonitrile?

Answer: The solubility of this compound is influenced by a combination of factors inherent to its molecular structure:

• Purine Core: The planar, aromatic 2-amino-6-chloropurine core contributes to strong intermolecular interactions (π-stacking) in the crystal lattice. Significant energy is required to overcome these forces, leading to low solubility in solvents that cannot effectively disrupt them. The parent compound, 2-amino-6-chloropurine, has limited water solubility (1.7 g/L at 20°C) and requires potent organic solvents for dissolution.[3]

• Acyclic Side Chain: While the diacetate ester side chain adds lipophilicity, it also introduces conformational flexibility. However, the overall molecule retains a high degree of polarity from the purine ring's nitrogen atoms.

• "Like Dissolves Like" Principle: Solvents like methanol and acetonitrile are polar and can form hydrogen bonds, but they may not be sufficiently potent to break the strong crystal lattice forces of the purine derivative. Chemical supplier data confirms that the compound is only slightly soluble in methanol.[1]

Q2: I'm struggling to prepare a stock solution for HPLC analysis. What solvent system should I use?

Answer: For preparing a concentrated stock solution, a stepwise approach is recommended. Start with the most common solvents and escalate to stronger or mixed-solvent systems as needed.

• Initial Attempt (Standard Solvents): While solubility is limited, attempt dissolution in pure HPLC-grade methanol or acetonitrile with the aid of sonication.[1] This may be sufficient for lower concentration needs.

• Escalation to Aprotic Solvents: If standard solvents fail, use a small amount of a strong, polar aprotic solvent.

  • Dimethyl Sulfoxide (DMSO): This is often the most effective choice. The compound is known to be slightly soluble in DMSO, and this can be enhanced with gentle warming and vortexing.[1] DMSO is an excellent solvent for many purine analogs.[4]

  • Dimethylformamide (DMF): Similar to DMSO, DMF can be effective for dissolving purine derivatives.[4]

• Co-Solvent Systems: A co-solvent strategy is a highly effective technique for enhancing the solubility of poorly soluble drugs and intermediates.[5][6] This involves dissolving the compound in a minimal volume of a strong solvent (like DMSO) and then diluting it with a weaker, miscible solvent (like acetonitrile or methanol). This is the most common and practical approach for analytical work.

Causality: Co-solvents work by reducing the polarity of the solvent system, which lowers the interfacial tension between the aqueous mobile phase and the less polar drug molecule, thereby increasing solubility.[5][7]

⚠️ Critical Application Note on DMSO/DMF: While excellent for stock solutions, high concentrations of DMSO or DMF can cause issues in HPLC analysis, including:

• Peak distortion: Injecting a sample in a solvent much stronger than the mobile phase can lead to broad or split peaks.

• Precipitation: The compound may precipitate upon injection into a weaker aqueous mobile phase.

• Method Incompatibility: High levels of these solvents can be unsuitable for certain detectors or column chemistries.

Best Practice: Prepare a high-concentration stock in DMSO (e.g., 10 mg/mL), then dilute to the final working concentration using the mobile phase as the diluent.[8] This ensures solvent compatibility and prevents on-column precipitation.

Q3: Can pH modification improve the solubility of this compound in aqueous media? What are the risks?

Answer: Yes, pH modification can significantly enhance aqueous solubility, but it must be approached with caution due to the compound's structure.

• Mechanism of pH-Enhanced Solubility: The 2-amino group on the purine ring is basic. By lowering the pH of the solvent (e.g., using a dilute acidic buffer), this amino group becomes protonated (NH₃⁺). This ionization increases the molecule's polarity and its ability to interact with water, thereby increasing solubility.[9][10][11] The predicted pKa for this compound is approximately 2.23, indicating that it will be protonated in acidic conditions.[1]

• Associated Risks - Hydrolysis: The primary risk is the hydrolysis of the two acetoxy ester groups on the side chain.[12]

  • Acid/Base Catalysis: Ester hydrolysis is catalyzed by both acidic (H⁺) and basic (OH⁻) conditions.[12][13] This reaction would cleave the ester bonds, yielding acetic acid and the corresponding diol, which is a different chemical entity.[13] This is a well-known degradation pathway for ester-containing prodrugs like aspirin.[14][15]

  • Impact on Analysis: If hydrolysis occurs, the analytical results will be inaccurate, as you will be measuring the degradant instead of the parent compound. This is especially critical in stability-indicating assays.[16]

Recommendation: If you must use pH modification, perform a preliminary stability study. Prepare the sample in the acidified mobile phase and analyze it at several time points (e.g., 0, 2, 4, 8 hours) to check for the appearance of degradation peaks. For many HPLC methods involving Famciclovir and its related substances, a buffered mobile phase with a pH around 3.0 to 6.0 is often used to balance solubility and stability.[8][17]

Q4: My compound dissolves initially but then precipitates out of the aqueous mobile phase. What is happening?

Answer: This phenomenon, often called "solvent shock," occurs when a stock solution prepared in a strong organic solvent (like 100% DMSO) is diluted into a predominantly aqueous medium.[18] The abrupt change in solvent polarity causes the compound to crash out of the solution.

Troubleshooting Steps:

• Reduce Stock Concentration: Try preparing a more dilute stock solution.

• Optimize Dilution Technique: Add the organic stock solution dropwise into the aqueous phase while vortexing vigorously. Pre-warming the aqueous medium can also help.[18]

• Use an Intermediate Dilution Step: Perform a serial dilution. First, dilute the DMSO stock into a solvent mixture that is closer to the mobile phase composition (e.g., 50:50 acetonitrile:water), and then perform the final dilution into the mobile phase.[18]

• Increase Organic Content of Mobile Phase: If possible for your chromatographic separation, increase the percentage of the organic modifier (e.g., acetonitrile, methanol) in your mobile phase.

Experimental Protocols & Data

Protocol 1: Preparation of a 1 mg/mL Stock Solution using a Co-Solvent System

This protocol is designed for preparing a standard solution for HPLC or LC-MS analysis.

• Weighing: Accurately weigh approximately 10 mg of this compound into a 10 mL Class A volumetric flask.

• Initial Dissolution: Add approximately 200 µL of HPLC-grade DMSO to the flask.

• Sonication: Place the flask in a sonicator bath for 5-10 minutes, or until all solid material is visually dissolved. Gentle warming (to ~30-40°C) can be applied if necessary.

• Dilution to Volume: Once fully dissolved, dilute to the 10 mL mark with HPLC-grade acetonitrile.

• Homogenization: Cap the flask and invert it 15-20 times to ensure a homogenous solution.

• Filtration: Before use, filter the solution through a 0.22 µm PTFE syringe filter to remove any microscopic particulates.

Data Summary: Solvent & Co-Solvent Recommendations

The following table provides a tiered approach to solvent selection for this compound, moving from standard to more advanced systems.

Tier	Solvent System	Application Notes	Primary Mechanism
1	Methanol, Acetonitrile	Limited solubility, suitable for low concentrations.[1] Sonication may be required.	Polarity, Hydrogen Bonding
2	DMSO, DMF	Good for high-concentration stock solutions.[1][4] Use minimal volume.	Strong Polar Aprotic Interaction
3	DMSO / Acetonitrile (e.g., 2:98 v/v)	Recommended for Stock. Balances solvency power with HPLC compatibility.	Co-solvency[5]
4	Buffered Mobile Phase (pH 3-6)	Can improve solubility for direct injection but carries a risk of hydrolysis.[8][17]	Ionization (Protonation)[11]

Visual Guides: Workflows & Mechanisms

Troubleshooting Workflow for Solubility Issues

The following diagram outlines a logical decision-making process for addressing solubility challenges with this compound.

Caption: Decision tree for troubleshooting solubility.

Mechanism: Potential for Ester Hydrolysis

This diagram illustrates the chemical instability of the compound under harsh pH conditions, a critical consideration when using pH modification to enhance solubility.

Caption: Ester hydrolysis degradation pathway.

References

• Doke, V. V., et al. (2020). Co-solvency and anti-solvent method for the solubility enhancement. World Journal of Pharmaceutical Research. Retrieved from [Link]

• LookChem. (n.d.). Cas 97845-60-8, 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine Chemical Properties. Retrieved from [Link]

• Gao, P., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC. Retrieved from [Link]

• Babu, P. S., et al. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. SciSpace. Retrieved from [Link]

• Khan Academy. (n.d.). pH and solubility. Retrieved from [Link]

• International Journal of Pharmaceutical Quality Assurance. (2022, September 25). Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024, June 10). To Develop And Validate Stability Indicating Assay Of Famciclovir By Using UV And HPLC Method For Pharmaceutical Dosage Form. Retrieved from [Link]

• COP Bela. (n.d.). Module 02 Hydrolysis. Retrieved from [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). A chemical rationale of drug stability and degradation- An insightful approach. Retrieved from [Link]

• ACS Chemical Biology. (2012). Ester Bonds in Prodrugs. Retrieved from [Link]

• Wikipedia. (n.d.). Aspirin. Retrieved from [Link]

• ResearchGate. (2006). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Retrieved from [Link]

• Quora. (n.d.). Is the solubility of amino acids affected by their pH levels? Retrieved from [Link]

Sources

• 1. Cas 97845-60-8,9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine | lookchem [lookchem.com]
• 2. This compound | 97845-60-8 | Benchchem [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 6. scispace.com [scispace.com]
• 7. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]
• 11. Khan Academy [khanacademy.org]
• 12. A chemical rationale of drug stability and degradation- An insightful approach - IP Int J Compr Adv Pharmacol [ijcap.in]
• 13. copbela.org [copbela.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Aspirin - Wikipedia [en.wikipedia.org]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

Preventing the formation of the 7-isomer of famciclovir

Welcome to the Famciclovir Synthesis Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of famciclovir, with a specific focus on preventing the formation of the undesired 7-isomer.

Frequently Asked Questions (FAQs)

Q1: What is the 7-isomer of famciclovir and why is it problematic?

The 7-isomer of famciclovir is a structural isomer where the acyclic side chain is attached to the N-7 position of the purine ring instead of the desired N-9 position. The N-9 isomer is the therapeutically active form of the drug (as a prodrug for penciclovir). The 7-isomer is considered an impurity, is inactive, and its formation reduces the overall yield of the desired product.[1][2] Regulatory requirements necessitate the control and limitation of such impurities in the final active pharmaceutical ingredient (API).

Q2: What are the primary factors that lead to the formation of the 7-isomer during famciclovir synthesis?

The formation of the 7-isomer is a common issue in the alkylation of purine derivatives.[1] The key factors influencing the ratio of N-9 to N-7 substitution include:

• Reaction Temperature: The temperature during the alkylation step is a critical parameter. Changes in temperature can significantly affect the ratio of the N-9 (main product) to the N-7 (by-product).[3]

• Starting Materials: The choice of the purine starting material can influence the regioselectivity of the alkylation. For instance, using 2-aminopurine, which lacks a substituent at the 6-position, results in increased formation of the 7-isomer due to reduced steric hindrance around the N-7 position.[2]

• Reaction Conditions: The choice of base, solvent, and the nature of the alkylating agent and its leaving group can also play a role in directing the substitution towards the desired N-9 position.

Q3: Are there established methods to improve the regioselectivity and increase the yield of the N-9 isomer?

Yes, several strategies have been developed to enhance the formation of the N-9 isomer over the 7-isomer. One patented approach reports achieving a 15-20:1 ratio of the 9-position isomer to the 7-position isomer.[1][4] This method involves a specific selection of reactants and reaction conditions to favor the desired substitution pattern. Other approaches focus on alternative synthetic routes that circumvent the direct alkylation of a purine ring, thereby avoiding the issue of isomer formation altogether.[2][5]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments aimed at minimizing the 7-isomer of famciclovir.

Issue	Potential Cause	Troubleshooting Steps
High percentage of 7-isomer detected in the crude product.	Suboptimal Reaction Temperature: The reaction temperature may be too high or too low, favoring the formation of the N-7 isomer.	1. Review the literature for the optimal temperature range for your specific reaction. 2. Perform a temperature screening study to identify the optimal temperature for maximizing the N-9 to N-7 ratio.[3]
Inappropriate Base or Solvent: The choice of base and solvent can influence the nucleophilicity of the N-7 and N-9 positions of the purine ring.	1. Experiment with different bases (e.g., potassium carbonate, sodium hydride) and solvents (e.g., DMF, DMSO) to find a combination that favors N-9 alkylation.
Difficulty in separating the N-9 and N-7 isomers.	Similar Polarity: The N-9 and N-7 isomers often have very similar polarities, making their separation by column chromatography challenging.[2]	1. Optimize your chromatographic conditions. This may involve trying different solvent systems, gradients, or stationary phases. 2. Consider derivatization of the isomers to alter their physical properties and facilitate separation. 3. Recrystallization can sometimes be effective in selectively isolating the desired isomer.[3]
Low overall yield of famciclovir.	Formation of multiple by-products: Besides the 7-isomer, other side reactions may be occurring, leading to a low yield of the desired product.	1. Analyze your crude reaction mixture by HPLC or LC-MS to identify the major by-products.[6][7] 2. Based on the identified by-products, adjust your reaction conditions (e.g., stoichiometry of reactants, reaction time) to minimize their formation.

Experimental Protocol: Minimizing 7-Isomer Formation in a Key Alkylation Step

This protocol outlines a general procedure for the alkylation of 2-amino-6-chloropurine with a side-chain precursor, focusing on conditions that favor the formation of the N-9 isomer.

Objective: To achieve a high regioselectivity for the N-9 isomer in the synthesis of a famciclovir intermediate.

Materials:

• 2-amino-6-chloropurine

• Appropriate alkylating agent (e.g., 1,2-dibromoethane as a precursor to the side chain)[1]

• Potassium carbonate (light anhydrous)[3]

• Dimethylformamide (DMF)

• Methanol

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: In a three-neck flask equipped with a stirrer and a condenser, add 2-amino-6-chloropurine, potassium carbonate, and DMF.[1]

• Initial Heating: Heat the mixture to 60-65°C for 1 hour with stirring.[1] This step is crucial for the deprotonation of the purine ring.

• Addition of Alkylating Agent: Add the alkylating agent (e.g., 1,2-dibromoethane) to the reaction mixture.[1]

• Reflux: Reflux the reaction mixture for 24 hours. The progress of the reaction should be monitored by a suitable analytical technique like TLC or HPLC.[1][8]

• Work-up:

  • Cool the reaction mixture and filter to remove inorganic salts.[1]

  • Concentrate the filtrate under reduced pressure.[1]

• Crystallization: Dissolve the residue in methanol and cool to 0-5°C to induce crystallization of the desired N-9 substituted product.[1]

• Analysis: Analyze the product by HPLC to determine the ratio of the N-9 to N-7 isomer.[6][7][9]

Causality Behind Experimental Choices:

• 2-amino-6-chloropurine: The chloro-substituent at the 6-position provides some steric hindrance that can disfavor alkylation at the adjacent N-7 position, thereby promoting N-9 substitution.[2]

• Potassium Carbonate: A mild base is used to deprotonate the purine ring without causing significant side reactions.[3]

• DMF: A polar aprotic solvent is suitable for this type of nucleophilic substitution reaction.

• Controlled Temperature: Maintaining a specific temperature range is critical for controlling the regioselectivity of the alkylation.[3]

Visualizing the Competing Reaction

The following diagram illustrates the competing alkylation reaction at the N-9 and N-7 positions of the purine ring.

Caption: Competing N-9 and N-7 alkylation pathways in famciclovir synthesis.

Analytical Methods for Isomer Differentiation

Accurate quantification of the N-9 and N-7 isomers is crucial for process optimization and quality control. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

Method	Column	Mobile Phase	Detection	Reference
RP-HPLC	C18 (250 mm x 4.6 mm, 5 µm)	Methanol: KH2PO4 buffer (pH 3.0) (35:65, v/v)	UV at 242 nm	[9]
RP-HPLC	ODS	Methanol: 50 mM Dipotassium hydrogen phosphate (pH 3.0) (25:75, v/v)	UV at 304 nm	[6]
UPLC	Luna C18 (100 mm x 2.6 mm, 1.6 µm)	0.1% Orthophosphoric acid and Acetonitrile (30:70 v/v)	UV at 230 nm	[10]

References

• Wang, R. (n.d.). Synthesis Process Improvement of Famciclovir Drug Substance. Journal of International Natural Science Studies.
• US20060264629A1 - Preparation of famciclovir and other purine derivatives - Google Patents. (n.d.).
• CN102924455A - Synthetic method of famciclovir intermediate - Google Patents. (n.d.).
• EP1883639B1 - Preparation of famciclovir and other purine derivatives - Google Patents. (n.d.).
• Famciclovir, BRL-42810, Famvir-药物合成数据库. (n.d.).

• Torii, T., Yamashita, K., Kojima, M., Suzuki, Y., Hijiya, T., & Izawa, K. (2006). Improved industrial syntheses of penciclovir and famciclovir using N2-acetyl-7-benzylguanine and a cyclic side chain precursor. Nucleosides, Nucleotides & Nucleic Acids, 25(4-6), 625–634. [Link]

• A Comparative Guide to Analytical Method Validation for Famciclovir and its Metabolites - Benchchem. (n.d.).
• Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS - Impactfactor. (2022, September 25).
• A Stability Indicating LC Method for Famciclovir - Research Journal of Pharmacy and Technology. (n.d.).
• Determination of famciclovir and its related substances in famciclovir dispersible tablets by RP-HPLC - ResearchGate. (n.d.).
• A new method to synthesize famciclovir - Lookchem. (n.d.).

Sources

• 1. US20060264629A1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]
• 2. CN102924455A - Synthetic method of famciclovir intermediate - Google Patents [patents.google.com]
• 3. issplc.com [issplc.com]
• 4. EP1883639B1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]
• 5. Improved industrial syntheses of penciclovir and famciclovir using N2-acetyl-7-benzylguanine and a cyclic side chain precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A new method to synthesize famciclovir - Lookchem [lookchem.com]
• 9. rjptonline.org [rjptonline.org]
• 10. impactfactor.org [impactfactor.org]

Technical Support Center: Column Chromatography Purification of 6-Chloro Famciclovir

Welcome to the technical support center for the purification of 6-Chloro famciclovir via column chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The information herein is curated to ensure scientific integrity and provide actionable solutions to common challenges encountered in the laboratory.

I. Troubleshooting Guide: Isolating Purification Issues

This section addresses specific problems you may encounter during the column chromatography of 6-Chloro famciclovir, offering explanations and step-by-step solutions.

Issue 1: Poor Separation Between 6-Chloro Famciclovir and Impurities

Question: My TLC analysis shows good separation, but on the column, 6-Chloro famciclovir is co-eluting with several impurities. What's causing this discrepancy and how can I improve the resolution?

Answer: This is a common issue that can stem from several factors, primarily related to the translation from a 2D (TLC) to a 3D (column) environment and the specific chemical nature of famciclovir-related compounds.

Underlying Causes and Solutions:

• Overloading the Column: Exceeding the column's sample capacity is a frequent cause of poor separation. The stationary phase becomes saturated, leading to band broadening and overlapping of peaks.

  • Solution: As a general rule, for silica gel, the sample load should be between 1-5% of the mass of the stationary phase. For a more precise estimation, consider the difference in Rf values between your product and the nearest impurity. A larger ΔRf allows for a higher load.

• Inappropriate Solvent System: The solvent system that provides ideal separation on a TLC plate may not translate perfectly to a column due to differences in the silica layer and equilibrium dynamics.[1]

  • Solution: Optimize your mobile phase. If you're using a binary system (e.g., ethyl acetate/hexane), systematically vary the ratio of the polar component. Consider introducing a third solvent with a different polarity or selectivity to improve separation. For instance, adding a small amount of methanol or dichloromethane can significantly alter the elution profile.[1][2]

• Sample Application Technique: The way the sample is loaded onto the column is critical.[3][4] A wide initial sample band will lead to broad elution bands.

  • Solution: Dissolve your crude 6-Chloro famciclovir in the minimum amount of a solvent in which it is highly soluble, preferably a component of your mobile phase.[3] If solubility is an issue, consider the "dry loading" technique.[3][5]

Protocol: Dry Loading of 6-Chloro Famciclovir

• Dissolve your crude product in a suitable volatile solvent (e.g., dichloromethane or acetone).

• Add a small amount of silica gel (2-3 times the mass of your crude product) to the solution.

• Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until a fine, free-flowing powder is obtained.

• Carefully layer this powder on top of your packed column.

• Column Packing Quality: An improperly packed column with channels, cracks, or an uneven surface will result in a non-uniform flow of the mobile phase, leading to distorted and overlapping bands.

  • Solution: Ensure a homogenous slurry of silica gel in your initial mobile phase. Pack the column carefully, avoiding air bubbles. After packing, allow the column to equilibrate with the mobile phase until the bed is stable.

Issue 2: Low Yield or No Recovery of 6-Chloro Famciclovir

Question: I'm experiencing a significant loss of my product during purification. In some cases, I'm not recovering any 6-Chloro famciclovir at all. What could be happening?

Answer: Low or no recovery can be alarming and points towards either irreversible adsorption onto the stationary phase or decomposition of the product on the column.

Underlying Causes and Solutions:

• Compound Instability on Silica Gel: Silica gel is acidic and can cause the degradation of acid-sensitive compounds.[1][6] 6-Chloro famciclovir, being a purine derivative, may be susceptible to acidic conditions.

  • Solution: Test the stability of your compound on silica gel by spotting it on a TLC plate, letting it sit for an hour, and then developing it to see if any new spots appear.[1] If it is unstable, consider deactivating the silica gel by pre-eluting the column with a mobile phase containing a small amount of a base like triethylamine (0.1-1%).[6] Alternatively, use a different stationary phase like alumina (neutral or basic) or a bonded phase like C18.

• Irreversible Adsorption: Highly polar compounds can bind very strongly to the active sites on the silica gel, making them difficult to elute.

  • Solution: Gradually increase the polarity of your mobile phase (gradient elution).[6] If the compound still doesn't elute, a stronger, more polar solvent like methanol or even a small percentage of acetic acid (if the compound is stable) might be necessary to displace it from the stationary phase.

• Sample Precipitation at the Top of the Column: If the sample is dissolved in a strong solvent for loading and this solvent is not fully miscible with the mobile phase, the product can precipitate at the top of the column.

  • Solution: Use a loading solvent that is a component of your mobile phase or is of similar or lower polarity.[5] If a stronger solvent is necessary, use the absolute minimum volume.[3] Dry loading is often the best solution in this scenario.[5]

Issue 3: Tailing or Asymmetric Peaks

Question: The fractions containing my 6-Chloro famciclovir are showing significant tailing on TLC analysis. What causes this and how can I get sharper bands?

Answer: Peak tailing is often an indication of secondary interactions between your compound and the stationary phase or issues with the mobile phase composition.

Underlying Causes and Solutions:

• Secondary Interactions with Silanol Groups: The free silanol groups (Si-OH) on the surface of silica gel are acidic and can strongly interact with basic compounds like the amine group in 6-Chloro famciclovir. This can lead to tailing.

  • Solution: Add a small amount of a competitive base, such as triethylamine or pyridine (0.1-1%), to your mobile phase. This will occupy the active silanol sites and reduce the tailing of your basic compound.

• Inappropriate Mobile Phase pH: If the pH of the mobile phase is close to the pKa of your compound, it can exist in both ionized and non-ionized forms, leading to tailing.

  • Solution: Adjust the pH of your mobile phase to be at least 1.5-2 units away from the pKa of 6-Chloro famciclovir to ensure it is in a single ionic state.[7]

• Column Overloading: As mentioned before, overloading can lead to peak distortion, including tailing.

  • Solution: Reduce the amount of sample loaded onto the column.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of purifying 6-Chloro famciclovir using column chromatography.

Q1: What is the recommended stationary phase for 6-Chloro famciclovir purification?

A1: Standard silica gel (60 Å, 230-400 mesh) is the most common and cost-effective choice for the purification of moderately polar compounds like 6-Chloro famciclovir. However, if you encounter issues with compound stability, consider using deactivated silica gel, neutral alumina, or a reversed-phase C18 silica gel. The choice of stationary phase will also dictate the type of mobile phase used.[8]

Q2: How do I select an optimal mobile phase for the purification of 6-Chloro famciclovir?

A2: The selection of the mobile phase is crucial for a successful separation.[9][10] A systematic approach is recommended:

• Start with TLC: Use Thin Layer Chromatography (TLC) to screen different solvent systems. A good starting point for normal-phase chromatography is a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone).

• Target Rf Value: Aim for an Rf value of your target compound between 0.2 and 0.4 on the TLC plate. This generally provides a good balance between resolution and elution time on the column.

• Consider Solvent Properties: Be mindful of the properties of your chosen solvents, such as viscosity and UV cutoff, especially if you are using an automated flash chromatography system with a UV detector.[7]

Solvent System Component	Polarity Index	UV Cutoff (nm)	Notes
Hexane/Heptane	~0.1	~195	Good for non-polar compounds.
Dichloromethane	3.1	~233	Good solvent for many organic compounds, but can be slow to elute.[6]
Ethyl Acetate	4.4	~256	A versatile and commonly used polar solvent.
Acetone	5.1	~330	A stronger polar solvent, useful for more polar compounds.
Methanol	5.1	~210	A very polar solvent, often used in small amounts to increase elution strength significantly.

Q3: What are the common impurities I should be aware of during famciclovir synthesis that might affect purification?

A3: During the synthesis of famciclovir, several process-related impurities and degradation products can form.[11] Being aware of these can help in developing a robust purification strategy. Common impurities include:

• Isomeric Impurities: Such as the N7-isomer, which can form during the alkylation step.[12]

• Deoxy-Chloro Impurity: A related substance that may be present.[13][14]

• Starting Material: Unreacted 2-amino-6-chloropurine.[15]

• Other Process-Related Impurities: Depending on the synthetic route, other related compounds may be present.[13][14]

Q4: How can I improve the efficiency and speed of my purification?

A4: While good resolution is paramount, efficiency is also a key consideration in a research and development setting.

• Use Flash Chromatography: Flash chromatography, which uses pressure to increase the flow rate of the mobile phase, is significantly faster than traditional gravity chromatography.

• Optimize Flow Rate: There is an optimal flow rate for every column.[3] Too slow, and diffusion can broaden your bands. Too fast, and there isn't enough time for proper equilibration between the stationary and mobile phases.[3]

• Gradient Elution: For complex mixtures with compounds of widely differing polarities, a gradient elution (where the mobile phase composition is changed over time to become more polar) can significantly speed up the purification process and provide sharper peaks for the more retained compounds.[6]

III. Visualized Workflows and Diagrams

Troubleshooting Poor Separation

Caption: A decision tree for troubleshooting poor separation in column chromatography.

Sample Loading Method Selection

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. The Methods of Sample Loading in Flash Column - Hawach [hawachhplccolumn.com]
• 5. biotage.com [biotage.com]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. welch-us.com [welch-us.com]
• 8. theseus.fi [theseus.fi]
• 9. Selection of mobile phase in high-performance liquid chromatographic determination for medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. synthinkchemicals.com [synthinkchemicals.com]
• 12. US20060264629A1 - Preparation of famciclovir and other purine derivatives - Google Patents [patents.google.com]
• 13. veeprho.com [veeprho.com]
• 14. pharmaffiliates.com [pharmaffiliates.com]
• 15. issplc.com [issplc.com]

Technical Support Center: Method Refinement for Accurate Quantification of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

A Guide for Researchers, Scientists, and Drug Development Professionals

From the Desk of a Senior Application Scientist:

Welcome to the dedicated technical support guide for the analytical quantification of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine (referred to herein as 'the compound'). This document is structured to provide actionable solutions to common challenges encountered during method development, validation, and routine analysis. As a complex nucleoside analog, likely exhibiting prodrug characteristics due to its acetyl groups, this molecule presents unique challenges in achieving accurate, robust, and reproducible quantification.

This guide moves beyond simple procedural lists. It is designed to empower you with the underlying scientific principles, enabling you to not just fix a problem, but to understand its root cause and prevent its recurrence. We will explore common pitfalls in chromatography and mass spectrometry, address sample preparation intricacies, and provide a framework for robust method validation in line with industry standards.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section is formatted as a series of common problems you might encounter during your analysis, followed by diagnostic questions, potential causes, and recommended solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting) in HPLC/UPLC

Initial Observation: The chromatographic peak for the compound is not symmetrical. It exhibits significant tailing (a long 'tail' after the peak maximum) or fronting (a 'ramp' before the peak maximum).

Diagnostic Questions:

• Is the peak shape consistently poor across all injections?

• Does the peak shape improve at lower concentrations?

• What is the pH of your mobile phase relative to the pKa of the compound?

• Are you using a high-purity (Type B) silica column?

Potential Causes & Solutions:

• Secondary Silanol Interactions (Most Common Cause of Tailing): The basic amine group on the purine ring can interact with acidic silanol groups on the surface of the HPLC column packing material.

  • Solution 1: Mobile Phase pH Adjustment: Adjust the mobile phase pH to suppress the ionization of either the silanols or the analyte. For a basic compound, a mid-range pH (e.g., 6-7) with a phosphate buffer can sometimes work, but a low pH (e.g., 2.5-3.5) using formic acid or trifluoroacetic acid (TFA) is often more effective at protonating the analyte and minimizing silanol interaction.

  • Solution 2: Use of an End-Capped Column: Employ a high-quality, end-capped C18 or C8 column where most residual silanols are chemically bonded, reducing the sites for secondary interactions.

  • Solution 3: Competitive Amine Additive: Add a small amount of a competitive amine, like triethylamine (TEA), to the mobile phase. The TEA will preferentially bind to the active silanol sites, masking them from your analyte.

• Column Overload (Common Cause of Fronting): Injecting too much sample can saturate the stationary phase, leading to a fronting peak.

  • Solution: Perform a dilution series of your sample. Inject decreasing concentrations until a symmetrical Gaussian peak shape is observed. This will define the upper limit of your linear dynamic range.

• Mismatched Injection Solvent: If the solvent used to dissolve the sample is significantly stronger (more organic content) than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase. If a stronger solvent is required for solubility, minimize the injection volume.

Issue 2: Inconsistent or Low Signal Response in Mass Spectrometry (LC-MS)

Initial Observation: The signal intensity for the compound is highly variable between injections, or it is significantly lower than expected, leading to poor sensitivity (high limit of detection).

Diagnostic Questions:

• Are you using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

• Is the mobile phase compatible with efficient ionization?

• Have you optimized the MS source parameters (e.g., capillary voltage, gas flow, temperature)?

Potential Causes & Solutions:

• Ion Suppression: Components from the sample matrix (salts, excipients) or the mobile phase itself (e.g., TFA) can co-elute with the analyte and compete for ionization in the MS source, reducing the analyte's signal.

  • Solution 1: Improve Chromatographic Separation: Optimize the HPLC method to separate the analyte from matrix components. A longer gradient or a different column chemistry might be necessary.

  • Solution 2: Mobile Phase Modification: Replace ion-pairing agents like TFA with MS-friendly additives like formic acid or ammonium formate. While TFA is excellent for chromatography, it is a notorious cause of ion suppression in ESI.

  • Solution 3: Sample Preparation: Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering matrix components before injection.

• Suboptimal Ionization/Source Parameters: The compound may not be ionizing efficiently under the current MS conditions. The acetoxy groups and the chloropurine core have specific electronic properties that will dictate optimal settings.

  • Solution: Perform a systematic optimization of MS source parameters. Using a direct infusion of a standard solution, vary the following and monitor the signal response:

    • Ionization Mode: Test both positive (likely for the amine group) and negative ESI modes.

    • Capillary/Spray Voltage: Adjust in small increments (e.g., 0.5 kV) to find the optimal setting for spray stability and signal.

    • Nebulizer Gas and Drying Gas Flow/Temperature: These parameters are crucial for efficient desolvation. A full factorial or Design of Experiments (DoE) approach can be highly effective here.

Table 1: Example Starting Parameters for LC-MS Method Development

Parameter	Recommended Starting Point (ESI+)	Rationale
HPLC Column	C18, 2.1 x 50 mm, 1.8 µm	Standard for reverse-phase separation of small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for efficient positive mode ionization and is MS-friendly.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier with good elution strength and low viscosity.
Gradient	5% to 95% B over 5 minutes	A good starting point for scouting the elution profile.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	2 µL	Minimizes potential for solvent mismatch and column overload.
MS Capillary Voltage	3.5 kV	A typical starting point for ESI+.
MS Drying Gas Temp	300 °C	Ensures efficient desolvation of the mobile phase.
MS Nebulizer Pressure	40 psi	Creates a fine aerosol for efficient ionization.

Part 2: Frequently Asked Questions (FAQs)

Q1: My compound appears to be degrading during sample preparation or in the autosampler. How can I prevent this?

A1: The acetoxy (ester) groups on your compound are susceptible to hydrolysis, especially at non-neutral pH or in the presence of certain enzymes (esterases) if analyzing from biological matrices.

• pH Control: Ensure all sample diluents and mobile phases are maintained at a slightly acidic pH (e.g., pH 4-6) to minimize base-catalyzed hydrolysis.

• Temperature Control: Keep samples in a cooled autosampler (4-10 °C) to slow down degradation kinetics. Prepare samples fresh and analyze them in a timely manner.

• Biological Samples: If working with plasma or tissue homogenates, consider adding an esterase inhibitor immediately after collection and keep samples on ice.

• Troubleshooting: To confirm degradation, intentionally stress a sample (e.g., heat it or adjust pH to 9) and analyze it. The appearance of a new peak corresponding to the hydrolyzed diol form of your compound would confirm this pathway.

Q2: I am having trouble achieving the required limit of quantification (LOQ) for my study. What are the first steps to improve sensitivity?

A2: Improving sensitivity is a multi-step process. Follow this logical workflow:

Caption: Logical workflow for troubleshooting low analytical sensitivity.

• Step 1 (Mass Spectrometer): The quickest gains are often found here. As described in Issue 2, ensure your MS source is optimized. If using tandem MS (MS/MS), make sure you are using the most intense and stable MRM (Multiple Reaction Monitoring) transitions.

• Step 2 (Chromatography): A sharper, taller peak is easier to detect. A peak that is broad and low may have the same area, but its maximum height can fall below the LOQ. Work on improving peak efficiency as described in Issue 1.

• Step 3 (Sample Preparation): Concentrate your sample. If your analyte is in a large volume, a solid-phase extraction (SPE) protocol can allow you to elute it in a much smaller volume, effectively increasing its concentration before injection.

Q3: How do I properly validate this analytical method according to regulatory standards?

A3: Method validation is crucial and should be performed according to established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1). The core parameters to be validated include:

• Specificity: Demonstrate that you can quantify the analyte in the presence of its impurities, degradation products, and matrix components. This is typically done by spiking the matrix with known related substances.

• Linearity: Establish a linear relationship between concentration and signal response over a defined range. A minimum of 5 concentration levels is recommended.

• Accuracy: Measure the agreement between a measured value and the true value. This is assessed by analyzing samples with known concentrations (spiked matrix) and calculating the percent recovery.

• Precision: Assess the degree of scatter between a series of measurements. This is evaluated at three levels:

  • Repeatability: Multiple injections of the same sample.

  • Intermediate Precision: Analysis on different days, by different analysts, or on different instruments.

  • Reproducibility: Analysis in different laboratories (not always required).

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Robustness: Intentionally make small, deliberate variations in method parameters (e.g., pH ±0.2, column temperature ±5°C) and show that the method remains reliable.

Below is a workflow for a typical validation process.

Caption: Step-wise workflow for analytical method validation.

References

• King, R., Bonfiglio, R., Fernandez-Metzler, C., Miller-Stein, C., & Olah, T. (2000). Mechanistic investigation of ionization suppression in electrospray ionization. Journal of the American Society for Mass Spectrometry, 11(11), 942-950. [Link]

• Holčapek, M., Volná, K., Vaněk, P., & Kolářová, L. (2004). The choice of a mobile phase for structural characterization and routine analyses of lipids using electrospray ionization mass spectrometry. Journal of mass spectrometry, 39(1), 43-50. [Link]

• International Council for Harmonisation (ICH). (2022). Q2(R2) Validation of Analytical Procedures. [Link]

Validation & Comparative

A Comparative Guide to the Validation of Analytical Methods for 6-Chloro Famciclovir

Introduction: The Criticality of Impurity Control in Famciclovir

Famciclovir is a potent antiviral agent, a prodrug that is rapidly converted in the body to its active form, penciclovir. It is a cornerstone in the management of herpesvirus infections. In the synthesis of any active pharmaceutical ingredient (API) like famciclovir, the formation of process-related impurities is an inevitable reality. One such impurity, 6-Chloro famciclovir, requires stringent control. As a chlorinated purine analogue, it falls into a class of compounds that warrant careful toxicological assessment. Ensuring patient safety and product efficacy mandates that impurities like 6-Chloro famciclovir are consistently monitored and quantified at trace levels. This necessitates the development and rigorous validation of analytical methods that are not only precise and accurate but also robust enough for routine quality control (QC) environments.

This guide provides an in-depth comparison of analytical methodologies for the validation of 6-Chloro famciclovir quantification. We will delve into the regulatory framework that governs method validation, compare the primary analytical techniques, and provide a detailed, field-tested protocol for the validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, which provide a harmonized framework for ensuring that analytical procedures are suitable for their intended purpose[1][2].

The Regulatory Pillar: Understanding the Validation Lifecycle

The validation of an analytical procedure is a formal process that provides documented evidence that the method is fit for its intended purpose[3][4]. The ICH Q2(R2) guideline, a revision of the foundational Q2(R1), serves as the global standard, outlining the performance characteristics that must be evaluated[5][6][7]. This process is not a one-time event but part of a lifecycle that includes method development, validation, and ongoing verification, as detailed in ICH Q14[8].

The core objective is to demonstrate reliability. We must prove that the method can unequivocally identify and quantify the 6-Chloro famciclovir impurity, free from interference from the API, other impurities, or excipients[9].

Caption: The lifecycle of an analytical method, from development to routine use.

Comparative Analysis of Analytical Technologies

The choice of analytical technology is the first critical decision in method development. It hinges on the physicochemical properties of 6-Chloro famciclovir, the required sensitivity, and the context of the analysis (e.g., routine QC vs. investigational). For a semi-volatile, chromophoric compound like 6-Chloro famciclovir, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most viable options.

Feature	High-Performance Liquid Chromatography (HPLC-UV)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Senior Scientist's Rationale
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on polarity, detection via mass-to-charge ratio.	HPLC-UV is a workhorse in QC labs due to its simplicity and robustness. LC-MS offers an orthogonal detection mechanism, providing molecular weight information that is invaluable for peak identification and specificity confirmation.
Sensitivity	Moderate (typically low ppm levels).	High to Very High (ppb to ppt levels).	For routine impurity control at specified limits (e.g., 0.1%), HPLC-UV is often sufficient. For genotoxic impurities requiring control at Threshold of Toxicological Concern (TTC) levels (e.g., 1.5 µ g/day ), LC-MS is the gold standard[10].
Specificity	Good. Relies on chromatographic resolution. Susceptible to co-eluting impurities with similar UV spectra.	Excellent. Provides mass information, confirming the identity of the peak and resolving co-eluting species with different masses.	The mass selectivity of MS provides unequivocal proof of identity, which is a significant advantage during method development and in the investigation of out-of-spec (OOS) results[11].
Robustness	High. Well-established technology, less prone to matrix effects.	Moderate. Can be susceptible to ion suppression/enhancement from the sample matrix.	HPLC-UV methods are generally more transferable between labs and instruments, a key consideration for global pharmaceutical manufacturing.
Cost & Complexity	Lower initial and operational cost. Simpler to operate.	Higher initial and operational cost. Requires more specialized expertise.	The choice is a balance of risk and resources. HPLC-UV is the pragmatic choice for routine release testing, while LC-MS is an essential tool for development, characterization, and troubleshooting[12][13].

A Deep Dive: Validating an RP-HPLC Method for 6-Chloro Famciclovir

This section provides a comprehensive guide to validating an RP-HPLC method based on the principles outlined in ICH Q2(R2)[4]. The goal is to establish, with a high degree of assurance, that the method will consistently quantify 6-Chloro famciclovir at its specification limit.

Core Validation Parameters & Experimental Design

The validation protocol must pre-define the experiments and acceptance criteria for each performance characteristic[4].

Caption: Core parameters for analytical method validation per ICH Q2(R2).

1. Specificity (Selectivity)

• Causality & Expertise: Specificity is the cornerstone of any impurity method. We must prove that the peak corresponding to 6-Chloro famciclovir is pure and that its quantification is unaffected by the main API, other impurities, or matrix components. The USP monograph for Famciclovir Tablets mandates a minimum resolution between impurities, underscoring its importance.

• Experimental Protocol:

  • Interference Check: Analyze a placebo (for drug product), the famciclovir API, and a solution containing all known related substances except 6-Chloro famciclovir. No interfering peaks should be observed at the retention time of 6-Chloro famciclovir.

  • Peak Purity/Spiking: Spike the famciclovir sample solution with a known amount of 6-Chloro famciclovir and other impurities. The method must demonstrate adequate resolution between all peaks. Peak purity can be assessed using a photodiode array (PDA) detector.

  • Forced Degradation: Subject the API to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products. The method must be "stability-indicating," meaning it can resolve 6-Chloro famciclovir from any degradants formed[14].

2. Linearity and Range

• Causality & Expertise: Linearity demonstrates a direct, proportional relationship between the concentration of the analyte and the instrument's response. The range is the interval over which this proportionality is established with acceptable accuracy and precision. For an impurity, this range must bracket the specification limit.

• Experimental Protocol:

  • Prepare a series of at least five standard solutions of 6-Chloro famciclovir. The concentration range should typically span from the Limit of Quantitation (LOQ) to 150% of the impurity specification limit.

  • Inject each solution in triplicate.

  • Plot the mean peak area against concentration and perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999

  • Y-intercept: Should be insignificant compared to the response at the specification level.

3. Accuracy

• Causality & Expertise: Accuracy measures the closeness of the experimental value to the true value. For impurities, this is typically determined by a recovery study. We add a known amount of the impurity to the sample matrix and measure how much we can "recover." This directly challenges the method's ability to quantify accurately in the presence of the API and other components.

• Experimental Protocol:

  • Spike the famciclovir drug substance or product placebo with 6-Chloro famciclovir at a minimum of three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Prepare each level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria:

  • Mean Recovery: 90.0% to 110.0% at each level.

4. Precision

• Causality & Expertise: Precision expresses the degree of scatter between a series of measurements. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Measures precision over a short time, under the same conditions.

  • Intermediate Precision: Measures within-laboratory variations (different days, analysts, or equipment). This demonstrates the method's ruggedness in a real-world QC environment.

• Experimental Protocol:

  • Repeatability: Prepare six independent samples of famciclovir spiked with 6-Chloro famciclovir at the specification limit. Analyze and calculate the Relative Standard Deviation (%RSD).

  • Intermediate Precision: Repeat the repeatability experiment on a different day with a different analyst and/or on a different instrument. Compare the results from both sets.

• Acceptance Criteria:

  • %RSD for Repeatability: ≤ 5.0%

  • %RSD for Intermediate Precision (combined data): ≤ 10.0%

5. Limit of Quantitation (LOQ)

• Causality & Expertise: The LOQ is the lowest concentration of 6-Chloro famciclovir that can be reliably quantified with acceptable precision and accuracy. For an impurity method, the LOQ must be at or below the reporting threshold.

• Experimental Protocol:

  • Signal-to-Noise (S/N) Ratio: Determine the concentration that yields an S/N ratio of approximately 10:1.

  • Precision at LOQ: Prepare and inject at least six samples at the determined LOQ concentration. The precision (%RSD) should be acceptable.

• Acceptance Criteria:

  • S/N Ratio: ≥ 10

  • Precision (%RSD) at LOQ: ≤ 15.0%

6. Robustness

• Causality & Expertise: Robustness demonstrates the method's reliability when subjected to small, deliberate variations in its parameters. This provides confidence that minor day-to-day fluctuations will not adversely affect the results.

• Experimental Protocol:

  • Vary critical method parameters one at a time, such as:

    • Mobile phase pH (e.g., ± 0.2 units)

    • Column temperature (e.g., ± 5 °C)

    • Flow rate (e.g., ± 10%)

    • Mobile phase organic composition (e.g., ± 2%)

  • Analyze a system suitability solution and a spiked sample under each condition and evaluate the impact on resolution, retention time, and quantification.

• Acceptance Criteria:

  • System suitability parameters must still pass under all varied conditions.

  • The quantitative result should not change significantly from the nominal condition.

Summary of Validation Parameters and Typical Acceptance Criteria

Validation Parameter	Measurement	Typical Acceptance Criteria
Specificity	Resolution, Peak Purity	Baseline resolution (Rs > 2.0) from API and other impurities. No interference at the analyte's retention time.
Linearity	Correlation Coefficient (r²)	≥ 0.999
Range	Verified Accuracy & Precision	LOQ to 150% of specification limit
Accuracy	% Recovery	90.0% - 110.0%
Precision (Repeatability)	% RSD (n=6)	≤ 5.0%
Precision (Intermediate)	% RSD (n=12)	≤ 10.0%
Limit of Quantitation (LOQ)	S/N Ratio, Precision	S/N ≥ 10; %RSD ≤ 15.0%
Robustness	System Suitability	System suitability criteria met under all varied conditions.

Experimental Protocol: Validated RP-HPLC Method

This protocol is an illustrative example based on common practices for analyzing famciclovir and its impurities[14][15].

1. Materials and Reagents

• 6-Chloro famciclovir Reference Standard

• Famciclovir Reference Standard and Test Sample

• Potassium Phosphate Monobasic (KH₂PO₄), HPLC Grade

• Phosphoric Acid, HPLC Grade

• Acetonitrile, HPLC Grade

• Water, HPLC Grade or Milli-Q

2. Chromatographic Conditions

• Column: Purospher™ STAR RP-8 endcapped (250 x 4.6 mm, 5 µm) or equivalent

• Mobile Phase A: 2.72 g/L KH₂PO₄ in water, adjust pH to 4.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile

• Gradient: (Example) 0-10 min (10% B), 10-25 min (10-50% B), 25-30 min (50% B), 30-31 min (50-10% B), 31-40 min (10% B)

• Flow Rate: 1.0 mL/min

• Column Temperature: 50 °C

• Detection Wavelength: 220 nm

• Injection Volume: 20 µL

3. Solution Preparation

• Diluent: Mobile Phase A

• 6-Chloro Famciclovir Stock Standard (e.g., 100 µg/mL): Accurately weigh and dissolve the reference standard in Diluent.

• Working Standards (for Linearity/Accuracy): Prepare serial dilutions from the stock standard to cover the desired range (e.g., from 0.1 µg/mL to 1.5 µg/mL).

• Test Solution (e.g., 1 mg/mL of Famciclovir): Accurately weigh and dissolve the famciclovir test sample in Diluent.

• System Suitability Solution (SST): Prepare a solution containing famciclovir (~0.5 mg/mL) and key impurities, including 6-Chloro famciclovir, at a concentration near the specification limit.

4. System Suitability Test (SST)

• Procedure: Before starting any validation run, inject the SST solution five times.

• Acceptance Criteria:

  • Tailing Factor (for famciclovir and 6-chloro famciclovir peaks): ≤ 2.0

  • %RSD of peak areas (n=5): ≤ 5.0%

  • Resolution between 6-Chloro famciclovir and the next closest eluting peak: ≥ 2.0

5. Validation Procedure

• Execute the experiments for each validation parameter (Specificity, Linearity, Accuracy, etc.) as described in the previous section using the defined solutions and chromatographic conditions.

• Document all raw data, calculations, and chromatograms.

• Compile the results in a final validation report, confirming that all pre-defined acceptance criteria have been met.

Conclusion

The validation of an analytical method for an impurity like 6-Chloro famciclovir is a systematic and scientifically rigorous process. It is not merely a checklist of experiments but a comprehensive evaluation designed to build a deep understanding of the method's capabilities and limitations. By grounding the validation strategy in the authoritative principles of the ICH guidelines, leveraging the appropriate analytical technology, and meticulously documenting performance, we can establish a self-validating system. An RP-HPLC method, when properly validated, provides a robust, reliable, and defensible tool for ensuring the quality and safety of famciclovir, ultimately protecting the patients who rely on this critical antiviral therapy.

References

• Vertex AI Search. (n.d.). Extensive Review of Gas Chromatography in Pharmaceutical Applications: Emphasizing Genotoxic Impurities.
• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics.
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• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• International Council for Harmonisation. (n.d.). Quality Guidelines.
• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
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• European Medicines Agency. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5.
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• Sigma-Aldrich. (n.d.). Famciclovir Tablets USP Monograph Method Using a Purospher™ STAR RP-8 endcapped HPLC Column and UV Detection.
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Comparative analysis of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine and famciclovir

An In-Depth Guide to the Chemistry, Synthesis, and Biological Significance of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine in the Context of the Antiviral Drug Famciclovir

For researchers and professionals in drug development, a thorough understanding of an active pharmaceutical ingredient (API) extends beyond its therapeutic effects to its synthesis, potential impurities, and the intricate relationship between its chemical structure and biological activity. This guide provides a detailed comparative analysis of the antiviral agent famciclovir and its key synthetic precursor and potential impurity, this compound.

While a direct comparison of their antiviral efficacy is not the primary focus—as one is the final drug and the other an intermediate—this analysis will delve into their chemical distinctions, the synthetic pathway that connects them, their respective mechanisms of action, and the critical importance of purity in the final drug product.

Chemical Identity and Structural Comparison

At first glance, the chemical names are strikingly similar, differing by a single substituent on the purine ring. This seemingly minor difference, however, has profound implications for the molecule's biological activity and its role in pharmaceutical manufacturing.

Famciclovir is the international nonproprietary name for 9-[4-acetoxy-3-(acetoxymethyl)but-1-yl]-2-aminopurine.[1][2][3] It is a prodrug that is metabolically converted to the active antiviral compound, penciclovir.[4]

This compound , often referred to as 6-Chloro Famciclovir or Cl-FMC, is a key intermediate in the synthesis of famciclovir.[5][6][7] As its name suggests, it possesses a chlorine atom at the 6th position of the purine ring, a feature absent in the final famciclovir molecule.[8]

Feature	This compound	Famciclovir
Chemical Formula	C₁₄H₁₈ClN₅O₄	C₁₄H₁₉N₅O₄
Molecular Weight	355.78 g/mol [7][9]	321.33 g/mol [3]
Key Structural Difference	Presence of a chloro group at the 6-position of the purine ring.	Absence of a chloro group at the 6-position of the purine ring.
Role	Synthetic intermediate and potential impurity.[7]	Active pharmaceutical ingredient (prodrug).[4]

The Synthetic Pathway: From Precursor to Active Drug

The synthesis of famciclovir typically involves the alkylation of a purine derivative.[10] A common and economically viable starting material is 2-amino-6-chloropurine.[11][12] This choice necessitates a subsequent dechlorination step to yield the final famciclovir molecule. The presence of this compound as an impurity in the final drug product is therefore a critical quality attribute to be monitored.

Conceptual Synthesis Workflow

Caption: A simplified workflow for the synthesis of famciclovir, highlighting the role of the 6-chloro intermediate.

The critical step that differentiates the two molecules is the dechlorination process. This is often achieved through catalytic hydrogenation, for instance, using palladium on charcoal in the presence of a hydrogen donor like ammonium formate.[5] Incomplete dechlorination can lead to the persistence of the 6-chloro impurity in the final API.

Mechanism of Action: A Tale of Two Molecules

The biological activity of these two compounds is fundamentally different, dictated by the presence or absence of the 6-chloro group.

Famciclovir: A Prodrug Approach to Antiviral Therapy

Famciclovir itself is inactive.[4] After oral administration, it is rapidly absorbed and undergoes extensive first-pass metabolism, where the acetyl groups are cleaved and the purine ring is oxidized to form the active antiviral agent, penciclovir .[4][13]

Penciclovir is then taken up by virus-infected cells, where it is selectively phosphorylated by a viral enzyme, thymidine kinase, to penciclovir monophosphate.[14] Host cell kinases further phosphorylate it to the active triphosphate form. Penciclovir triphosphate acts as a competitive inhibitor of the viral DNA polymerase, thereby halting the replication of viral DNA.[14]

Caption: The metabolic activation and mechanism of action of famciclovir.

This compound: A Question of Activity

There is limited publicly available data on the specific antiviral activity of the 6-chloro impurity. However, it is generally understood that modifications to the purine ring, particularly at the 6-position, can significantly alter the molecule's ability to be recognized and metabolized by the necessary viral and host cell enzymes. It is highly probable that the presence of the bulky chloro group would hinder the conversion to the active triphosphate form, thereby rendering it significantly less active or inactive as an antiviral agent.

The primary concern with this compound is not its potential for a therapeutic effect, but rather its impact as an impurity on the safety and efficacy of famciclovir. Regulatory bodies such as the USP have established limits for this and other related compounds in famciclovir drug products.

Comparative Antiviral Efficacy: An Indirect Assessment

A direct comparison of antiviral activity in a clinical or preclinical setting is not applicable here. However, we can infer the importance of the chemical difference from the extensive data available for famciclovir.

Parameter	Famciclovir	This compound
In Vitro Activity	As penciclovir, potent activity against HSV-1, HSV-2, and VZV.[4]	Not expected to have significant antiviral activity due to the 6-chloro substitution.
In Vivo Efficacy	Clinically proven efficacy in treating herpes zoster (shingles) and genital herpes.[4][13]	Not applicable; it is an impurity that should be minimized.
Clinical Use	Widely used as an oral antiviral medication.[13]	Not for therapeutic use.

Experimental Protocols: Ensuring Purity and Quality

The control of impurities is a cornerstone of pharmaceutical development and manufacturing. The following are conceptual outlines of key experimental protocols used to differentiate and quantify famciclovir and its 6-chloro impurity.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

HPLC is the standard method for separating and quantifying famciclovir from its related substances, including the 6-chloro impurity.

Objective: To separate and quantify this compound in a sample of famciclovir API or drug product.

Methodology:

• Standard and Sample Preparation:

  • Prepare a reference standard solution of the 6-chloro impurity at a known concentration.

  • Prepare a reference standard solution of famciclovir.

  • Prepare a sample solution of the famciclovir API or drug product at a specified concentration.

• Chromatographic Conditions:

  • Column: A reverse-phase column, such as a Purospher™ STAR RP-8 endcapped column, is often used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: Typically 1.0-1.5 mL/min.

  • Detection: UV detection at a wavelength where both compounds have significant absorbance (e.g., 254 nm or 305 nm).

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • The different polarities of famciclovir and its 6-chloro impurity will cause them to elute at different retention times.

  • Identify the peaks based on the retention times of the reference standards.

  • Quantify the amount of the 6-chloro impurity in the sample by comparing its peak area to that of the reference standard.

Caption: A generalized workflow for HPLC-based impurity analysis.

Conclusion for the Research Professional

The comparative analysis of famciclovir and this compound underscores a critical principle in drug development: the profound impact of subtle chemical modifications on biological activity and the paramount importance of synthetic process control.

• Famciclovir is a well-established antiviral prodrug with a clear mechanism of action and proven clinical efficacy. Its design as a prodrug enhances its oral bioavailability, making it a valuable therapeutic option.[4]

• This compound is not an alternative antiviral but a key intermediate in the synthesis of famciclovir. Its presence in the final drug product is considered an impurity that must be strictly controlled to ensure the safety and efficacy of the medication.[7]

For researchers, this comparison highlights the importance of understanding the complete lifecycle of a drug molecule, from its synthesis to its metabolic fate. For drug development professionals, it reinforces the necessity of robust analytical methods for impurity profiling and the implementation of stringent quality control measures throughout the manufacturing process.

References

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• PubMed. (1995). Famciclovir. A Review of Its Pharmacological Properties and Therapeutic Efficacy in Herpesvirus Infections. Retrieved from [Link]

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A Comparative Guide to Impurity Profiling of Famciclovir: HPLC-UV vs. LC-MS/MS

In the landscape of pharmaceutical development and quality control, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount. Impurities, even at trace levels, can impact the safety and efficacy of a drug product.[1] For the antiviral drug famciclovir, a prodrug of penciclovir, rigorous impurity profiling is a critical regulatory requirement.[2][3] This guide provides a comprehensive comparison of two powerful analytical techniques for this purpose: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth technical analysis to inform the selection of the most appropriate methodology for their specific needs. We will delve into the core principles of each technique, present comparative experimental data, and provide detailed protocols, all grounded in scientific integrity and practical field experience.

The Criticality of Impurity Profiling in Famciclovir

Famciclovir can contain various impurities stemming from its synthesis, degradation, or storage.[3] These can include starting materials, by-products, intermediates, and degradation products.[4] Regulatory bodies like the International Council for Harmonisation (ICH) have established stringent guidelines for the identification and qualification of impurities in new drug substances and products.[5][6] According to these guidelines, any impurity exceeding a 0.1% threshold must be identified and characterized.[4] This necessitates the use of highly sensitive and specific analytical methods.

HPLC-UV: The Workhorse of Pharmaceutical Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique in pharmaceutical analysis, renowned for its ability to separate, identify, and quantify components in a mixture.[7][8] When coupled with a UV detector, it becomes a robust and reliable tool for routine quality control.[9][10]

Principle of Operation: HPLC separates compounds based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent). In the context of famciclovir, reversed-phase HPLC is commonly employed, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a more polar mixture, such as methanol and a phosphate buffer.[11] As the sample travels through the column, different components elute at different times (retention times), allowing for their separation. The UV detector then measures the absorbance of the eluting compounds at a specific wavelength, providing a quantitative measure of each component.[12]

• Robustness and Reliability: HPLC-UV methods are well-established and known for their excellent precision and reproducibility, making them ideal for quality control environments.[9][10]

• Cost-Effectiveness: Compared to mass spectrometry, HPLC-UV systems are generally less expensive to purchase and maintain.[2][13]

• Simplicity: The technique is relatively straightforward to operate, with a large knowledge base available for method development and troubleshooting.[2]

• Limited Specificity: Co-eluting impurities with similar UV spectra can be difficult to distinguish. Identification relies solely on retention time matching with a known reference standard.[9]

• Lower Sensitivity: While sensitive, HPLC-UV may not be sufficient for detecting and quantifying impurities at very low levels, particularly those with poor chromophores.[14]

• Lack of Structural Information: UV detection provides no information about the molecular weight or structure of an unknown impurity.[15]

LC-MS/MS: The Gold Standard for Sensitivity and Specificity

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) combines the powerful separation capabilities of HPLC with the high sensitivity and specificity of mass spectrometry.[16][17] This hyphenated technique has become an indispensable tool for impurity identification and structural elucidation.[18]

Principle of Operation: Similar to HPLC-UV, the process begins with chromatographic separation. However, instead of a UV detector, the eluent from the column is introduced into a mass spectrometer. The molecules are ionized, and the first mass analyzer (MS1) selects ions of a specific mass-to-charge ratio (m/z). These selected ions are then fragmented, and the resulting fragment ions are analyzed by a second mass analyzer (MS2). This process provides a unique "fingerprint" for each compound, allowing for highly specific identification and quantification.[7][18]

• Unparalleled Sensitivity and Selectivity: LC-MS/MS can detect and quantify impurities at trace levels, even in complex matrices.[2][18] This is crucial for identifying potentially genotoxic impurities that have very low permissible limits.

• Structural Elucidation: The fragmentation patterns generated in MS/MS provide valuable structural information, enabling the identification of unknown impurities without the need for reference standards.[15][18]

• Confirmation of Identity: By providing molecular weight and fragmentation data, LC-MS/MS offers definitive confirmation of an impurity's identity.[16]

• Complexity and Cost: LC-MS/MS systems are more complex to operate and significantly more expensive than HPLC-UV systems.[14]

• Matrix Effects: The ionization process can be influenced by other components in the sample matrix, potentially leading to ion suppression or enhancement and affecting quantitation.[18]

• Response Variability: The ionization efficiency can vary significantly between different compounds, meaning that the peak area in a mass chromatogram is not directly proportional to the concentration without proper calibration.[19]

Comparative Analysis: HPLC-UV vs. LC-MS/MS

Feature	HPLC-UV	LC-MS/MS
Principle	Chromatographic separation followed by UV absorbance detection.[12]	Chromatographic separation coupled with mass analysis of precursor and fragment ions.[18]
Specificity	Moderate; relies on retention time.[9]	High; based on mass-to-charge ratio and fragmentation pattern.[18]
Sensitivity	Good; suitable for impurities >0.1%.[9]	Excellent; capable of detecting trace-level and genotoxic impurities.[2]
Identification	Requires reference standards for confirmation.[9]	Enables structural elucidation of unknown impurities.[15]
Quantitation	Highly accurate and precise with proper calibration.[9]	Can be affected by matrix effects and requires careful validation.[18]
Cost	Lower initial investment and maintenance costs.[2]	Higher initial investment and operational expenses.[14]
Complexity	Relatively simple to operate and maintain.[2]	More complex instrumentation and data analysis.[14]

Experimental Workflows

HPLC-UV Workflow for Famciclovir Impurity Profiling

Caption: HPLC-UV workflow for famciclovir impurity analysis.

LC-MS/MS Workflow for Famciclovir Impurity Profiling

Caption: LC-MS/MS workflow for famciclovir impurity identification.

Detailed Experimental Protocols

Stability-Indicating HPLC-UV Method for Famciclovir

This protocol is designed as a stability-indicating method, capable of separating famciclovir from its degradation products.[11]

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[11]

• Mobile Phase: Methanol and KH2PO4 buffer (pH 3.0, adjusted with orthophosphoric acid) in a 35:65 (v/v) ratio.[11]

• Flow Rate: 1.0 mL/min.[11]

• Detection Wavelength: 242 nm.[11]

• Column Temperature: Ambient.[11]

• Injection Volume: 20 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve famciclovir reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).[13]

• Sample Solution: For tablets, weigh and finely powder a number of tablets. Transfer a portion of the powder equivalent to a target concentration of famciclovir into a volumetric flask. Add the mobile phase, sonicate to dissolve, and dilute to volume. Filter the solution through a 0.45 µm filter before injection.

• Forced Degradation Studies: To demonstrate specificity, famciclovir is subjected to stress conditions such as acid and base hydrolysis, oxidation, and photolytic and thermal stress.[11][20] For example, for acid degradation, a solution of famciclovir can be treated with 1M HCl at room temperature for a specified time, followed by neutralization before analysis.[11][20]

3. Method Validation:

• The method should be validated according to ICH guidelines, including parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[13]

LC-MS/MS Method for Identification of Famciclovir Degradation Products

This protocol is optimized for the identification and structural characterization of famciclovir impurities.[21]

1. Liquid Chromatography Conditions:

• Column: Luna C18, 100 x 2.6 mm, 1.6 µm.[21]

• Mobile Phase: An isocratic elution with 30% 0.1% orthophosphoric acid and 70% acetonitrile.[21]

• Flow Rate: 1.0 mL/min.[21]

• Injection Volume: 10 µL.[21]

2. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MS Scan Mode: Full scan for initial detection of impurities and product ion scan for fragmentation analysis.

• Collision Energy: Optimized for each impurity to achieve characteristic fragmentation.

3. Data Analysis:

• The mass spectra of the degradation products are analyzed to determine their molecular weight.[21]

• The fragmentation patterns are then interpreted to propose a chemical structure for the unknown impurity.[21]

Conclusion and Recommendations

The choice between HPLC-UV and LC-MS/MS for famciclovir impurity profiling depends on the specific objective of the analysis.

• For routine quality control, release testing, and stability studies where the impurities are known and reference standards are available, a validated HPLC-UV method is often sufficient, providing a robust, reliable, and cost-effective solution. [2][9]

• For the identification of unknown impurities, structural elucidation of degradation products, and the analysis of potentially genotoxic impurities at trace levels, LC-MS/MS is the indispensable tool. [2][18] Its superior sensitivity and specificity provide a level of confidence that cannot be achieved with HPLC-UV alone.

In a comprehensive drug development program, both techniques are often used synergistically. HPLC-UV serves as the workhorse for routine analysis, while LC-MS/MS is employed for in-depth characterization and problem-solving. By understanding the strengths and limitations of each technique, researchers can make informed decisions to ensure the quality, safety, and efficacy of famciclovir products.

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A Comparative Guide to the Cross-Validation of Analytical Methods for 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Introduction

In the landscape of pharmaceutical development and manufacturing, the rigorous control of impurities is paramount to ensuring the safety and efficacy of drug products. 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine is a known process-related impurity and potential degradant of Famciclovir, a critical antiviral agent.[1] Famciclovir is a prodrug that, upon administration, is converted to the active compound Penciclovir.[2] The structural similarity between the active pharmaceutical ingredient (API) and its impurities necessitates the development of highly specific and reliable analytical methods for their accurate quantitation.

This guide provides an in-depth comparison of three distinct analytical techniques for the analysis of this specific purine derivative: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS).

The core of this document is the principle of cross-validation , a systematic process of comparing the results from different analytical methods to verify that each method is fit for its intended purpose and that the data they generate are comparable and reliable.[3][4] This is not merely a procedural checklist but a foundational practice for ensuring data integrity, supporting regulatory compliance, and facilitating method transfer between laboratories or instruments.[3][5] Our discussion is grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, particularly Q2(R1) and the newer Q2(R2), which provide a framework for validating analytical procedures.[6][7][8][9]

Section 1: Overview of Selected Analytical Techniques

The choice of an analytical technique is dictated by the physicochemical properties of the analyte and the intended purpose of the analysis. For a moderately polar, UV-active molecule like this compound, several high-fidelity methods are viable.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the workhorse of pharmaceutical quality control. The method separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[10] For this purine derivative, a reversed-phase C18 column is the logical starting point, leveraging hydrophobic interactions for separation. Its purine core contains a strong chromophore, making it readily detectable by UV spectroscopy.[2] This technique is valued for its robustness, cost-effectiveness, and widespread availability.

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): UPLC improves upon HPLC by using smaller particle-size columns, leading to faster analysis times and superior resolution.[11] Coupling it with tandem mass spectrometry provides exceptional sensitivity and selectivity.[12] MS detection identifies compounds based on their mass-to-charge ratio (m/z), making it invaluable for confirming identity and for quantification at very low levels, such as in bioanalytical studies or for trace impurity analysis.[12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC separates compounds based on their volatility after vaporization in a heated injector.[14] Nucleoside analogs are non-volatile and thermally labile, making direct analysis impossible. Therefore, a critical derivatization step is required to convert the polar functional groups into volatile, stable derivatives (e.g., trimethylsilyl ethers).[15] While more complex, GC-MS serves as an excellent orthogonal technique—one with a fundamentally different separation mechanism—providing a powerful confirmatory tool.

Section 2: Detailed Experimental Protocols

The following protocols are designed as robust starting points for method development and subsequent validation.

Protocol 1: HPLC-UV Method

This protocol is optimized for routine quality control, focusing on precision and robustness.

• Chromatographic System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: Ascentis® C18, 150 mm x 4.6 mm, 5 µm particle size, or equivalent.

• Mobile Phase A: 20 mM Ammonium Acetate in Water, pH adjusted to 5.0 with acetic acid.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: Linear gradient from 10% to 70% B

  • 20-22 min: Hold at 70% B

  • 22-23 min: Return to 10% B

  • 23-30 min: Column re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve standard and sample materials in a 50:50 mixture of Acetonitrile and Water to a final concentration of approximately 0.1 mg/mL.

Protocol 2: UPLC-MS/MS Method

This protocol is designed for high-throughput analysis and low-level quantitation, suitable for bioanalytical applications or trace impurity profiling.

• Chromatographic System: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: ACQUITY UPLC® BEH Shield RP18, 50 mm x 2.1 mm, 1.7 µm particle size, or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: Linear gradient from 5% to 95% B

  • 3.0-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 5% B

  • 3.6-5.0 min: Column re-equilibration at 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Mass Spectrometer Settings:

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (Q1): 356.1 m/z ([M+H]⁺)

    • Product Ions (Q3): Monitor two to three specific fragment ions for quantitation and confirmation (e.g., fragments corresponding to the loss of acetoxy groups or cleavage of the butyl chain).

Protocol 3: GC-MS Method (with Derivatization)

This protocol provides an orthogonal method for confirmatory analysis.

• Derivatization Procedure:

  • Evaporate 100 µL of the sample solution to dryness under a gentle stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Cap the vial tightly and heat at 70 °C for 60 minutes.

  • Cool to room temperature before injection.

• Chromatographic System: A GC system with a split/splitless injector coupled to a single quadrupole or ion trap mass spectrometer.

• Column: Agilent DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• Injection Mode: Splitless, 1 µL.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Scan Range: 50-600 amu.

Section 3: The Cross-Validation Framework

Cross-validation confirms that different analytical methods produce comparable, reliable results for the same sample.[3] The process involves analyzing the same batch of samples with each of the validated methods and statistically comparing the outcomes against predefined acceptance criteria.[5] The validation of each individual method must be performed first, following ICH Q2(R1) guidelines.[7][16][17]

Key Validation and Cross-Validation Parameters

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components (e.g., other impurities, degradants, matrix components).[18] For HPLC, this is shown by peak purity analysis. For MS methods, it is demonstrated by the specificity of the MRM transitions.

• Linearity: A direct proportional relationship between the analyte concentration and the method's response over a defined range.[17]

• Accuracy: The closeness of the test results to the true value, typically determined by spike/recovery studies and expressed as percent recovery.[18]

• Precision: The degree of scatter between a series of measurements. Assessed at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Precision within-laboratory variations (different days, analysts, or equipment).

  • Results are expressed as the Relative Standard Deviation (%RSD).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[17]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature), indicating its reliability during normal usage.[19]

Caption: Workflow for the cross-validation of analytical methods.

Section 4: Data Comparison and Interpretation

The table below summarizes expected performance characteristics for the three analytical methods based on validation studies. These values are illustrative but reflect the intrinsic capabilities of each technique.

Parameter	HPLC-UV	UPLC-MS/MS	GC-MS (Derivatized)	Acceptance Criteria (Typical)
Specificity	Baseline resolution from adjacent peaks; Pass Peak Purity	No interferences at MRM transition	No co-eluting peaks with same mass spectrum	Method is selective for the analyte
Linearity (r²)	> 0.999	> 0.998	> 0.995	r² ≥ 0.995
Range (µg/mL)	1 - 100	0.005 - 10	0.1 - 50	Covers expected concentration range
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 102.5%	95.0 - 104.5%	98.0 - 102.0% for assay
Precision (%RSD)
- Repeatability	< 1.0%	< 1.5%	< 2.5%	≤ 2.0%
- Intermediate	< 1.5%	< 2.0%	< 4.0%	≤ 3.0%
LOQ (µg/mL)	1.0	0.005	0.1	Sufficient for intended purpose
Robustness	High	Moderate-High	Moderate	No significant impact from minor changes
Analysis Time (min)	~30	~5	~20	-

Interpretation of Results

• HPLC-UV stands out as the most robust and precise method, making it ideal for routine quality control and release testing where concentrations are relatively high and reliability is key. Its longer run time is a trade-off for its simplicity and ruggedness.

• UPLC-MS/MS is unparalleled in sensitivity and speed. Its LOQ is orders of magnitude lower than the other techniques, making it the only suitable choice for bioanalytical studies (e.g., plasma pharmacokinetics) or for detecting trace levels of the impurity in the API.[11][13] The speed also makes it excellent for high-throughput screening.

• GC-MS provides a valuable orthogonal confirmation. While its precision and accuracy may be slightly lower due to the multi-step derivatization process, its different separation mechanism provides a high degree of confidence that the analyte is what it is believed to be. If the HPLC and UPLC methods show a peak, but the GC-MS method does not (or vice-versa), it would trigger an investigation into peak identity.

Caption: Relationship between Famciclovir, the analyte, and Penciclovir. (Note: Image placeholders are used as direct image rendering is not possible).

Conclusion and Recommendations

The cross-validation of analytical methods is an indispensable scientific exercise in pharmaceutical analysis. For the quantitation of this compound, no single method is universally "best"; rather, the optimal choice is dictated by the analytical objective.

• For routine QC and API release testing: The HPLC-UV method is recommended due to its high precision, robustness, and cost-effectiveness.

• For bioanalytical studies, trace analysis, or high-throughput screening: The UPLC-MS/MS method is the superior choice, offering unmatched sensitivity and speed.

• For identity confirmation and as an orthogonal method in investigations: The GC-MS method, despite its complexity, provides an invaluable confirmatory tool with a completely different selectivity profile.

By employing a framework of individual method validation followed by a rigorous cross-validation study, research and quality control laboratories can ensure the generation of reliable, comparable, and defensible analytical data, ultimately safeguarding product quality and patient safety.

References

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• Determination of Antiviral Drugs and Their Metabolites Using Micro-Solid Phase Extraction and UHPLC-MS/MS in Reversed-Phase and Hydrophilic Interaction Chromatography Modes. (2021). National Institutes of Health (PMC). Available from: [Link]

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. (2025). PharmaGuru. Available from: [Link]

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• UPLC-MS/MS quantification of nanoformulated ritonavir, indinavir, atazanavir, and efavirenz in mouse serum and tissues. (2014). National Institutes of Health (PMC). Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Available from: [Link]

• Nucleoside Analogs: A Review of Its Source and Separation Processes. (2023). MDPI. Available from: [Link]

• Single-run high-performance liquid chromatography of nucleotides, nucleosides, and major purine bases and its application to different tissue extracts. (1985). PubMed. Available from: [Link]

• Determination of Antiviral Drugs and Their Metabolites Using Micro-Solid Phase Extraction and UHPLC-MS/MS in Reversed-Phase and Hydrophilic Interaction Chromatography Modes. (2025). ResearchGate. Available from: [Link]

• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. (2014). National Institutes of Health (PMC). Available from: [Link]

• Cross-Validation of Bioanalytical Methods: When, Why and How?. Pharma IQ. Available from: [Link]

• Pharmaceutical Analytical Methods Validation, Verification and Transfer. CD Formulation. Available from: [Link]

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A Comparative Spectral Analysis of Famciclovir and Its Related Compounds, Featuring 6-Chloro Famciclovir

Abstract

In the landscape of antiviral drug development and manufacturing, rigorous characterization of the active pharmaceutical ingredient (API) and its related substances is paramount for ensuring safety and efficacy. Famciclovir, a prodrug of the antiviral agent penciclovir, is a critical therapy for herpes virus infections.[1] This guide provides an in-depth comparative analysis of the spectral characteristics of famciclovir and its key related compounds, with a special focus on the process impurity 6-Chloro famciclovir. By leveraging foundational spectroscopic techniques—UV-Vis, FTIR, NMR, and Mass Spectrometry—this document serves as a technical resource for researchers, quality control analysts, and drug development professionals. We will explore the causal relationships between molecular structure and spectral output, present detailed analytical protocols, and offer comparative data to facilitate the unambiguous identification and differentiation of these compounds.

Introduction: The Analytical Imperative in Famciclovir Quality Control

Famciclovir, chemically designated as 9-[4-acetoxy-3-(acetoxymethyl)but-1-yl]-2-aminopurine, functions as a guanosine analogue prodrug.[1] Upon oral administration, it undergoes rapid biotransformation to penciclovir, its active antiviral moiety. The efficacy of this transformation and the overall safety profile of the drug product are contingent on the purity of the famciclovir API.

Process-related impurities and degradation products, such as 6-Chloro famciclovir, can arise during synthesis or storage.[2] Regulatory bodies mandate strict control and characterization of any impurity present at significant levels. Therefore, robust analytical methods capable of separating and identifying these related substances are not merely a procedural requirement but a cornerstone of patient safety. This guide aims to equip scientists with the foundational spectral data and methodologies necessary to confidently identify famciclovir and distinguish it from its structurally similar relatives.

Molecular Structures and Chemical Relationships

Understanding the subtle structural differences between famciclovir and its related compounds is the first step in interpreting their spectral data. The primary compounds discussed in this guide are:

• Famciclovir: The parent drug molecule.

• Penciclovir: The active metabolite, lacking the two acetyl groups of famciclovir.

• 6-Chloro famciclovir: A key process impurity where the hydrogen at the 6-position of the purine ring is substituted with a chlorine atom.[3][4]

• Famciclovir Related Compound B (Desacetyl Famciclovir): A metabolite and potential impurity resulting from the hydrolysis of one of the two acetyl groups.[5][6][]

The structural relationships are illustrated below. The key differentiator for 6-Chloro famciclovir is the chloro-substitution on the purine ring, which significantly alters its electronic properties and, consequently, its spectral behavior.

Caption: Metabolic and structural relationships between famciclovir and key related compounds.

Spectroscopic Methodologies: A Validated Approach

The selection of analytical techniques is driven by their ability to probe specific molecular features. UV-Vis spectroscopy is sensitive to the conjugated purine system, FTIR identifies functional groups, NMR provides a detailed map of the proton and carbon skeleton, and Mass Spectrometry confirms molecular weight and fragmentation patterns.

General Analytical Workflow

A systematic approach is crucial for reproducible spectral acquisition. The following workflow represents a validated sequence for the comprehensive analysis of a given sample. The causality is clear: initial purity and concentration are established via UV-Vis and HPLC, followed by definitive structural elucidation using high-resolution techniques like NMR and MS.

Caption: A generalized workflow for the comprehensive spectral analysis of famciclovir and its related compounds.

Experimental Protocol: Master Method for Spectroscopic Analysis

This protocol provides a self-validating framework. Each step includes quality checks to ensure data integrity.

• Reagent and Sample Preparation:

  • Use analytical grade solvents (e.g., Methanol, Acetonitrile, Deuterated solvents for NMR).

  • Accurately weigh approximately 10-20 mg of the reference standard or sample using a calibrated analytical balance.

  • For UV-Vis: Prepare a stock solution in a suitable solvent (e.g., 0.1 N HCl or water) and dilute to a final concentration within the linear range (e.g., 2-12 µg/mL).[8][9]

  • For FTIR (ATR): Use the solid powder directly. Ensure the ATR crystal is cleaned with an appropriate solvent (e.g., isopropanol) and a background spectrum is collected before analyzing the sample.

  • For NMR: Dissolve 5-10 mg of the sample in ~0.7 mL of an appropriate deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube.

  • For MS (ESI): Prepare a dilute solution (~1-10 µg/mL) in a suitable mobile phase, typically a mixture of water, acetonitrile, and a small amount of formic acid or ammonium acetate to promote ionization.

• Instrumental Analysis:

  • UV-Vis Spectrophotometry:

    • Scan the sample from 200 to 400 nm against a solvent blank.

    • Record the wavelength of maximum absorbance (λmax).

    • Causality: The purine ring system common to all compounds exhibits strong UV absorbance. Shifts in λmax can indicate substitutions on the ring, such as the chloro-group in 6-Chloro famciclovir.

  • FTIR Spectroscopy:

    • Acquire the spectrum over a range of 4000-400 cm⁻¹.

    • Perform at least 16 co-added scans to improve the signal-to-noise ratio.

    • Causality: Specific vibrational frequencies correspond to key functional groups (C=O of esters, N-H of the amine, C-Cl stretch). The presence or absence of these bands confirms structural features.

  • NMR Spectroscopy:

    • Acquire ¹H and ¹³C spectra on a spectrometer of at least 400 MHz.

    • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

    • Causality: The chemical environment of each proton and carbon atom dictates its resonant frequency (chemical shift), providing an unambiguous structural fingerprint.

  • Mass Spectrometry (ESI-MS/MS):

    • Infuse the sample into an electrospray ionization (ESI) source.

    • Acquire a full scan mass spectrum in positive ion mode to determine the protonated molecular ion [M+H]⁺.

    • Perform tandem MS (MS/MS) on the molecular ion to generate a characteristic fragmentation pattern.

    • Causality: The mass-to-charge ratio of the molecular ion provides the molecular weight. The fragmentation pattern reveals the stability of different parts of the molecule and helps confirm its identity.

Comparative Spectral Data Analysis

The following sections detail the expected spectral characteristics for each compound, highlighting the key features that enable their differentiation.

UV-Vis Spectroscopy

The primary chromophore in these molecules is the purine ring. Substitutions on this ring can cause a shift in the λmax.

Compound	Solvent	λmax (nm)	Rationale for Differentiation
Famciclovir	Water / 0.1 N HCl	~223 nm, ~304-312 nm[8][10][11]	Baseline spectrum for the di-acetylated 2-aminopurine chromophore.
Penciclovir	(Not specified)	Similar to Famciclovir	The chromophore is identical to famciclovir; λmax is expected to be very similar.
6-Chloro famciclovir	(Predicted)	Likely shift from 304-312 nm	The electron-withdrawing chlorine atom on the purine ring is expected to cause a bathochromic or hypsochromic shift.
Desacetyl Famciclovir	(Predicted)	~304-312 nm	The chromophore is identical to famciclovir; λmax is expected to be virtually unchanged.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is excellent for identifying functional groups. The key differentiators are the ester carbonyls and the potential C-Cl bond.

Compound	Key Vibrational Bands (cm⁻¹)	Interpretation and Differentiation
Famciclovir	~1740 (C=O stretch, ester), ~3300-3100 (N-H stretch), ~1650 (C=N stretch), ~1240 (C-O stretch, ester)	Presence of two ester groups is confirmed by the strong C=O and C-O stretches.
Penciclovir	ABSENCE of ~1740 and ~1240 bands. Broad O-H stretch ~3400 cm⁻¹.	The lack of the strong ester carbonyl peak is the primary identifier for penciclovir.
6-Chloro famciclovir	~1740 (C=O stretch), ~3300-3100 (N-H stretch). Possible weak C-Cl stretch ~800-600 cm⁻¹.	Spectrum will be very similar to famciclovir. The C-Cl stretch may be difficult to assign definitively but is the key theoretical difference.
Desacetyl Famciclovir	~1740 (C=O stretch), Broad O-H stretch ~3400 cm⁻¹.	The presence of both an ester C=O stretch and a broad O-H stretch distinguishes this mono-hydrolyzed product from both famciclovir and penciclovir.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed structural information. The chemical shifts (δ) are highly sensitive to the local electronic environment. (Data predicted for DMSO-d₆).

¹H NMR Spectral Data Comparison

Compound	Key Protons & Expected δ (ppm)	Rationale for Differentiation
Famciclovir	~2.0 (s, 6H, 2 x -OCOCH₃ ), ~4.0-4.2 (m, 4H, -CH₂ O-), ~7.8 (s, 1H, H-8), ~8.1 (s, 1H, H-6)	Exhibits two distinct acetate methyl singlets and signals for the full side chain. The purine protons at C6 and C8 are key markers.
Penciclovir	ABSENCE of ~2.0 ppm signal.	The complete absence of the two sharp acetate methyl signals is the clearest indicator.
6-Chloro famciclovir	~2.0 (s, 6H, 2 x -OCOCH₃ ), ~8.3 (s, 1H, H-8). ABSENCE of H-6 signal.	The most significant change is the disappearance of the H-6 proton signal due to substitution with Cl. A downfield shift of the H-8 proton is also expected due to the inductive effect of the chlorine.
Desacetyl Famciclovir	~2.0 (s, 3H, 1 x -OCOCH₃ ), presence of a new -OH proton signal.	Will show only one acetate methyl singlet (integrating to 3H) and will have additional complexity in the side-chain methylene region due to the new hydroxyl group.

Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation data, which are definitive for identification.

MS Data Comparison (Positive ESI)

Compound	Molecular Formula	Molecular Wt.	Expected [M+H]⁺ (m/z)	Key Fragment Ions (m/z) & Interpretation
Famciclovir	C₁₄H₁₉N₅O₄	321.33	322.15	262 ([M+H - CH₃COOH]⁺), 220 ([M+H - CH₃COOH - C₂H₂O]⁺)[12]
Penciclovir	C₁₀H₁₅N₅O₃	253.26	254.27	Loss of H₂O and side chain fragments.
6-Chloro famciclovir	C₁₄H₁₈ClN₅O₄	355.78	356.79 / 358.79	Presence of the characteristic 3:1 isotopic pattern for chlorine in the molecular ion is the definitive identifier. Fragmentation will be similar to famciclovir (loss of acetic acid).
Desacetyl Famciclovir	C₁₂H₁₇N₅O₃	279.30	280.31	Initial loss of water or acetic acid. The molecular ion is 42 Da less than famciclovir.

Discussion and Practical Applications

This comparative guide demonstrates that a multi-technique spectroscopic approach is essential for the robust characterization of famciclovir and its related compounds.

• For Quality Control: A routine HPLC-UV method can be used for quantification and initial purity assessment.[13] The methods described here are critical for the definitive identification of any peaks that are out-of-specification. For example, if an unknown impurity is detected, its retention time can be compared to standards, and its identity can be confirmed by collecting the peak for off-line MS and NMR analysis. The presence of a chlorine isotope pattern in the MS spectrum would be a strong indicator of 6-Chloro famciclovir.

• For Process Development: During the synthesis of famciclovir, reaction conditions can be monitored to minimize the formation of impurities like 6-Chloro famciclovir. The spectral data provided here allows process chemists to rapidly identify the impurity and adjust parameters accordingly.

• For Stability Studies: Degradation pathways often involve hydrolysis of the ester groups. The ability to distinguish between famciclovir, Desacetyl Famciclovir, and penciclovir using FTIR and NMR is crucial for determining the shelf-life and appropriate storage conditions for the drug product.

Conclusion

The spectral differentiation of 6-Chloro famciclovir from famciclovir and other related substances is achievable through a systematic application of modern spectroscopic techniques. While UV-Vis and FTIR provide valuable screening information, NMR and Mass Spectrometry offer definitive, unambiguous identification. The key differentiating features are the absence of the H-6 proton signal in the ¹H NMR spectrum and the characteristic chlorine isotopic pattern in the mass spectrum of 6-Chloro famciclovir. This guide provides the foundational data and validated methodologies to support robust quality control, process development, and regulatory compliance in the manufacturing of famciclovir.

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• Fawcett, J. P., et al. (1993). Use of isotopically chiral [4'-13C]famciclovir and 13C NMR to identify the chiral monoacetylated intermediates in the conversion of famciclovir to penciclovir by human intestinal wall extract. Chirality. [Link]

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A Comparative Analysis of the Biological Activity of 6-Chloro Famciclovir and Penciclovir for Antiviral Research

For researchers and professionals in the field of drug development, a nuanced understanding of the structure-activity relationships of antiviral compounds is paramount. This guide provides an in-depth technical comparison of the biological activities of 6-Chloro famciclovir and the established antiviral agent, Penciclovir. By examining their mechanisms of action, metabolic pathways, and antiviral efficacy, this document aims to equip scientists with the critical insights needed for informed decision-making in antiviral research and development.

Introduction: Two Structurally Related Purine Nucleoside Analogues

Penciclovir is a potent and selective antiviral agent effective against several herpesviruses, including herpes simplex virus types 1 and 2 (HSV-1, HSV-2) and varicella-zoster virus (VZV).[1][2] However, its clinical utility via oral administration is limited by poor bioavailability.[3] To overcome this, the prodrug Famciclovir was developed. Famciclovir is the diacetyl 6-deoxy analogue of Penciclovir and is readily absorbed and rapidly converted to the active Penciclovir in the body.[4][5]

The subject of this comparison, 6-Chloro famciclovir, is chemically identified as 2-[2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl]propane-1,3-diyl diacetate.[6] It is a key intermediate in some synthetic routes to Famciclovir and is also considered a process impurity.[7][8] Given its structural similarity to Famciclovir—differing only by a chloro group at the 6-position of the purine ring instead of a hydrogen—a comparative analysis of its biological activity is crucial for understanding its potential impact and for process optimization in drug manufacturing.

Mechanism of Action: The Prerequisite of Metabolic Activation

A fundamental principle governing the activity of this class of antiviral agents is the necessity of intracellular phosphorylation. The active form of the drug is the triphosphate metabolite, which acts as a competitive inhibitor of viral DNA polymerase, thereby halting viral replication.[4][9]

Penciclovir: A Direct Precursor to the Active Triphosphate

Penciclovir, in its parent form, is inactive.[2] Upon entry into a virus-infected cell, it is selectively phosphorylated by a viral-encoded thymidine kinase (TK) to Penciclovir monophosphate.[4] Cellular kinases then further phosphorylate the monophosphate to the active Penciclovir triphosphate.[4] This active metabolite competitively inhibits the viral DNA polymerase, disrupting the synthesis of viral DNA.[1][9] The selectivity of Penciclovir arises from its much higher affinity for viral TK compared to cellular TKs, leading to higher concentrations of the active triphosphate in infected cells.[2]

6-Chloro Famciclovir: An Inactive Prodrug Requiring Bioactivation

Similar to Famciclovir, 6-Chloro famciclovir is a prodrug that is not expected to have intrinsic antiviral activity.[10][11] For it to exert an antiviral effect, it must first be metabolized to an active form. Studies have shown that Famciclovir itself has no inhibitory effect on HSV-1 and HSV-2 in cell cultures at concentrations up to 1000 μg·mL-1.[11] Given the structural similarity, it is highly probable that 6-Chloro famciclovir is also inactive in vitro.

The critical question is whether 6-Chloro famciclovir can be efficiently converted to Penciclovir in vivo. This metabolic pathway would involve two key steps: deacetylation to remove the two acetyl groups and the conversion of the 6-chloro group to a 6-hydroxyl group to yield Penciclovir.

Metabolic Conversion Pathway

Caption: Hypothesized metabolic activation of 6-Chloro Famciclovir.

The conversion of Famciclovir's 6-deoxy precursor to Penciclovir is catalyzed by aldehyde oxidase.[12] It is plausible that this enzyme could also facilitate the conversion of the 6-chloro intermediate to Penciclovir. However, the efficiency of this conversion for the 6-chloro analogue compared to the natural 6-deoxy substrate has not been explicitly documented in the available literature. Any inefficiency in this step would significantly reduce the amount of Penciclovir formed and, consequently, the overall antiviral activity.

Comparative Antiviral Efficacy: A Data-Driven Analysis

The antiviral efficacy of these compounds is best compared using quantitative data from in vitro assays, such as the plaque reduction assay, which determines the concentration of the drug required to inhibit virus-induced cell death by 50% (IC50 or EC50).

Penciclovir: Potent and Broad Antiherpetic Activity

Penciclovir has demonstrated potent activity against a range of herpesviruses. The following table summarizes its reported efficacy:

Virus	Cell Line	IC50 / EC50 (μg/mL)	Reference
Herpes Simplex Virus-1 (HSV-1)	MRC-5	0.4	[2]
Various	0.5	[1]
Herpes Simplex Virus-2 (HSV-2)	MRC-5	1.5	[2]
Various	0.8	[1]
Varicella-Zoster Virus (VZV)	HEL	2.4	[1]
MRC-5	3.1	[2]

6-Chloro Famciclovir: Likely Inactive In Vitro

As a prodrug, 6-Chloro famciclovir is expected to be inactive in standard cell culture-based antiviral assays where the necessary metabolic enzymes for its conversion to an active form are absent. One study directly demonstrated that Famciclovir had no inhibitory activity against HSV-1 and HSV-2 in vitro.[11] This strongly supports the hypothesis that 6-Chloro famciclovir would exhibit a similar lack of direct antiviral effect. The key determinant of its in vivo activity would be the efficiency of its metabolic conversion to Penciclovir.

Experimental Protocols for Antiviral Activity Assessment

To enable researchers to conduct their own comparative studies, detailed methodologies for key experiments are provided below.

In Vitro Antiviral Assay: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral efficacy of a compound.

Objective: To determine the concentration of the test compound that inhibits the formation of virus-induced plaques by 50% (IC50).

Materials:

• Confluent monolayer of susceptible host cells (e.g., MRC-5, Vero) in 6-well or 12-well plates.

• Virus stock of known titer (e.g., HSV-1, HSV-2, VZV).

• Test compounds (6-Chloro famciclovir, Penciclovir) dissolved in an appropriate solvent (e.g., DMSO).

• Cell culture medium (e.g., DMEM).

• Overlay medium (e.g., medium containing carboxymethyl cellulose or agarose).

• Fixative (e.g., methanol or formaldehyde).

• Staining solution (e.g., crystal violet).

Procedure:

• Cell Seeding: Seed host cells in multi-well plates and incubate until a confluent monolayer is formed.

• Virus Dilution: Prepare serial dilutions of the virus stock in serum-free medium.

• Infection: Remove the growth medium from the cell monolayers and infect the cells with the virus dilutions for 1-2 hours at 37°C to allow for viral adsorption.

• Compound Treatment: Prepare serial dilutions of the test compounds in the overlay medium.

• Overlay: Remove the virus inoculum and add the overlay medium containing the different concentrations of the test compounds to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• Fixation and Staining: After incubation, remove the overlay medium, fix the cells, and stain with crystal violet.

• Plaque Counting and IC50 Determination: Count the number of plaques in each well. The IC50 value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Experimental Workflow for Plaque Reduction Assay

Caption: Workflow for the Plaque Reduction Assay.

Conclusion: A Tale of an Active Drug and its Synthetic Precursor

The biological activities of 6-Chloro famciclovir and Penciclovir are fundamentally different. Penciclovir is a direct-acting antiviral agent that, after intracellular phosphorylation, potently inhibits viral DNA synthesis. In contrast, 6-Chloro famciclovir is a prodrug, and like Famciclovir, is inactive in its initial form. Its potential for antiviral activity is entirely dependent on its metabolic conversion to an active species, presumably Penciclovir.

While the presence of the 6-chloro group on the purine ring does not preclude antiviral activity in other nucleoside analogues, the efficiency of its conversion to the 6-hydroxyl group of Penciclovir is a critical and currently unquantified determinant of its in vivo efficacy. For researchers in drug development and manufacturing, 6-Chloro famciclovir should be primarily considered a synthetic intermediate and a potential impurity in Famciclovir synthesis. Its presence in the final drug product should be carefully monitored and controlled, as its conversion to the active Penciclovir may not be as efficient as that of Famciclovir, potentially impacting the overall therapeutic efficacy. Further studies are warranted to elucidate the precise metabolic fate of 6-Chloro famciclovir and to quantify its conversion to Penciclovir in relevant biological systems.

References

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• In vitro cytotoxicity and antiviral efficacy against feline herpesvirus type 1 of famciclovir and its metabolites. PubMed.
• US6093819A - Preparation of penciclovir or famciclovir.
• Susceptibilities of Herpes Simplex Viruses to Penciclovir and Acyclovir in Eight Cell Lines. PMC - NIH.
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• Role of aldehyde oxidase in the in vitro conversion of famciclovir to penciclovir in human liver. PubMed.
• Penciclovir Susceptibilities of Herpes Simplex Virus Isolates from Patients Using Penciclovir Cream for Treatment of Recurrent Herpes Labialis. PMC - NIH.
• Famciclovir 6-Chloro Impurity | CAS 97845-60-8. Veeprho.
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• Famciclovir for Treatment of Herpesvirus Infections. PubMed.
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A Comparative Benchmarking Guide to the Synthesis of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

Introduction: The Crucial Role of a Key Intermediate

9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine is a pivotal intermediate in the synthesis of the antiviral prodrug Famciclovir.[1] Famciclovir is orally administered and is rapidly converted in the body to the active antiviral agent, Penciclovir, which is effective against herpes simplex virus (HSV) types 1 and 2, and varicella-zoster virus (VZV).[1] The efficiency, cost-effectiveness, and scalability of the synthesis of this key intermediate are therefore of paramount importance to the pharmaceutical industry.

This guide provides a comparative analysis of the prevalent synthetic routes to this compound, offering a deep dive into the underlying chemistry, experimental protocols, and a critical evaluation of the strengths and weaknesses of each approach. The insights presented herein are intended to empower researchers and process chemists in making informed decisions for their drug development programs.

Core Synthetic Strategies: A Tale of Two Starting Materials

The synthesis of this compound predominantly proceeds via two main strategies, differentiated by their choice of the initial purine source:

• Route A: Direct Alkylation of 2-Amino-6-chloropurine. This is a convergent approach where the pre-synthesized purine core is coupled with a suitable side-chain precursor.

• Route B: Synthesis from Guanine. This method involves the initial modification of guanine, a naturally occurring and readily available purine base, followed by the introduction of the side chain.

A critical challenge in both routes is controlling the regioselectivity of the N-alkylation of the purine ring. The desired product is the N-9 isomer, but the formation of the N-7 isomer is a common side reaction that can significantly impact yield and purification costs.[2]

Route A: The Direct Alkylation Approach

This strategy is arguably the most direct and widely employed method for the synthesis of the target intermediate. It hinges on the alkylation of the readily available 2-amino-6-chloropurine with a pre-functionalized side-chain synthon.

Workflow for Route A

Caption: General workflow for the direct alkylation of 2-amino-6-chloropurine.

Experimental Protocol: Route A

Step 1: N-Alkylation of 2-Amino-6-chloropurine

• To a stirred suspension of 2-amino-6-chloropurine (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF, DMSO), add a base (e.g., K₂CO₃, NaH) (1.1-1.5 eq).

• Heat the mixture to 60-80 °C for 1 hour to facilitate the formation of the purine anion.

• Add the side-chain synthon, such as 2-acetoxymethyl-4-bromobut-1-yl-acetate (1.0-1.2 eq), to the reaction mixture.

• Maintain the reaction at 80-100 °C for 12-24 hours, monitoring the progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Step 2: Purification

• The crude product, a mixture of N-9 and N-7 isomers, is typically purified by silica gel column chromatography.[1]

• A gradient elution system, for instance, with a mixture of hexane and ethyl acetate, is employed to separate the isomers.

• The fractions containing the desired N-9 isomer are collected and the solvent is evaporated to yield the pure product.

Advantages of Route A:

• Convergent and Direct: This route is conceptually straightforward, involving the direct coupling of two key fragments.

• Commercially Available Starting Material: 2-amino-6-chloropurine is a readily available and relatively inexpensive starting material.

Disadvantages of Route A:

• Regioselectivity Issues: The primary drawback is the formation of the undesired N-7 isomer, which can be difficult to separate from the desired N-9 product, leading to lower yields and increased purification costs.[2] The ratio of N-9 to N-7 isomers is influenced by factors such as the solvent, base, and the nature of the leaving group on the side chain.

• Side-Chain Synthesis: This route requires a separate synthesis of the functionalized side-chain, which adds to the overall step count.

Route B: The Guanine-Based Approach

This strategy commences with guanine, an inexpensive and abundant starting material. The synthesis involves the initial chlorination of guanine, followed by the introduction of the side chain.

Workflow for Route B

Caption: A simplified workflow for the synthesis starting from guanine.

Experimental Protocol: Route B

Step 1: Chlorination of Guanine

• Suspend guanine (1.0 eq) in an excess of a chlorinating agent, such as phosphorus oxychloride (POCl₃), often in the presence of a phase-transfer catalyst like methyltriethylammonium chloride.[3]

• Heat the mixture at reflux for 4-6 hours.

• Cool the reaction mixture and carefully quench the excess POCl₃ by pouring it onto crushed ice.

• Neutralize the acidic solution with a base (e.g., NaOH, NH₄OH) to precipitate the 2-amino-6-chloropurine.

• Filter, wash with water, and dry the product.

Step 2: N-Alkylation and Purification

The subsequent steps of N-alkylation with the side-chain synthon and purification are similar to those described in Route A. An alternative approach involves a Mitsunobu reaction for the alkylation step, which can offer better control over regioselectivity.[4][5]

Advantages of Route B:

• Cost-Effective Starting Material: Guanine is a very cheap and readily available raw material.[4]

• Industrially Viable: This route has been adapted for large-scale industrial production.[4]

Disadvantages of Route B:

• Harsh Reaction Conditions: The chlorination of guanine typically requires harsh reagents like POCl₃, which poses safety and environmental concerns.

• Multi-step Process: This route involves an additional step (chlorination) compared to the direct alkylation of 2-amino-6-chloropurine.

• Regioselectivity: Similar to Route A, controlling the N-9 vs. N-7 alkylation remains a significant challenge.

Comparative Analysis of Synthesis Routes

Parameter	Route A: Direct Alkylation of 2-Amino-6-chloropurine	Route B: Synthesis from Guanine
Starting Material	2-Amino-6-chloropurine	Guanine
Number of Key Steps	2 (Alkylation, Purification)	3 (Chlorination, Alkylation, Purification)
Overall Yield	Moderate (highly dependent on regioselectivity)	Moderate to Good (can be optimized)[4]
Regioselectivity	A major challenge, often requires chromatographic separation.[1][2]	Also a challenge, but can be influenced by protecting groups and reaction conditions.[6][7]
Scalability	Scalable, but purification can be a bottleneck.	Well-established for industrial scale.[4][7]
Cost-Effectiveness	Moderate, due to the cost of the starting purine and purification.	Potentially more cost-effective due to the low price of guanine.[6]
Safety & Environment	Generally safer than Route B.	Use of hazardous reagents like POCl₃ is a concern.

Field-Proven Insights for Optimization

• Controlling Regioselectivity: The key to a successful synthesis lies in maximizing the formation of the N-9 isomer. Research has shown that the choice of solvent, base, and protecting groups on the purine ring can significantly influence the N-9/N-7 ratio.[2] For instance, using bulkier protecting groups on the exocyclic amino group can sterically hinder alkylation at the N-7 position. The use of specific catalysts can also direct the alkylation to the desired position.

• Side-Chain Synthesis: The synthesis of the 2-acetoxymethyl-4-halobut-1-yl-acetate side chain is a multi-step process in itself. Optimizing this synthesis for high yield and purity is crucial for the overall efficiency of the main routes.

• Purification Strategies: While column chromatography is the standard laboratory method for isomer separation, industrial-scale production often relies on crystallization-based purification techniques. Developing a robust crystallization method to selectively isolate the N-9 isomer is a key area of process development.

Conclusion: Selecting the Optimal Route

The choice between Route A and Route B for the synthesis of this compound depends on several factors, including the scale of production, cost considerations, and available expertise.

• For laboratory-scale synthesis and rapid access to the intermediate, Route A offers a more direct approach, provided that an efficient method for isomer separation is available.

• For large-scale industrial production , Route B is often favored due to the low cost of guanine. However, significant process optimization is required to address the challenges of regioselectivity and the handling of hazardous reagents.

Ultimately, a thorough evaluation of both routes, including a cost-of-goods analysis and a process safety assessment, is essential for selecting the most appropriate synthetic strategy for a given application.

References

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• 6. An economical synthesis of famciclovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Improved industrial syntheses of penciclovir and famciclovir using N2-acetyl-7-benzylguanine and a cyclic side chain precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methodologies for Famciclovir Impurity Profiling in Accordance with USP Standards

In the landscape of antiviral drug development and manufacturing, ensuring the purity and safety of Active Pharmaceutical Ingredients (APIs) is paramount. For famciclovir, a prodrug of the antiviral agent penciclovir, stringent control of impurities is mandated by pharmacopeial standards to guarantee its therapeutic efficacy and minimize potential toxicity. This guide provides a comprehensive comparison of analytical methodologies for the identification and quantification of famciclovir impurities, with a focus on conforming to the United States Pharmacopeia (USP) standards. Through an in-depth analysis of experimental data and protocols, we will explore the nuances of various techniques, offering researchers, scientists, and drug development professionals the insights needed to select and implement the most appropriate analytical strategies.

The Criticality of Impurity Profiling for Famciclovir

Impurities in a drug substance can originate from various sources, including the synthetic route, degradation of the API, or interaction with excipients.[1][2] These impurities, even at trace levels, can impact the drug's safety and efficacy.[1][3] The USP provides detailed monographs for famciclovir and its tablet formulations, outlining the acceptance criteria for known and unknown impurities.[4][5] Adherence to these standards is a regulatory requirement and a cornerstone of quality assurance in pharmaceutical manufacturing.[3]

USP-Specified Analytical Approach: A Baseline for Comparison

The current USP monograph for famciclovir tablets outlines a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantification of organic impurities.[4][6] This method serves as the benchmark against which alternative and advanced techniques are often evaluated.

The USP method typically employs a C8 or C18 stationary phase with a gradient elution using a phosphate buffer and an organic modifier like acetonitrile.[7][8] Detection is commonly performed using a UV detector at 220 nm.[4] The monograph specifies system suitability requirements, including resolution between critical peak pairs (e.g., propionyl famciclovir and 6-chloro famciclovir) and the relative standard deviation of replicate injections, to ensure the method's performance.[4][7]

Key USP-Listed Impurities for Famciclovir

The USP monograph lists several potential impurities that must be monitored. These include process-related impurities and degradation products. Some of the key specified impurities are:

• Famciclovir Related Compound A (Di-desacetyl Famciclovir): A potential process-related impurity.[9]

• Famciclovir Related Compound B (Desacetyl Famciclovir): An intermediate or degradation product.[10]

• Famciclovir Related Compound C: A known process impurity.[11]

• Famciclovir Related Compound E and F: Other specified impurities.[5][12]

• 6-Chloro famciclovir: A process-related impurity whose limit was widened by the USP to accommodate different FDA-approved products.[8]

Comparative Analysis of Analytical Techniques

While the USP HPLC-UV method is robust and widely implemented for routine quality control, alternative and complementary techniques can offer significant advantages in terms of sensitivity, specificity, and the ability to characterize unknown impurities.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC-UV remains the gold standard for routine impurity analysis in quality control settings due to its simplicity, cost-effectiveness, and robustness.[13] Various studies have demonstrated the development and validation of stability-indicating HPLC methods for famciclovir, capable of separating the active ingredient from its degradation products formed under various stress conditions (acidic, alkaline, oxidative, and photolytic).[14]

Table 1: Comparison of HPLC-UV Method Parameters for Famciclovir Impurity Analysis

Parameter	USP Method[4]	Alternative Method 1[14]	Alternative Method 2[15]
Column	4.6-mm × 25-cm; 5-µm packing L7 (C8)	C18, 250 mm × 4.6 mm, 5-μm	RP-C18
Mobile Phase	Gradient with Solution A (phosphate buffer pH 4.0) and Solution B (acetonitrile)	Isocratic with Methanol: KH2PO4 buffer (pH 3.0) (35:65, v/v)	Isocratic with Methanol: Water (75:25 v/v), pH 3.05
Flow Rate	1 mL/min	1.0 mL/min	Not Specified
Detection	UV 220 nm	UV 242 nm	UV 221 nm
Key Feature	Official pharmacopeial method	Stability-indicating	Simpler mobile phase

The choice of column and mobile phase composition is critical for achieving optimal separation. While the USP method utilizes a gradient to resolve a wide range of impurities, isocratic methods can be simpler and faster for specific applications.[14] The development of a stability-indicating method, as demonstrated in forced degradation studies, is crucial to ensure that all potential degradation products are separated from the main famciclovir peak.[14][16][17]

Liquid Chromatography-Mass Spectrometry (LC-MS)

For the identification and characterization of unknown impurities, particularly those present at low levels, liquid chromatography coupled with mass spectrometry (LC-MS) is an indispensable tool.[3][18][19] LC-MS provides molecular weight information and fragmentation patterns, which are crucial for elucidating the structure of novel degradation products or process impurities.[20]

Forced degradation studies of famciclovir have utilized LC-MS to characterize the resulting degradants.[16] This technique is particularly valuable during drug development and for investigating out-of-specification results. Recent studies have also highlighted the use of LC-MS/MS for quantifying potential genotoxic impurities in penciclovir, the active metabolite of famciclovir, at very low levels.[21]

Table 2: Comparison of Analytical Techniques for Famciclovir Impurity Profiling

Technique	Primary Application	Advantages	Limitations
HPLC-UV	Routine QC, Quantification of known impurities	Robust, cost-effective, widely available	Lower sensitivity for trace impurities, limited identification capabilities
LC-MS	Identification of unknown impurities, structural elucidation	High sensitivity and specificity, provides molecular weight information	Higher cost and complexity, may require more specialized expertise
UPLC	High-throughput analysis	Faster analysis times, reduced solvent consumption	Higher initial instrument cost

Ultra-Performance Liquid Chromatography (UPLC)

Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with smaller particle sizes (<2 µm) to achieve faster separations and higher resolution compared to traditional HPLC.[22] This can significantly reduce analysis time and solvent consumption, making it a "greener" and more efficient alternative for high-throughput screening and routine analysis.[22] A UPLC method has been developed and validated for the simultaneous determination of famciclovir and its degradation products, demonstrating the advantages of this technique in terms of speed and efficiency.[16]

Experimental Protocols: A Step-by-Step Approach

To provide a practical framework, the following section details a generalized workflow for the analysis of famciclovir impurities, drawing upon common practices and USP guidelines.

Experimental Workflow: HPLC-UV Analysis of Famciclovir Tablets

Caption: Workflow for HPLC-UV analysis of famciclovir impurities.

Forced Degradation Study Protocol

Forced degradation studies are essential for developing stability-indicating methods.[23][24] A typical protocol involves subjecting the famciclovir drug substance to various stress conditions:

• Acid Hydrolysis: Treat with 1M HCl at room temperature for a specified period (e.g., 2 hours), followed by neutralization.[14]

• Base Hydrolysis: Treat with 0.1M NaOH at room temperature, followed by neutralization.[14]

• Oxidative Degradation: Treat with a solution of hydrogen peroxide.

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C for 6 hours).[16]

• Photolytic Degradation: Expose the drug substance to UV and/or fluorescent light.[14]

The stressed samples are then analyzed by a suitable analytical method (e.g., HPLC or LC-MS) to identify and quantify the degradation products.[14][16]

Conclusion and Future Perspectives

Conformance to USP standards for famciclovir impurities is a non-negotiable aspect of pharmaceutical quality control. While the official USP HPLC-UV method provides a reliable framework for routine analysis, a comprehensive understanding of alternative and advanced techniques is crucial for robust drug development and troubleshooting.

The strategic implementation of HPLC, UPLC, and LC-MS allows for a multi-faceted approach to impurity profiling. HPLC-UV serves as the workhorse for quality control, while UPLC offers enhanced throughput and efficiency. LC-MS provides unparalleled capabilities for the identification of unknown impurities, which is critical for understanding degradation pathways and ensuring the comprehensive safety profile of the drug product.

Future trends in pharmaceutical analysis, such as the application of Quality by Design (QbD) principles and the adoption of greener analytical techniques, will continue to shape the landscape of impurity profiling.[22][25] By integrating these advanced methodologies and maintaining a rigorous adherence to pharmacopeial standards, the pharmaceutical industry can continue to ensure the delivery of safe and effective famciclovir to patients worldwide.

References

• Patil, S. S., & Dhabale, P. N. (2010). A Stability Indicating LC Method for Famciclovir. Research Journal of Pharmacy and Technology, 3(3), 834-837.
• Chaughule, R. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research, 60(1).

• Pharmace Research Laboratory. (n.d.). Famciclovir USP Related Compound A. Retrieved from [Link]

• USP-NF. (2025). Famciclovir Tablets. Retrieved from [Link]

• USP-NF. (2025). Famciclovir. Retrieved from [Link]

• Dora, C. P., Singh, R., & Kumar, A. (2021). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch, 12(4), 130-138.

• USP-NF. (2012). Famciclovir. Retrieved from [Link]

• Dash, P. P., & Murthy, P. N. (2017). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmaceutical Analysis, 6(2), 1-8.
• El-Didamony, A. M., & Abo-Elsoad, M. F. (2015). Spectrofluorimetric determination of famciclovir in pure and pharmaceutical preparations. Optics and Spectroscopy, 119(2), 320-325.
• Kumar, S., & Singh, A. (2025). Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• Kumar, A., & Sharma, R. (2022). Method Development and Validation for Famciclovir and Valacyclovir by using UPLC and its Degradents are Characterized by LC-MS. International Journal of Pharmaceutical Sciences and Research, 13(9), 3749-3758.

• USP-NF. (2014). Famciclovir. Retrieved from [Link]

• Sreevalli, N., & Sravani, K. (2016). Method development and validation of RP-HPLC method for famciclovir. International Journal of Chemical Sciences, 14(3), 1418-1426.

• SynThink Research Chemicals. (n.d.). Famciclovir EP Impurities & USP Related Compounds. Retrieved from [Link]

• PharmaTech. (2024). QbD in HPLC method development for famciclovir. Retrieved from [Link]

• Reddy, G. S., & Kumar, P. (2021). A Simultaneous Quantification of Four Potential Genotoxic Impurities Purinediol Hydrochloride, N7-Isomer, Monoalkyl Contaminant, and Diacetyl Purine in Penciclovir by LC-MS/MS. Journal of Applied Pharmaceutical Science, 11(08), 123-131.
• Kumar, A., & Singh, R. (2021). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. GSC Biological and Pharmaceutical Sciences, 16(1), 123-135.
• Xia, B., et al. (2022). Purification and mass spectrometry study of Maillard reaction impurities in five acyclic nucleoside antiviral drugs. Journal of Pharmaceutical and Biomedical Analysis, 212, 114637.
• Jain, D., & Basniwal, P. K. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6), 00033.
• Xia, B., et al. (2022). Purification and mass spectrometry study of Maillard reaction impurities in five acyclic nucleoside antiviral drugs. Journal of Pharmaceutical and Biomedical Analysis, 212, 114637.
• Lamichhane, S., et al. (2022). Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. Journal of Young Pharmacists, 14(3), 273-279.

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Safety Operating Guide

Comprehensive Guide to the Proper Disposal of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

The procedures outlined below are grounded in established principles of laboratory safety and hazardous waste management. However, it is imperative to consult and adhere to all local, state, and federal regulations, as these may impose more stringent requirements.

Core Principle: Hazard-Based Waste Management

The fundamental principle governing the disposal of this compound is proactive hazard mitigation. Due to the lack of exhaustive toxicological data, we must operate under the precautionary principle. The compound's classification as a purine analogue places it in a category of substances known to have biological activity and potential toxicity.[5] Therefore, under no circumstances should this chemical or its containers be disposed of in standard trash or flushed down a sanitary sewer.[6] All waste streams containing this compound must be segregated, clearly identified, and managed as regulated hazardous waste.

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to safely manage the waste from the point of generation to its final disposition.

Step 2.1: Personal Protective Equipment (PPE) and Decontamination

Before handling the compound in any form (neat, in solution, or as waste), appropriate PPE must be worn. The causality here is direct exposure prevention.

• Required PPE:

  • Eye Protection: Chemical safety goggles or a face shield. Standard safety glasses are insufficient.

  • Hand Protection: Nitrile or other chemically resistant gloves.

  • Body Protection: A lab coat, buttoned fully.

• Decontamination: All non-disposable equipment (glassware, spatulas) must be decontaminated. A common effective method is a triple rinse with a suitable solvent (e.g., methanol or DMSO, in which the compound is slightly soluble[2]), followed by a final wash with soap and water. The solvent rinsate must be collected and disposed of as hazardous waste.

Step 2.2: Waste Collection and Segregation

Proper segregation at the point of generation is critical to prevent unintended chemical reactions and ensure compliant disposal.

• Designate a Waste Container: Use a dedicated, chemically compatible container, typically glass or high-density polyethylene (HDPE), for collecting all waste streams containing 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine.[7]

• Segregate Waste Types:

  • Solid Waste: Collect unused or expired neat compounds, contaminated consumables (e.g., weigh boats, wipes), and spill cleanup materials in the designated solid waste container.

  • Liquid Waste: Collect solutions and solvent rinsates in a separate, designated liquid waste container. Do not mix with incompatible waste streams (e.g., strong oxidizers or acids).

• Keep Containers Closed: Containers must be securely sealed at all times, except when actively adding waste. This minimizes the release of vapors and prevents spills.

Step 2.3: Waste Labeling and Storage

Accurate labeling is a legal requirement and essential for safe handling by waste management personnel.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name: "this compound," and a clear indication of its components and approximate concentrations.

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) or a Central Accumulation Area (CAA) that is secure, well-ventilated, and away from general laboratory traffic.[7]

Step 2.4: Final Disposal

The final disposal of this chemical waste must be conducted by a licensed and certified hazardous waste management contractor.

• Engage a Professional Vendor: Your institution's Environmental Health & Safety (EHS) office will have approved vendors for this purpose. Provide them with the Safety Data Sheet (SDS), if available, or at a minimum, the chemical name and CAS number.

• Probable Disposal Method: The most appropriate and effective disposal method for this type of chlorinated organic compound is high-temperature incineration in a licensed hazardous waste incinerator.[7] This ensures the complete destruction of the molecule, preventing its release into the environment.

• Empty Containers: Containers that held the neat compound are not considered "empty" by RCRA standards unless they have been triple-rinsed.[8] The rinsate from this process must be captured and treated as hazardous liquid waste. The rinsed container can then be managed according to institutional policy, which may still require disposal as hazardous waste.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial.

• Minor Spill (Small Quantity):

  • Alert personnel in the immediate area.

  • Wearing full PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Carefully sweep or scoop the absorbed material into the designated solid hazardous waste container.

  • Decontaminate the spill area using the triple-rinse method, collecting all rinsate as liquid hazardous waste.

• Major Spill (Large Quantity):

  • Evacuate the immediate area and alert others.

  • Contact your institution's EHS or emergency response team immediately.

  • Prevent entry into the affected area. Do not attempt to clean up a large spill without specialized training and equipment.

Summary of Key Information

Parameter	Data	Source(s)
Chemical Name	This compound	[1][9][10]
CAS Number	97845-60-8	[1][2][9]
Molecular Formula	C₁₄H₁₈ClN₅O₄	[1][2][3]
Molecular Weight	355.78 g/mol	[1][2][3]
Known Hazards	Data not readily available; treat as hazardous pharmaceutical waste.	[2]
Storage (Neat)	2–8 °C, under inert gas (Nitrogen or Argon).	[2]
Primary Disposal Route	Collection by a licensed hazardous waste vendor.	[7]
Recommended Treatment	High-temperature incineration.	[7]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of waste containing this compound.

References

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• 3. 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine | 97845-60-8 [chemicalbook.com]
• 4. 2-Amino-6-chloropurine | C5H4ClN5 | CID 5360349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Purine Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Famciclovir | C14H19N5O4 | CID 3324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 9. 9-[4-Acetoxy-3-(acetoxymethyl)butyl]-2-amino-6-chloropurine [lgcstandards.com]
• 10. scbt.com [scbt.com]

Comprehensive Safety and Handling Guide for 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine

A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 9-(4-Acetoxy-3-acetoxymethylbut-1-yl)-2-amino-6-chloropurine (CAS Number: 97845-60-8). As a known impurity in the synthesis of the antiviral agent Famciclovir, meticulous handling of this compound is paramount to ensure personnel safety and maintain experimental integrity.[1][2] This document synthesizes technical data with field-proven safety protocols to provide a comprehensive operational framework.

Hazard Identification and Risk Assessment: A Proactive Stance

The core structure, a 2-amino-6-chloropurine moiety, is considered a hazardous substance.[3] The primary risks associated with this class of compounds include:

• Acute Toxicity (Oral): Harmful if swallowed. Animal studies on related compounds indicate that ingestion of small quantities could lead to serious health damage or be fatal.[3]

• Skin and Eye Irritation: Direct contact may cause skin irritation and serious eye irritation, characterized by redness, tearing, and pain.[4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[4][5]

• Reproductive Toxicity: There is a potential for damage to fertility or the unborn child, a serious consideration that mandates stringent handling protocols.[4]

Quantitative Data Summary: Physicochemical Properties

Property	Value	Source
CAS Number	97845-60-8	[1][6][7]
Molecular Formula	C₁₄H₁₈ClN₅O₄	[7][8]
Molecular Weight	355.78 g/mol	[7][8]
Melting Point	132-134 °C	[1]
Boiling Point	574.979 °C at 760 mmHg	[1]
Storage Temperature	2–8 °C under inert gas	[1]

Personal Protective Equipment (PPE): Your Primary Barrier

A multi-layered approach to PPE is non-negotiable when handling this compound. The selection of appropriate PPE is the final and most direct barrier between the researcher and potential exposure.[9]

Core PPE Requirements

Protection Type	Recommended Equipment	Rationale and Best Practices
Eye and Face	Chemical splash goggles meeting ANSI Z87.1 standard. A face shield should be worn over goggles when there is a significant risk of splashes.	Protects against accidental splashes of solutions or airborne particles.
Skin and Body	A long-sleeved, impermeable laboratory coat that closes in the back. Chemical-resistant apron (e.g., neoprene or PVC) for larger quantities or splash-prone procedures.	Prevents skin contact and contamination of personal clothing.[10][11]
Hand Protection	Chemotherapy-grade nitrile gloves tested to ASTM D6978 standard. Double-gloving is recommended.	Provides a robust barrier against skin absorption. Gloves should be inspected before use and changed immediately upon contamination.[10]
Respiratory	A NIOSH-approved respirator with a P100 filter is required if working outside of a certified chemical fume hood or if aerosolization is possible.	Engineering controls are the primary method of respiratory protection; respirators are a crucial secondary measure.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic workflow is essential to minimize the risk of exposure during the handling of this compound.

Experimental Workflow Diagram

Caption: A logical workflow for handling the target compound, from preparation to disposal.

Detailed Protocol

• Preparation:

  • Designate a specific area for handling, preferably within a certified chemical fume hood.

  • Assemble all necessary equipment and reagents before introducing the compound.

  • Don all required PPE as outlined in the table above.

• Handling:

  • When weighing the solid, do so in a manner that minimizes dust generation. A weigh boat or paper inside a fume hood is recommended.

  • If creating a solution, add the solvent to the solid slowly to avoid splashing.

  • Keep containers tightly sealed when not in use.[3]

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[4][5]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][5]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3]

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper disposal is a critical final step in the safe handling of this compound.

Waste Segregation and Disposal Workflow

Caption: A clear decision-making process for the segregation and disposal of waste.

Disposal Protocol

• Solid Waste: All disposable items that have come into contact with the compound (e.g., gloves, weigh papers, pipette tips, contaminated lab coats) must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Be mindful of compatibility with other waste streams.

• Decontamination: All non-disposable equipment and work surfaces must be thoroughly decontaminated. A suitable solvent (e.g., ethanol or isopropanol) followed by soap and water is a common practice, but validation for this specific compound is recommended.

• Final Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EH&S) office in accordance with local, state, and federal regulations. Never dispose of this compound down the drain.

By adhering to these rigorous safety and handling protocols, researchers can mitigate the risks associated with this compound and ensure a safe and productive laboratory environment.

References

• 9-(4-Acetoxy-3-acetoxymethylbutyl)-2-amino-6-chloropurine Chemical Properties. LookChem. [Link]

• 2-Amino-6-chloropurine. PubChem. [Link]

• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. [Link]

• Personal Protective Equipment. ASHP Publications. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Choosing the Right Apron for Chemical Handling. Droppe. [Link]

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